3-Chlorogentisyl alcohol

Core Science & Biosynthesis

An In-depth Technical Guide to 3-Chlorogentisyl Alcohol: Core Properties and Biological Activities

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Chlorogentisyl alcohol (3-CGA), a halogenated aromatic polyol, is a microbial metabolite with a growing profile of significant biological activities. First identified in terrestrial fungi, it has since been isolated from marine-derived fungal species, demonstrating its presence in diverse ecosystems. This technical guide provides a comprehensive overview of the fundamental physicochemical properties of 3-Chlorogentisyl alcohol, detailed experimental protocols for its isolation and analysis, and an examination of its molecular mechanism of action, particularly its pro-apoptotic effects on cancer cells. The information is curated to support researchers in the fields of natural product chemistry, pharmacology, and drug development.

Core Physicochemical Properties

3-Chlorogentisyl alcohol is a solid compound at room temperature, characterized by a hydroquinone (B1673460) structure substituted with a chlorine atom and a hydroxymethyl group.[1] Its aromatic nature and polar functional groups dictate its solubility and chemical reactivity.

Structural and General Properties

A summary of the key identifying and structural properties of 3-Chlorogentisyl alcohol is presented in Table 1.

Property	Value	Reference
IUPAC Name	2-chloro-6-(hydroxymethyl)benzene-1,4-diol	[1]
Synonyms	3-Chlorogentisyl alcohol, 3-Chloro-2,5-dihydroxybenzyl alcohol	[2]
CAS Number	32744-80-2	[3]
Molecular Formula	C₇H₇ClO₃	[3]
Molecular Weight	174.58 g/mol	[3]
Appearance	Solid	[1]
Solubility	Sparingly soluble in DMSO, Ethanol, and PBS (pH 7.2) (1-10 mg/mL)	[1]
SMILES	OC1=CC(CO)=C(O)C(Cl)=C1	[1]
InChI Key	GUIGFYWMQAYTBT-UHFFFAOYSA-N	[1]

Spectroscopic Data

The structural elucidation of 3-Chlorogentisyl alcohol is confirmed through various spectroscopic techniques. The key spectral data are summarized below, providing a reference for compound identification.

The ¹H and ¹³C NMR spectra provide detailed information about the chemical environment of the hydrogen and carbon atoms within the molecule.

Table 2: NMR Spectroscopic Data for 3-Chlorogentisyl alcohol (in methanol-d₄)

Nucleus	Chemical Shift (δ) ppm	Multiplicity / Coupling Constant (J)	Assignment	Reference
¹H	6.69	d	Aromatic H	[4]
6.63	d	Aromatic H	[4]
4.58	s	-CH₂OH	[4]
¹³C	151.7	C-OH	[4]
144.3	C-OH	[4]
132.0	C-CH₂OH	[4]
121.8	C-Cl	[4]
115.4	Aromatic CH	[4]
114.5	Aromatic CH	[4]
61.1	-CH₂OH	[4]

Electron Ionization Mass Spectrometry (EI-MS) confirms the molecular weight and provides insights into the fragmentation pattern, including the characteristic isotopic signature of chlorine.

Table 3: Mass Spectrometry Data for 3-Chlorogentisyl alcohol

m/z	Relative Intensity (%)	Assignment	Reference
174.01	100	[M]⁺	[4]
176.01	32.6	[M+2]⁺	[4]

While a specific spectrum for 3-Chlorogentisyl alcohol is not available in the cited literature, the expected characteristic IR absorptions for a phenolic alcohol would include:

• O-H stretch (phenolic and alcoholic): A broad and strong band in the region of 3600-3200 cm⁻¹.

• C-O stretch (aromatic and primary alcohol): Strong bands in the 1260-1000 cm⁻¹ region.

• Aromatic C=C stretch: Peaks in the 1600-1450 cm⁻¹ region.

Biological Activity and Mechanism of Action

3-Chlorogentisyl alcohol exhibits a range of biological activities, making it a molecule of interest for therapeutic applications. Its activities include antioxidant, antibacterial, and notably, anticancer properties.

Table 4: Summary of Biological Activities of 3-Chlorogentisyl alcohol

Activity	Assay / Model System	Result	Reference
Antioxidant	DPPH radical scavenging (cell-free)	IC₅₀ = 1 µM	[1]
Antibacterial	Methicillin-resistant S. aureus (MRSA)	MIC = 50 µg/mL	[1]
Anticancer	Human cervical carcinoma (HeLa) cells	IC₅₀ ≈ 35 µM	[5]
HeLa cells	Induces apoptosis and S phase arrest	[5][6]
HeLa cells (Comet assay)	Induces single-strand DNA breaks	[5][6]

Anticancer Activity: Apoptosis Induction in HeLa Cells

A significant body of research focuses on the ability of 3-Chlorogentisyl alcohol to induce apoptosis in human cervical carcinoma (HeLa) cells.[5] The mechanism involves the intrinsic, or mitochondrial, pathway of apoptosis.

The key molecular events are:

• DNA Damage: The compound induces single-strand breaks in the DNA.[6]

• Cell Cycle Arrest: Following DNA damage, the cell cycle is arrested in the S phase, preventing replication of damaged DNA.[6]

• Mitochondrial Pathway Activation: This leads to the release of cytochrome c from the mitochondria into the cytosol.[5][6]

• Caspase Cascade Activation: Cytosolic cytochrome c triggers the activation of initiator caspase-9, which in turn activates the executioner caspase-3.[5][6]

• Apoptosis Execution: Activated caspase-3 orchestrates the biochemical and morphological changes characteristic of apoptosis, including chromatin condensation and cell death.[5]

Apoptosis pathway induced by 3-Chlorogentisyl alcohol in HeLa cells.

Experimental Protocols

This section provides detailed methodologies for the isolation and analysis of 3-Chlorogentisyl alcohol, based on procedures described in the literature.

Isolation from Marine-Derived Fungus

The following protocol is a representative method for the bioassay-guided isolation of 3-Chlorogentisyl alcohol from a fungal culture, such as Ampelomyces sp.[4]

General workflow for the isolation of 3-Chlorogentisyl alcohol.

Methodology:

• Fungal Culture and Fermentation:

  • Inoculate the desired fungal strain (e.g., Ampelomyces sp.) into a suitable liquid medium (e.g., potato dextrose broth).

  • Incubate the culture under appropriate conditions (e.g., 25-28°C, with shaking) for a period sufficient for secondary metabolite production (e.g., 2-3 weeks).

• Extraction:

  • Separate the fungal mycelium from the culture broth by filtration.

  • Extract the cell-free broth exhaustively with an organic solvent such as ethyl acetate (B1210297).

  • Combine the organic extracts and concentrate under reduced pressure using a rotary evaporator to yield the crude extract.

• Bioassay-Guided Fractionation and Purification:

  • Subject the crude extract to column chromatography over silica (B1680970) gel, eluting with a gradient of solvents (e.g., hexane-ethyl acetate or chloroform-methanol).

  • Collect fractions and test each for the biological activity of interest (e.g., antibacterial or cytotoxic activity).

  • Pool the active fractions and concentrate them.

  • Perform further purification of the active concentrate using High-Performance Liquid Chromatography (HPLC), typically with a reversed-phase column (e.g., C18) and a suitable mobile phase (e.g., methanol-water gradient), to yield the pure compound.

Analytical Methods

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Sample Preparation: Dissolve approximately 1-5 mg of the purified compound in a suitable deuterated solvent (e.g., methanol-d₄).

• Instrumentation: Record ¹H and ¹³C NMR spectra on a high-field NMR spectrometer (e.g., 500 MHz).

• Data Analysis: Process the spectra to determine chemical shifts (δ), coupling constants (J), and multiplicities for structural assignment.

Mass Spectrometry (MS):

• Sample Introduction: Introduce the sample into the mass spectrometer, for example, via a direct insertion probe for solids or coupled with a gas or liquid chromatograph.

• Ionization: Utilize Electron Ionization (EI) to generate the molecular ion and characteristic fragments.

• Analysis: Acquire the mass spectrum, identifying the molecular ion peak ([M]⁺) and the [M+2]⁺ peak, confirming the presence of chlorine, and analyze the fragmentation pattern.

Conclusion

3-Chlorogentisyl alcohol is a promising natural product with well-defined antioxidant, antibacterial, and anticancer properties. Its mechanism of inducing apoptosis in cancer cells via the mitochondrial pathway, initiated by DNA damage, presents a compelling avenue for further investigation in drug development. The spectroscopic data provided herein serves as a definitive reference for its identification. While synthetic routes have been explored, isolation from fungal sources remains a primary method for obtaining this compound. Future research should focus on optimizing synthetic yields, exploring its therapeutic potential in vivo, and further elucidating its interactions with cellular targets.

References

• 1. dev.spectrabase.com [dev.spectrabase.com]
• 2. 3-Chlorogentisyl alcohol; 3-Chloro-2,5-dihydroxybenzylalcohol – BIOMAR Microbial Technologies [biomarmt.com]
• 3. 3-Chlorogentisyl alcohol - MedChem Express [bioscience.co.uk]
• 4. researchgate.net [researchgate.net]
• 5. 3-Chloro-2,5-dihydroxybenzyl alcohol activates human cervical carcinoma HeLa cell apoptosis by inducing DNA damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

The Discovery and Isolation of 3-Chlorogentisyl Alcohol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Chlorogentisyl alcohol, a halogenated derivative of gentisyl alcohol, is a fungal metabolite that has garnered significant interest within the scientific community due to its diverse and potent biological activities. This technical guide provides a comprehensive overview of the discovery, isolation, and characterization of this promising natural product. Detailed experimental protocols for its extraction from fungal cultures are presented, alongside a summary of its known biological activities, including antimicrobial, antifouling, and cytotoxic properties. Quantitative data from various studies are compiled into structured tables for ease of reference and comparison. Furthermore, this guide illustrates key experimental and logical workflows using standardized diagrams to facilitate a deeper understanding of the processes involved in the study of 3-Chlorogentisyl alcohol.

Introduction

3-Chlorogentisyl alcohol (2-chloro-6-(hydroxymethyl)benzene-1,4-diol) is a polyketide-derived secondary metabolite first identified from fungal sources. Its structure, featuring a chlorinated hydroquinone (B1673460) core with a hydroxymethyl substituent, is the basis for its wide range of biological effects. Initially isolated from terrestrial fungi of the Phoma genus, it has since been identified in marine-derived fungi as well, such as Ampelomyces and Aspergillus species. The presence of a chlorine atom in its structure is noteworthy, as halogenated natural products often exhibit enhanced biological potency. This has made 3-Chlorogentisyl alcohol a subject of interest for drug discovery and development, particularly in the areas of infectious diseases and oncology.

Physicochemical Properties

A summary of the key physicochemical properties of 3-Chlorogentisyl alcohol is provided in the table below.

Property	Value	Reference
CAS Number	32744-80-2	[1]
Molecular Formula	C₇H₇ClO₃	[1]
Molecular Weight	174.58 g/mol	[2]
Appearance	Solid	[1]
Solubility	Sparingly soluble in DMSO, Ethanol, and PBS (pH 7.2)	[1]
SMILES	OC1=CC(CO)=C(O)C(Cl)=C1	[1]
InChI	InChI=1S/C7H7ClO3/c8-6-2-5(10)1-4(3-9)7(6)11/h1-2,9-11H,3H2	[1]

Isolation from Natural Sources

The primary source of 3-Chlorogentisyl alcohol is through fermentation of specific fungal strains. The following sections detail the experimental protocols for its isolation from two notable marine-derived fungi.

Isolation from Ampelomyces sp.

A detailed workflow for the isolation of 3-Chlorogentisyl alcohol from the marine-derived fungus Ampelomyces sp. is described below, based on the work of Kwong et al. (2006).

• Fungal Cultivation: The Ampelomyces sp. strain is cultured in a seawater-based GYP medium (2.0% glucose, 0.5% yeast extract, 0.5% mycological peptone). Cultures are incubated for 21 days on an orbital shaker at 80 rpm and room temperature (approximately 24°C).

• Extraction: The culture broth is separated from the mycelia by filtration. The culture filtrate is then extracted three times with an equal volume of ethyl acetate (B1210297) (EtOAc). The EtOAc extracts are combined and concentrated under reduced pressure to yield a crude extract.

• Fractionation: The crude extract is subjected to silica (B1680970) gel vacuum liquid chromatography (VLC) and eluted with a stepwise gradient of hexane, dichloromethane (B109758) (CH₂Cl₂), and methanol (B129727) (MeOH).

• Purification: The bioactive fractions are further purified using a Sephadex LH-20 column with methanol as the eluent. Final purification is achieved by reversed-phase High-Performance Liquid Chromatography (HPLC) using a gradient of methanol and water to yield pure 3-Chlorogentisyl alcohol.

Isolation of 3-Chlorogentisyl Alcohol from Ampelomyces sp.

Isolation from Aspergillus sp.

Li et al. (2005) reported the isolation of 3-Chlorogentisyl alcohol from a marine isolate of Aspergillus. The protocol is outlined below.

• Fungal Cultivation: The Aspergillus sp. is cultured in a suitable broth medium.

• Extraction: The culture broth is extracted with ethyl acetate (EtOAc). The EtOAc extract is then concentrated to dryness.

• Chromatographic Purification: The crude extract is subjected to a series of chromatographic techniques, including silica gel column chromatography, Sephadex LH-20 gel filtration, and preparative thin-layer chromatography (TLC) to yield the pure compound.

• Structure Elucidation: The structure of the isolated compound is confirmed by spectroscopic analysis, including ¹H NMR, ¹³C NMR, and mass spectrometry.

Synthesis of 3-Chlorogentisyl Alcohol

The chemical synthesis of 3-Chlorogentisyl alcohol has been approached through various routes. Early syntheses were reported by Séquin-Frey and Tamm (1971) and McCorkindale et al. (1972). A general synthetic approach is outlined below.

General Synthetic Pathway to 3-Chlorogentisyl Alcohol.

Biological Activities

3-Chlorogentisyl alcohol exhibits a remarkable spectrum of biological activities, which are summarized in the following tables.

Antimicrobial Activity

Organism	Activity Type	Concentration/Value	Reference
Methicillin-resistant S. aureus (MRSA)	Antibacterial (MIC)	50 µg/mL	[1]
Gram-positive & Gram-negative bacteria	Antibacterial	Active at 50 µ g/disc	[1]

Antifouling Activity

Organism	Activity Type	Value	Reference
Balanus amphitrite (cyprids)	Antifouling	Concentration-dependent	[1]

Cytotoxic and Other Activities

Activity Type	Cell Line/Assay	Value	Reference
DPPH Radical Scavenging	Cell-free assay	IC₅₀ = 1 µM	[1]
E. coli β-glucuronidase Inhibition	Enzyme assay	IC₅₀ = 0.74 µM, Ki = 0.58 µM	[2]
Apoptosis Induction	HeLa cells	Active at 50 µM	[1]
Cell Cycle Arrest (S phase)	HeLa cells	Active at 50 µM	[1]
ssDNA Breaks	HeLa cells	Active at 35 µM (Comet assay)	[1]

Signaling Pathways and Mechanisms of Action

The cytotoxic effects of 3-Chlorogentisyl alcohol in human cervical carcinoma (HeLa) cells are attributed to its ability to induce apoptosis and cell cycle arrest. The proposed mechanism involves the induction of DNA damage, which subsequently triggers the apoptotic cascade.

References

• 1. caymanchem.com [caymanchem.com]
• 2. 3-Chlorogentisyl alcohol - MedChem Express [bioscience.co.uk]

The Microbial Genesis of 3-Chlorogentisyl Alcohol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Chlorogentisyl alcohol, a halogenated aromatic polyketide, has garnered significant interest within the scientific community due to its diverse biological activities, including antimicrobial and cytotoxic properties. This technical guide provides a comprehensive overview of the microbial origins of 3-Chlorogentisyl alcohol, detailing its known fungal producers. A putative biosynthetic pathway is proposed, outlining the key enzymatic steps from primary metabolism to the final chlorinated product. This guide also furnishes detailed, adaptable experimental protocols for the cultivation of producing organisms, and the extraction, isolation, and characterization of 3-Chlorogentisyl alcohol. Furthermore, we present a framework for quantitative analysis and discuss the likely regulatory mechanisms governing its biosynthesis. Visualized through Graphviz diagrams, the proposed biosynthetic pathway and experimental workflows offer a clear and concise reference for researchers in natural product discovery and development.

Introduction

3-Chlorogentisyl alcohol is a microbial secondary metabolite characterized by a chlorinated gentisyl alcohol scaffold. First identified from fungal sources, this compound has demonstrated a range of biological activities, making it a molecule of interest for drug discovery and development. Understanding its microbial origin and biosynthetic pathway is crucial for harnessing its therapeutic potential, enabling strain improvement, and facilitating synthetic biology approaches for analog generation.

This document serves as a technical resource, consolidating the current knowledge on the microbial production of 3-Chlorogentisyl alcohol and providing practical guidance for its study.

Microbial Producers of 3-Chlorogentisyl Alcohol

To date, 3-Chlorogentisyl alcohol has been isolated from several species of filamentous fungi, indicating a distribution across different fungal genera. The known microbial producers include:

• Ampelomyces sp.: A genus of fungi that are often found as hyperparasites of powdery mildews.[1]

• Penicillium canadense: A species within the widespread and well-characterized Penicillium genus, known for its prolific production of diverse secondary metabolites.

• Phoma sp.: A genus of common fungi, many of which are plant pathogens or endophytes.

The identification of this compound from distinct fungal lineages suggests the potential for horizontal gene transfer of the biosynthetic gene cluster or convergent evolution of the biosynthetic pathway.

Proposed Biosynthetic Pathway

While the complete biosynthetic gene cluster for 3-Chlorogentisyl alcohol has not yet been fully elucidated in the literature, a putative pathway can be constructed based on known fungal biosynthesis of similar aromatic polyketides. The proposed pathway initiates from primary metabolism and proceeds through the formation of a key gentisate intermediate, followed by chlorination and reduction.

The biosynthesis is hypothesized to occur in the following stages:

• Polyketide Synthesis: A non-reducing polyketide synthase (NR-PKS) likely utilizes acetyl-CoA and malonyl-CoA to assemble a polyketide chain.

• Cyclization and Aromatization: The polyketide chain undergoes intramolecular cyclization and subsequent aromatization to form a gentisate-related precursor, likely gentisic acid.

• Chlorination: A flavin-dependent halogenase catalyzes the regioselective chlorination of the aromatic ring of the gentisate precursor.

• Reduction: A carboxylic acid reductase or a similar enzyme reduces the carboxylic acid group of the chlorinated gentisate intermediate to the corresponding alcohol, yielding 3-Chlorogentisyl alcohol.

Proposed biosynthetic pathway of 3-Chlorogentisyl alcohol.

Quantitative Data

Precise quantitative data on the production of 3-Chlorogentisyl alcohol is not extensively reported in the public domain. However, a structured approach to data collection is essential for optimizing production and understanding the metabolic flux. The following table outlines the key quantitative parameters that should be determined.

Parameter	Description	Typical Units	Ampelomyces sp.	Penicillium canadense	Phoma sp.
Titer	The final concentration of 3-Chlorogentisyl alcohol in the culture medium.	mg/L or µg/mL	Data not available	Data not available	Data not available
Yield	The amount of product formed per unit of substrate consumed.	mg product / g substrate	Data not available	Data not available	Data not available
Productivity	The rate of product formation over time.	mg/L/day	Data not available	Data not available	Data not available
Enzyme Activity	The catalytic activity of key biosynthetic enzymes (e.g., halogenase, reductase).	U/mg protein	Data not available	Data not available	Data not available
Km	The Michaelis constant for the key biosynthetic enzymes.	µM or mM	Data not available	Data not available	Data not available
kcat	The turnover number for the key biosynthetic enzymes.	s-1	Data not available	Data not available	Data not available

Researchers are encouraged to populate this table with their experimental findings to build a comprehensive quantitative profile of 3-Chlorogentisyl alcohol production.

Experimental Protocols

The following sections provide detailed methodologies for the study of 3-Chlorogentisyl alcohol from microbial sources. These protocols are intended as a starting point and may require optimization based on the specific fungal strain and laboratory conditions.

Fungal Cultivation and Fermentation

This protocol describes the general procedure for the cultivation of the producing fungal strains for the production of 3-Chlorogentisyl alcohol.

Materials:

• Potato Dextrose Agar (B569324) (PDA) plates

• Potato Dextrose Broth (PDB)

• Sterile baffled flasks (e.g., 250 mL, 1 L)

• Incubator shaker

• Sterile inoculation loops or scalpels

Procedure:

• Strain Activation: Inoculate a PDA plate with a cryopreserved stock of the fungal strain (Ampelomyces sp., P. canadense, or Phoma sp.). Incubate at 25°C for 7-14 days, or until sufficient mycelial growth and/or sporulation is observed.

• Seed Culture Preparation: Aseptically transfer a small piece of the agar culture (approximately 1 cm²) into a 250 mL flask containing 50 mL of PDB. Incubate at 25°C in a shaker at 150 rpm for 3-5 days to generate a dense mycelial culture.

• Production Culture: Inoculate a 1 L baffled flask containing 200 mL of PDB with 10% (v/v) of the seed culture.

• Fermentation: Incubate the production culture at 25°C and 150 rpm for 14-21 days. Monitor the culture periodically for growth and secondary metabolite production.

Workflow for fungal fermentation to produce 3-Chlorogentisyl alcohol.

Extraction and Isolation of 3-Chlorogentisyl Alcohol

This protocol outlines the extraction and purification of 3-Chlorogentisyl alcohol from the fungal culture.

Materials:

• Ethyl acetate (B1210297)

• Anhydrous sodium sulfate

• Rotary evaporator

• Silica (B1680970) gel for column chromatography

• Hexane, ethyl acetate, and methanol (B129727) (for chromatography)

• High-Performance Liquid Chromatography (HPLC) system with a C18 column

Procedure:

• Extraction: After the fermentation period, separate the mycelial biomass from the culture broth by filtration. Extract the culture filtrate three times with an equal volume of ethyl acetate. Combine the organic layers.

• Drying and Concentration: Dry the combined ethyl acetate extracts over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to obtain the crude extract.

• Fractionation: Subject the crude extract to silica gel column chromatography. Elute with a gradient of hexane-ethyl acetate followed by ethyl acetate-methanol to separate the compounds based on polarity.

• Purification: Collect the fractions and analyze them by Thin Layer Chromatography (TLC) or HPLC. Pool the fractions containing 3-Chlorogentisyl alcohol and further purify by preparative HPLC using a C18 column with a suitable mobile phase (e.g., a gradient of water and methanol or acetonitrile).

• Characterization: Confirm the identity and purity of the isolated 3-Chlorogentisyl alcohol using spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Workflow for the extraction and isolation of 3-Chlorogentisyl alcohol.

Regulation of Biosynthesis

The biosynthesis of fungal secondary metabolites, including halogenated polyketides, is tightly regulated at multiple levels. While specific regulatory elements for 3-Chlorogentisyl alcohol have not been identified, the following general principles are likely to apply:

• Transcriptional Regulation: The expression of the biosynthetic genes is likely controlled by pathway-specific transcription factors, often located within the gene cluster itself. Global regulators responding to environmental cues such as nutrient availability (carbon, nitrogen), pH, and light also play a crucial role in activating or repressing secondary metabolism.

• Environmental Factors: The production of 3-Chlorogentisyl alcohol may be influenced by various environmental conditions. Optimization of fermentation parameters such as media composition, temperature, aeration, and pH is critical for maximizing yields.

• Epigenetic Control: Chromatin remodeling and histone modifications are known to regulate the expression of silent biosynthetic gene clusters in fungi. The application of epigenetic modifiers could be a strategy to enhance the production of 3-Chlorogentisyl alcohol.

Conclusion

3-Chlorogentisyl alcohol represents a promising natural product with potential applications in medicine and biotechnology. This technical guide has provided a comprehensive overview of its microbial origin, a putative biosynthetic pathway, and detailed experimental protocols for its study. While significant progress has been made in identifying the fungal producers, further research is required to fully elucidate the biosynthetic gene cluster, characterize the key enzymes, and understand the regulatory networks governing its production. The methodologies and frameworks presented herein are intended to facilitate future research in this area, ultimately enabling the full exploitation of this valuable microbial metabolite.

References

• 1. caymanchem.com [caymanchem.com]

Unveiling the Microbial Origins of 3-Chlorogentisyl Alcohol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Chlorogentisyl alcohol, a halogenated aromatic polyketide, has emerged as a molecule of significant interest due to its diverse and potent biological activities. This technical guide provides a comprehensive overview of the natural sources of 3-Chlorogentisyl alcohol, detailing the producing organisms, methodologies for its isolation and characterization, and a plausible biosynthetic pathway. The information presented herein is intended to serve as a valuable resource for researchers engaged in natural product discovery, medicinal chemistry, and the development of novel therapeutic agents.

Natural Sources of 3-Chlorogentisyl Alcohol

3-Chlorogentisyl alcohol is a secondary metabolite produced by several species of marine-derived fungi. To date, it has been isolated and identified from fungi belonging to the genera Ampelomyces, Phoma, Epicoccum, and Penicillium. These findings underscore the marine environment as a rich and largely untapped source of novel halogenated natural products.

Producing Organisms

• Ampelomyces sp.: A marine-derived fungus of the genus Ampelomyces has been identified as a producer of 3-Chlorogentisyl alcohol.[1] This discovery highlights the potential of marine fungi in producing unique bioactive compounds.

• Phoma sp.: Certain species of the genus Phoma have also been found to produce 3-Chlorogentisyl alcohol. This further expands the known fungal sources of this valuable compound.

• Epicoccum sp.: Marine-derived fungi of the genus Epicoccum are another documented source of 3-Chlorogentisyl alcohol and its derivatives.

• Penicillium terrestre: A study on the marine-derived fungus Penicillium terrestre has led to the isolation of several new gentisyl alcohol derivatives, including a chlorinated dimer containing a 3-Chlorogentisyl alcohol unit.[2]

Data Presentation: Biological Activities of 3-Chlorogentisyl Alcohol

The interest in 3-Chlorogentisyl alcohol stems from its significant biological activities. The following table summarizes the key quantitative data from various bioassays.

Biological Activity	Test Organism/Assay	Result (IC50/MIC)	Reference
Antibacterial	Methicillin-resistant Staphylococcus aureus (MRSA)	MIC = 50 µg/ml	[1]
Antifouling	Barnacle (Balanus amphitrite) cyprids	Concentration-dependent	[1]
Radical Scavenging	DPPH cell-free assay	IC50 = 1 µM	[1]
Anticancer	Human cervical carcinoma (HeLa) cells	IC50 ≈ 35 µM	[3]
Enzyme Inhibition	E. coli β-glucuronidase	IC50 = 0.74 µM, Ki = 0.58 µM	[4]

Experimental Protocols

Detailed methodologies are crucial for the replication of scientific findings and the further exploration of natural products. The following sections outline the general experimental protocols for the isolation and characterization of 3-Chlorogentisyl alcohol from fungal sources, based on published literature.

Fungal Cultivation and Fermentation

The production of 3-Chlorogentisyl alcohol is achieved through the cultivation of the producing fungal strain in a suitable nutrient-rich medium.

Typical Protocol:

• Inoculum Preparation: A seed culture of the fungal strain is initiated from a stock culture and grown in a liquid medium (e.g., potato dextrose broth) for several days with agitation to generate sufficient biomass.

• Large-Scale Fermentation: The seed culture is then used to inoculate a larger volume of production medium. The composition of the production medium can vary but often includes a carbon source (e.g., glucose, maltose), a nitrogen source (e.g., yeast extract, peptone), and mineral salts. For marine-derived fungi, the medium is typically prepared with sterile seawater to mimic their natural environment.

• Incubation: The fermentation is carried out for a specific duration (typically 14-28 days) under controlled conditions of temperature and agitation to allow for the production and accumulation of secondary metabolites, including 3-Chlorogentisyl alcohol.

Extraction and Isolation

Following fermentation, the fungal biomass and culture broth are processed to extract and purify the target compound.

Typical Protocol:

• Extraction: The fungal mycelia are separated from the culture broth by filtration. The mycelia are then extracted with an organic solvent such as ethyl acetate (B1210297) or methanol (B129727) to recover intracellular metabolites. The culture filtrate is also extracted with an appropriate organic solvent to isolate extracellular compounds.

• Solvent Partitioning: The crude extracts from the mycelia and filtrate are often combined and subjected to solvent-solvent partitioning (e.g., between ethyl acetate and water) to separate compounds based on their polarity.

• Chromatographic Purification: The resulting fractions are then subjected to a series of chromatographic techniques to isolate 3-Chlorogentisyl alcohol. This typically involves:

  • Silica (B1680970) Gel Column Chromatography: The extract is loaded onto a silica gel column and eluted with a gradient of solvents (e.g., hexane-ethyl acetate or chloroform-methanol) to separate compounds based on their polarity.

  • Sephadex LH-20 Column Chromatography: This size-exclusion chromatography is often used for further purification, particularly for separating aromatic compounds.

  • High-Performance Liquid Chromatography (HPLC): Final purification is often achieved using reversed-phase HPLC (e.g., with a C18 column) and a suitable mobile phase (e.g., methanol-water or acetonitrile-water gradient) to yield pure 3-Chlorogentisyl alcohol.

Structure Elucidation

The chemical structure of the isolated compound is determined using a combination of spectroscopic techniques.

Standard Methods:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments are conducted to determine the carbon skeleton, the placement of protons and carbons, and the connectivity of the molecule.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine the exact molecular formula of the compound. Fragmentation patterns observed in MS/MS experiments can provide further structural information.

• Ultraviolet (UV) and Infrared (IR) Spectroscopy: These techniques provide information about the presence of chromophores and functional groups in the molecule.

Putative Biosynthetic Pathway of 3-Chlorogentisyl Alcohol

While the complete biosynthetic gene cluster for 3-Chlorogentisyl alcohol has not yet been fully characterized in the producing organisms, a plausible pathway can be proposed based on the known biosynthesis of its precursor, gentisyl alcohol, and the general mechanisms of halogenation in fungi.[5][6][7]

The biosynthesis is likely initiated from acetyl-CoA and malonyl-CoA, which undergo a series of reactions catalyzed by a polyketide synthase (PKS) to form a polyketide intermediate. This intermediate is then cyclized and aromatized to produce gentisyl alcohol. The final step is the regioselective chlorination of the gentisyl alcohol backbone, a reaction likely catalyzed by a flavin-dependent halogenase or a chloroperoxidase, to yield 3-Chlorogentisyl alcohol.[5][6][7]

References

• 1. caymanchem.com [caymanchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 3-Chloro-2,5-dihydroxybenzyl alcohol activates human cervical carcinoma HeLa cell apoptosis by inducing DNA damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 3-Chlorogentisyl alcohol - MedChem Express [bioscience.co.uk]
• 5. Frontiers | Halometabolites isolated from the marine-derived fungi with potent pharmacological activities [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. Halometabolites isolated from the marine-derived fungi with potent pharmacological activities - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to 3-Chlorogentisyl Alcohol: Properties, Bioactivity, and Methodologies for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 3-Chlorogentisyl alcohol, a microbial metabolite with significant potential in drug development. It details the compound's physicochemical properties, summarizes its diverse biological activities, and provides established experimental protocols for its synthesis and evaluation. This guide is intended to serve as a foundational resource for researchers investigating its therapeutic applications.

Physicochemical and Bioactive Properties

3-Chlorogentisyl alcohol (CAS: 32744-80-2) is a phenolic compound isolated from marine-derived fungi such as Ampelomyces and Aspergillus species.[1] Its structure and biological efficacy make it a molecule of interest for anticancer and antimicrobial research.

Table 1: Physicochemical Characteristics of 3-Chlorogentisyl Alcohol

Property	Value	Reference
Molecular Formula	C₇H₇ClO₃	[2][3][4][5]
Molecular Weight	174.58 g/mol	[3][4]
Formal Name	2-chloro-6-(hydroxymethyl)benzene-1,4-diol	[2]
CAS Number	32744-80-2	[2][3][5]
Appearance	Solid	[2]
SMILES	OC1=CC(CO)=C(O)C(Cl)=C1	[2]

Table 2: Summary of Quantitative Biological Activities

Activity	Assay/Model	Result	Concentration	Reference
Antioxidant	DPPH Radical Scavenging	IC₅₀ = 1 µM	1 µM	[2]
Antibacterial	MIC Assay	MIC = 50 µg/mL	50 µg/mL	[2]
Antiproliferative	HeLa Cell Viability	IC₅₀ ≈ 35 µM	35 µM	[1]
Enzyme Inhibition	E. coli β-glucuronidase	IC₅₀ = 0.74 µM	0.74 µM	[4]
Enzyme Inhibition	E. coli β-glucuronidase	Kᵢ = 0.58 µM	0.58 µM	[4]
Genotoxicity	Comet Assay (HeLa Cells)	Induces ssDNA breaks	35 µM	[2]
Cell Cycle	Flow Cytometry (HeLa Cells)	S Phase Arrest	50 µM	[2]
Apoptosis	Annexin V/PI (HeLa Cells)	Induces Apoptosis	50 µM	[1][2]

Mechanism of Action: Induction of Apoptosis

Research indicates that 3-Chlorogentisyl alcohol exerts its anticancer effects on human cervical carcinoma (HeLa) cells by inducing DNA damage. This genotoxic event triggers a cascade leading to cell cycle arrest in the S phase and, ultimately, apoptosis. The apoptotic pathway involves the release of cytochrome c from the mitochondria and the subsequent activation of initiator caspase-9 and effector caspase-3.[1]

References

• 1. 3-Chloro-2,5-dihydroxybenzyl alcohol activates human cervical carcinoma HeLa cell apoptosis by inducing DNA damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. creative-diagnostics.com [creative-diagnostics.com]
• 3. acmeresearchlabs.in [acmeresearchlabs.in]
• 4. 3.5. DPPH Radical-Scavenging Assay [bio-protocol.org]
• 5. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Solubility of 3-Chlorogentisyl Alcohol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known solubility characteristics of 3-Chlorogentisyl alcohol (CAS No: 32744-80-2), a microbial metabolite with recognized antibacterial and potential anticancer activities. This document is intended to serve as a valuable resource for researchers and professionals engaged in the study and application of this compound, particularly in the fields of pharmacology and drug development.

Core Focus: Solubility Profile

Understanding the solubility of 3-Chlorogentisyl alcohol is critical for a wide range of experimental and developmental applications, from in vitro assays to formulation development. This guide consolidates the currently available public data on its solubility in various common laboratory solvents.

Quantitative Solubility Data

The following table summarizes the known quantitative and semi-quantitative solubility data for 3-Chlorogentisyl alcohol. It is important to note that publicly available, precise solubility data across a wide range of solvents and temperatures is limited. The information presented here is compiled from manufacturer datasheets.

Solvent	Chemical Formula	Solubility Range (mg/mL)	Remarks
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	1 - 10	Sparingly Soluble[1]
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	100	Requires sonication for dissolution[2]
Ethanol	C₂H₅OH	1 - 10	Sparingly Soluble[1]
Phosphate-Buffered Saline (PBS, pH 7.2)	-	1 - 10	Sparingly Soluble[1]

Note: The term "sparingly soluble" generally indicates a solubility range of 1-10 mg/mL. The higher reported solubility in DMSO with ultrasonic assistance suggests that kinetic factors may play a significant role in the dissolution of this compound.

Experimental Protocols for Solubility Determination

For researchers seeking to generate more precise solubility data for 3-Chlorogentisyl alcohol in specific solvent systems, the following general experimental protocols for the determination of organic compound solubility can be adapted.

Visual Saturation Method

This is a straightforward method for initial qualitative or semi-quantitative solubility assessment.

Materials:

• 3-Chlorogentisyl alcohol

• Selected solvents (e.g., water, ethanol, acetone, etc.)

• Small test tubes or vials

• Vortex mixer

• Analytical balance

Procedure:

• Weigh a precise amount of 3-Chlorogentisyl alcohol (e.g., 1 mg) and place it into a test tube.

• Add a small, measured volume of the chosen solvent (e.g., 0.1 mL).

• Vigorously agitate the mixture using a vortex mixer for a set period (e.g., 1-2 minutes).

• Visually inspect the solution for any undissolved solid.

• If the solid has completely dissolved, incrementally add more of the solute until a saturated solution (where solid material remains undissolved) is achieved.

• The solubility can then be expressed as the mass of solute dissolved in the final volume of solvent.

Gravimetric Method

This method provides more accurate quantitative solubility data.

Materials:

• 3-Chlorogentisyl alcohol

• Selected solvents

• Thermostatically controlled shaker or water bath

• Centrifuge

• Analytical balance

• Evaporating dish

Procedure:

• Prepare a supersaturated solution of 3-Chlorogentisyl alcohol in the chosen solvent by adding an excess amount of the compound to a known volume of the solvent.

• Equilibrate the solution at a constant temperature using a thermostatically controlled shaker or water bath for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• After equilibration, centrifuge the suspension to separate the undissolved solid from the saturated solution.

• Carefully transfer a known volume of the clear supernatant to a pre-weighed evaporating dish.

• Evaporate the solvent from the dish under controlled conditions (e.g., in a fume hood or under vacuum).

• Once the solvent is completely removed, weigh the evaporating dish containing the dried solute.

• The solubility is calculated by determining the mass of the dissolved solid in the known volume of the aliquot taken.

Visualization of Experimental Workflow

The following diagram illustrates a general workflow for determining the solubility of a compound like 3-Chlorogentisyl alcohol.

Caption: General workflow for gravimetric solubility determination.

This guide provides a foundational understanding of the solubility of 3-Chlorogentisyl alcohol based on available data. For specific research and development needs, it is highly recommended that solubility is determined empirically using the appropriate methodologies outlined above.

References

• 1. caymanchem.com [caymanchem.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]

Spectroscopic and Synthetic Profile of 3-Chlorogentisyl Alcohol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for 3-Chlorogentisyl alcohol (CGA), a microbial metabolite with potential applications in drug development. The document details the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data, alongside a detailed experimental protocol for its synthesis.

Core Physicochemical Properties

Property	Value	Reference
CAS Number	32744-80-2	[1][2]
Molecular Formula	C₇H₇ClO₃	[1]
Molecular Weight	174.58 g/mol	[1]
Alternate Name	3-Chloro-2,5-dihydroxybenzyl alcohol	[2]

Spectroscopic Data

The structural elucidation of 3-Chlorogentisyl alcohol is critically dependent on spectroscopic analysis. The following sections present the key NMR, MS, and predicted IR data for this compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H and ¹³C NMR spectra of 3-Chlorogentisyl alcohol provide detailed information about its molecular structure.

Table 1: NMR Spectroscopic Data for 3-Chlorogentisyl alcohol in Methanol-d₄

¹H NMR	Chemical Shift (δ) ppm	Multiplicity	Assignment
Aromatic	6.69	d	H-6
Aromatic	6.63	d	H-4
Methylene	4.58	s	-CH₂OH
¹³C NMR	Chemical Shift (δ) ppm	Assignment
Aromatic	151.7	C-5
Aromatic	144.3	C-2
Aromatic	132.0	C-1
Aromatic	121.8	C-3
Aromatic	115.4	C-6
Aromatic	114.5	C-4
Methylene	61.1	-CH₂OH

d: doublet, s: singlet

Mass Spectrometry (MS)

Electron ionization mass spectrometry (EI-MS) confirms the molecular weight and provides insights into the fragmentation pattern of 3-Chlorogentisyl alcohol.

Table 2: Mass Spectrometry Data for 3-Chlorogentisyl alcohol

m/z	Relative Intensity (%)	Assignment
176.01	32.6	[M+2]⁺ (due to ³⁷Cl isotope)
174.01	100	[M]⁺ (due to ³⁵Cl isotope)
177.01	-	[M+H+2]⁺
175.01	7.8	[M+H]⁺

Infrared (IR) Spectroscopy

Table 3: Predicted Infrared Absorption Frequencies for 3-Chlorogentisyl alcohol

Functional Group	Predicted Absorption Range (cm⁻¹)	Vibration Mode
O-H (Alcohol & Phenol)	3500 - 3200 (broad)	Stretching
C-H (Aromatic)	3100 - 3000	Stretching
C-H (Aliphatic)	2950 - 2850	Stretching
C=C (Aromatic)	1600 - 1450	Stretching
C-O (Alcohol & Phenol)	1260 - 1000	Stretching
C-Cl	800 - 600	Stretching

Experimental Protocols

Synthesis of 3-Chlorogentisyl Alcohol

A regioselective synthesis of 3-Chlorogentisyl alcohol has been reported, providing a viable route for its laboratory-scale production. The general workflow is depicted below.

A simplified workflow for the synthesis of 3-Chlorogentisyl alcohol.

A detailed experimental procedure involves the formylation of a substituted phenol (B47542) followed by reduction of the resulting aldehyde.

Materials:

• 2-Chlorohydroquinone

• Chloroform

• Sodium hydroxide

• Sodium borohydride (B1222165) (NaBH₄)

• Methanol

• Diethyl ether

• Hydrochloric acid (HCl)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Formylation (Duff Reaction or similar): A mixture of 2-chlorohydroquinone, hexamethylenetetramine, and trifluoroacetic acid is heated to introduce a formyl group onto the aromatic ring, yielding 3-chloro-2,5-dihydroxybenzaldehyde.

• Reduction: The resulting aldehyde is dissolved in methanol. Sodium borohydride is added portion-wise at 0°C. The reaction mixture is stirred until the reaction is complete (monitored by TLC).

• Work-up: The reaction is quenched by the addition of dilute HCl. The aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous MgSO₄, and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica (B1680970) gel to afford pure 3-Chlorogentisyl alcohol.

Spectroscopic Analysis

The following diagram illustrates the general workflow for the spectroscopic characterization of the synthesized compound.

General workflow for spectroscopic analysis of 3-Chlorogentisyl alcohol.

Instrumentation:

• NMR: Spectra were recorded on a Bruker DRX 500 NMR spectrometer. Samples were dissolved in methanol-d₄, and chemical shifts are reported relative to tetramethylsilane (B1202638) (TMS) as an internal standard.

• MS: Electron ionization mass spectra were obtained using a Finnigan MAT-95 mass spectrometer.

• IR: Infrared spectra can be recorded on a Fourier Transform Infrared (FTIR) spectrometer using a KBr pellet or as a thin film.

This guide provides foundational spectroscopic and synthetic information for 3-Chlorogentisyl alcohol, serving as a valuable resource for researchers engaged in natural product chemistry, medicinal chemistry, and drug discovery.

References

• 1. researchgate.net [researchgate.net]
• 2. uanlch.vscht.cz [uanlch.vscht.cz]

3-Chlorogentisyl Alcohol: A Technical Guide on Antioxidant Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Chlorogentisyl alcohol, a phenolic compound, has demonstrated notable antioxidant properties. This technical guide provides a comprehensive overview of its antioxidant activity, including available quantitative data, detailed experimental protocols for key antioxidant assays, and a visualization of the potential underlying mechanisms. This document is intended to serve as a resource for researchers and professionals in the fields of natural product chemistry, pharmacology, and drug development who are interested in the antioxidant potential of 3-chlorogentisyl alcohol.

Quantitative Antioxidant Activity

The antioxidant capacity of 3-chlorogentisyl alcohol has been primarily evaluated through its ability to scavenge free radicals. The available quantitative data is summarized in the table below. Further studies are required to elucidate its activity in other antioxidant assays such as ABTS and FRAP.

Antioxidant Assay	Parameter	Result	Reference
DPPH Radical Scavenging Activity	IC₅₀	1 µM	[1]
ABTS Radical Scavenging Activity	IC₅₀	Data not available
Ferric Reducing Antioxidant Power (FRAP)	Data not available

Experimental Protocols

Detailed methodologies for the most common in vitro antioxidant assays are provided below. These protocols can be adapted for the evaluation of 3-chlorogentisyl alcohol.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical, thus neutralizing it. The reduction of DPPH is accompanied by a color change from purple to yellow, which can be measured spectrophotometrically.

Materials:

• 3-Chlorogentisyl alcohol

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (B129727) or Ethanol (B145695)

• Positive control (e.g., Ascorbic acid, Trolox)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. The solution should have an absorbance of approximately 1.0 at 517 nm.

• Sample Preparation: Prepare a stock solution of 3-chlorogentisyl alcohol in methanol. Perform serial dilutions to obtain a range of concentrations.

• Assay:

  • To a 96-well plate, add 100 µL of the DPPH solution to 100 µL of the sample solutions at different concentrations.

  • For the blank, add 100 µL of methanol to 100 µL of the DPPH solution.

  • For the control, use a known antioxidant like ascorbic acid or Trolox.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm using a microplate reader.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula: % Inhibition = [(A_blank - A_sample) / A_blank] x 100 Where A_blank is the absorbance of the blank and A_sample is the absorbance of the sample. The IC₅₀ value (the concentration of the sample required to scavenge 50% of the DPPH radicals) can be determined by plotting the percentage of inhibition against the sample concentration.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

This assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•⁺). The reduction of the blue-green ABTS•⁺ by an antioxidant is measured by the decrease in its absorbance at 734 nm.

Materials:

• 3-Chlorogentisyl alcohol

• ABTS diammonium salt

• Potassium persulfate

• Phosphate buffered saline (PBS) or ethanol

• Positive control (e.g., Trolox)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of ABTS•⁺ Solution:

  • Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate.

  • Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours to generate the ABTS•⁺.

  • Before use, dilute the ABTS•⁺ solution with PBS or ethanol to an absorbance of 0.70 ± 0.02 at 734 nm.

• Sample Preparation: Prepare a stock solution of 3-chlorogentisyl alcohol and a series of dilutions.

• Assay:

  • Add 10 µL of the sample solution to 190 µL of the diluted ABTS•⁺ solution in a 96-well plate.

• Incubation: Incubate the plate at room temperature for 6 minutes.

• Measurement: Measure the absorbance at 734 nm.

• Calculation: The percentage of ABTS•⁺ scavenging activity is calculated as: % Inhibition = [(A_control - A_sample) / A_control] x 100 Where A_control is the absorbance of the ABTS•⁺ solution without the sample and A_sample is the absorbance in the presence of the sample. The antioxidant activity can be expressed as Trolox Equivalent Antioxidant Capacity (TEAC).

FRAP (Ferric Reducing Antioxidant Power) Assay

The FRAP assay measures the ability of an antioxidant to reduce the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous (Fe²⁺) form, which has an intense blue color and can be monitored at 593 nm.

Materials:

• 3-Chlorogentisyl alcohol

• Acetate (B1210297) buffer (300 mM, pH 3.6)

• 10 mM TPTZ (2,4,6-tripyridyl-s-triazine) in 40 mM HCl

• 20 mM FeCl₃·6H₂O

• Positive control (e.g., FeSO₄·7H₂O or Trolox)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of FRAP Reagent: Prepare the FRAP reagent fresh by mixing acetate buffer, TPTZ solution, and FeCl₃·6H₂O solution in a 10:1:1 (v/v/v) ratio. Warm the reagent to 37°C before use.

• Sample Preparation: Prepare a stock solution of 3-chlorogentisyl alcohol and a series of dilutions.

• Assay:

  • Add 10 µL of the sample solution to 190 µL of the FRAP reagent in a 96-well plate.

• Incubation: Incubate the plate at 37°C for 4 minutes.

• Measurement: Measure the absorbance at 593 nm.

• Calculation: A standard curve is prepared using a known concentration of FeSO₄ or Trolox. The antioxidant capacity of the sample is then expressed as Fe²⁺ equivalents or Trolox equivalents.

Visualizations

General Antioxidant Mechanism of Phenolic Compounds

Phenolic compounds, such as 3-chlorogentisyl alcohol, exert their antioxidant effect primarily through hydrogen atom donation to neutralize free radicals, thereby terminating the chain reaction of oxidation.

Caption: General mechanism of free radical scavenging by a phenolic antioxidant.

Experimental Workflow for In Vitro Antioxidant Assays

The following diagram illustrates a typical workflow for assessing the in vitro antioxidant activity of a compound.

Caption: Workflow for in vitro antioxidant activity assessment.

Potential Antioxidant Signaling Pathway of Phenolic Compounds

While specific signaling pathways for 3-chlorogentisyl alcohol have not been elucidated, phenolic compounds are known to modulate cellular antioxidant defenses through pathways such as the Nrf2-ARE pathway. This diagram presents a generalized potential mechanism.

Caption: Potential antioxidant signaling pathway involving Nrf2.

References

• 1. researchgate.net [researchgate.net]

Unveiling the Guardian Molecule: A Technical Deep-Dive into the Free Radical Scavenging Mechanism of 3-Chlorogentisyl Alcohol

For Immediate Release

[City, State] – [Date] – In the intricate world of cellular biology and drug development, the battle against oxidative stress is a paramount concern. The relentless assault of free radicals contributes to a myriad of pathological conditions, making the quest for potent antioxidants a critical endeavor. This whitepaper delves into the core of the free radical scavenging mechanism of 3-Chlorogentisyl alcohol, a notable phenol (B47542) and microbial metabolite. Synthesizing available data, this guide provides researchers, scientists, and drug development professionals with a comprehensive understanding of its antioxidant prowess, supported by detailed experimental methodologies and visual representations of key processes.

Core Antioxidant Activity: A Quantitative Perspective

3-Chlorogentisyl alcohol has demonstrated significant efficacy in neutralizing free radicals. A key indicator of this activity is its performance in the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay, where it exhibits a half-maximal inhibitory concentration (IC50) of 1 µM[1]. This potent activity underscores its potential as a formidable antioxidant agent.

Compound	Assay	IC50 Value	Reference
3-Chlorogentisyl Alcohol	DPPH Radical Scavenging	1 µM	[1]

The Chemical Basis of Scavenging: A Mechanistic Overview

The free radical scavenging capability of 3-Chlorogentisyl alcohol is intrinsically linked to its chemical structure as a substituted hydroquinone. The presence of two hydroxyl (-OH) groups on the benzene (B151609) ring is central to its antioxidant function. These groups can readily donate a hydrogen atom to a free radical, thereby neutralizing it and terminating the damaging chain reaction. This process is a hallmark of phenolic antioxidants and is generally understood to occur via a Hydrogen Atom Transfer (HAT) mechanism.

Upon donation of a hydrogen atom, the 3-Chlorogentisyl alcohol molecule itself becomes a radical. However, this resulting radical is significantly more stable and less reactive than the initial free radical it neutralized. This stability is attributed to the resonance delocalization of the unpaired electron across the aromatic ring and the influence of the electron-donating hydroxyl groups. The presence of the chlorine atom and the hydroxymethyl group can further modulate the electronic properties of the aromatic ring, potentially influencing the stability of the resulting radical and the overall antioxidant capacity.

Caption: Hydrogen atom donation from 3-Chlorogentisyl alcohol to a free radical.

Experimental Protocols: Quantifying Antioxidant Efficacy

The assessment of free radical scavenging activity is paramount. The following are detailed methodologies for the widely accepted DPPH and 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) assays.

DPPH Radical Scavenging Assay

This assay is based on the reduction of the stable DPPH radical, which has a deep violet color, to the yellow-colored diphenylpicrylhydrazine upon accepting a hydrogen atom from an antioxidant.

Materials:

• 2,2-diphenyl-1-picrylhydrazyl (DPPH)

• Methanol (B129727) or Ethanol (B145695)

• 3-Chlorogentisyl alcohol (or test compound)

• Positive control (e.g., Ascorbic acid, Trolox)

• Spectrophotometer

• 96-well microplate or cuvettes

Procedure:

• Preparation of DPPH solution: Prepare a stock solution of DPPH in methanol or ethanol (e.g., 0.1 mM). The absorbance of this solution at 517 nm should be approximately 1.0.

• Preparation of test compound solutions: Prepare a series of dilutions of 3-Chlorogentisyl alcohol in the same solvent.

• Reaction mixture: In a microplate well or cuvette, add a specific volume of the DPPH solution (e.g., 180 µL) to a small volume of the test compound solution (e.g., 20 µL).

• Incubation: Incubate the mixture in the dark at room temperature for a defined period (typically 30 minutes).

• Absorbance measurement: Measure the absorbance of the reaction mixture at 517 nm using a spectrophotometer.

• Control and Blank: A control sample contains the solvent instead of the test compound, while a blank contains the solvent and the test compound solution without DPPH.

• Calculation of scavenging activity: The percentage of DPPH radical scavenging activity is calculated using the following formula:

• IC50 determination: The IC50 value, the concentration of the test compound required to scavenge 50% of the DPPH radicals, is determined by plotting the scavenging activity against the concentrations of the test compound.

References

• 1. caymanchem.com [caymanchem.com]

Preliminary Antibacterial Screening of 3-Chlorogentisyl Alcohol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the preliminary antibacterial screening of 3-Chlorogentisyl alcohol, a marine-derived fungal metabolite. The document summarizes the current understanding of its antibacterial activity, details relevant experimental protocols, and explores potential mechanisms of action. This guide is intended to serve as a valuable resource for researchers and professionals in the fields of microbiology, natural product chemistry, and drug development.

Introduction

3-Chlorogentisyl alcohol is a phenolic compound isolated from marine-derived fungi, including species of Aspergillus and Ampelomyces.[1][2] Natural products from marine organisms are a promising source of novel bioactive compounds with potential therapeutic applications. The emergence of antibiotic-resistant bacteria necessitates the exploration of new chemical entities with effective antimicrobial properties. 3-Chlorogentisyl alcohol has demonstrated notable antibacterial activity, making it a compound of interest for further investigation and development.

Quantitative Antibacterial Activity

The antibacterial efficacy of 3-Chlorogentisyl alcohol has been evaluated against a range of bacteria, including clinically significant methicillin-resistant Staphylococcus aureus (MRSA). The available quantitative data from preliminary screenings are summarized in the table below.

Test Method	Bacterial Strain(s)	Concentration/Result	Reference
Minimum Inhibitory Concentration (MIC)	Methicillin-Resistant Staphylococcus aureus (MRSA) and Multidrug-Resistant Staphylococcus aureus (MDRSA)	50.0 µg/mL	[1]
Disc Diffusion Assay	13 out of 15 marine bacterial species	Active at 50 µ g/disc	[3]

Experimental Protocols

Detailed experimental protocols from the original studies reporting the antibacterial activity of 3-Chlorogentisyl alcohol are not publicly available. However, the following sections describe standardized and widely accepted methodologies for determining the Minimum Inhibitory Concentration (MIC) and for performing disc diffusion assays, which are representative of the techniques likely used in the preliminary screening of this compound.

Minimum Inhibitory Concentration (MIC) Determination: Broth Microdilution Method

The broth microdilution method is a standard laboratory procedure used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Materials:

• 3-Chlorogentisyl alcohol

• Sterile 96-well microtiter plates

• Bacterial culture in logarithmic growth phase

• Appropriate sterile broth medium (e.g., Mueller-Hinton Broth)

• Spectrophotometer

• Pipettes and sterile tips

• Incubator

Procedure:

• Preparation of Bacterial Inoculum: A pure culture of the test bacterium is grown overnight in the appropriate broth medium. The turbidity of the bacterial suspension is then adjusted to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL. This suspension is then further diluted to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Serial Dilution of 3-Chlorogentisyl Alcohol: A stock solution of 3-Chlorogentisyl alcohol is prepared in a suitable solvent (e.g., DMSO) and then serially diluted in the broth medium in the wells of the 96-well plate to obtain a range of decreasing concentrations.

• Inoculation: Each well containing the diluted compound is inoculated with the standardized bacterial suspension.

• Controls:

  • Growth Control: Wells containing only the broth medium and the bacterial inoculum (no compound).

  • Sterility Control: Wells containing only the sterile broth medium (no bacteria or compound).

  • Solvent Control: Wells containing the highest concentration of the solvent used to dissolve the compound and the bacterial inoculum.

• Incubation: The microtiter plate is incubated at the optimal temperature for the test bacterium (e.g., 37°C) for 18-24 hours.

• Result Interpretation: The MIC is determined as the lowest concentration of 3-Chlorogentisyl alcohol at which there is no visible growth (turbidity) of the bacterium.

Disc Diffusion Assay: Kirby-Bauer Method

The disc diffusion assay is a qualitative method used to assess the susceptibility of bacteria to antimicrobial agents.

Materials:

• 3-Chlorogentisyl alcohol

• Sterile filter paper discs (6 mm in diameter)

• Bacterial culture in logarithmic growth phase

• Sterile cotton swabs

• Petri plates containing a suitable agar (B569324) medium (e.g., Mueller-Hinton Agar)

• Forceps

• Incubator

• Ruler or calipers

Procedure:

• Preparation of Bacterial Lawn: The surface of the agar plate is uniformly inoculated with a standardized bacterial suspension (equivalent to a 0.5 McFarland standard) using a sterile cotton swab to create a confluent lawn of bacterial growth.

• Preparation and Application of Discs: Sterile filter paper discs are impregnated with a known concentration of 3-Chlorogentisyl alcohol (e.g., 50 µ g/disc ). The impregnated discs are then aseptically placed on the surface of the inoculated agar plate using sterile forceps.

• Controls:

  • Positive Control: A disc impregnated with a standard antibiotic known to be effective against the test bacterium.

  • Negative Control: A blank disc impregnated with the solvent used to dissolve the compound.

• Incubation: The plates are incubated in an inverted position at the optimal temperature for the test bacterium for 18-24 hours.

• Result Interpretation: The antibacterial activity is determined by measuring the diameter of the zone of inhibition (the clear area around the disc where bacterial growth is inhibited) in millimeters.

Visualizations

Experimental Workflow

The following diagram illustrates a typical workflow for the preliminary antibacterial screening of a novel compound like 3-Chlorogentisyl alcohol.

Caption: Workflow for preliminary antibacterial screening.

Proposed Antibacterial Mechanism of Action

The precise signaling pathways affected by 3-Chlorogentisyl alcohol in bacteria have not yet been elucidated. However, based on the known mechanisms of other phenolic compounds, a potential mode of action can be proposed. Phenolic compounds are known to exert their antibacterial effects through multiple mechanisms, primarily targeting the bacterial cell envelope and cellular metabolism.

Caption: Proposed antibacterial mechanisms of phenolic compounds.

The proposed mechanism suggests that 3-Chlorogentisyl alcohol may disrupt the bacterial cell membrane, leading to increased permeability, depolarization, and leakage of essential intracellular components.[4] Additionally, it may inhibit critical metabolic enzymes, such as succinate (B1194679) dehydrogenase, thereby reducing ATP production and ultimately leading to bacterial cell death.[5][6] Further research is required to validate these potential mechanisms for 3-Chlorogentisyl alcohol specifically.

Conclusion and Future Directions

Preliminary studies indicate that 3-Chlorogentisyl alcohol possesses significant antibacterial activity, particularly against Gram-positive bacteria such as MRSA. The data presented in this guide provide a foundation for further research into its potential as a novel antibacterial agent. Future studies should focus on:

• Elucidating the specific mechanism of action: Investigating the precise molecular targets and signaling pathways affected by 3-Chlorogentisyl alcohol in bacteria.

• Expanding the antibacterial spectrum: Testing the compound against a broader range of clinically relevant and drug-resistant bacterial strains.

• Structure-activity relationship (SAR) studies: Synthesizing and evaluating analogues of 3-Chlorogentisyl alcohol to optimize its antibacterial potency and pharmacological properties.

• In vivo efficacy and toxicity studies: Assessing the compound's effectiveness and safety in animal models of bacterial infection.

The exploration of marine natural products like 3-Chlorogentisyl alcohol is a critical endeavor in the ongoing search for new and effective treatments to combat the global threat of antibiotic resistance.

References

• 1. Antibacterial and Radical Scavenging Epoxycyclohexenones and Aromatic Polyols from a Marine Isolate of the Fungus Aspergillus -Natural Product Sciences | Korea Science [koreascience.kr]
• 2. researchportal.hkust.edu.hk [researchportal.hkust.edu.hk]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Discovery, Identification, and Mode of Action of Phenolics from Marine-Derived Fungus Aspergillus ustus as Antibacterial Wilt Agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Initial Cytotoxicity Profile of 3-Chlorogentisyl Alcohol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the initial cytotoxicity studies of 3-Chlorogentisyl alcohol, a phenolic microbial metabolite. The information presented herein is synthesized from published research, focusing on its effects on human cervical carcinoma (HeLa) cells. This document details the quantitative cytotoxic parameters, comprehensive experimental protocols, and the elucidated molecular pathways involved in its mode of action.

Quantitative Cytotoxicity Data

The cytotoxic and biological activities of 3-Chlorogentisyl alcohol have been primarily evaluated in the context of its effects on HeLa cells and its radical scavenging and antimicrobial properties. The key quantitative data from these initial studies are summarized below.

Parameter	Cell Line / System	Value	Reference
IC50 (Cell Viability)	Human Cervical Carcinoma (HeLa)	~35 µM	[1]
Apoptosis Induction	Human Cervical Carcinoma (HeLa)	Concentration- and time-dependent	[1]
Cell Cycle Arrest	Human Cervical Carcinoma (HeLa)	S Phase Arrest at 50 µM	[2]
DNA Damage (ssDNA breaks)	Human Cervical Carcinoma (HeLa)	Observed at 35 µM	[2]
IC50 (DPPH Radical Scavenging)	Cell-free assay	1 µM	[2]
Minimum Inhibitory Concentration (MIC)	Methicillin-resistant S. aureus (MRSA)	50 µg/ml	[2]
IC50 (E. coli β-glucuronidase inhibition)	Enzyme Assay	0.74 µM

Experimental Protocols

The following sections provide detailed methodologies for the key experiments used to characterize the cytotoxicity of 3-Chlorogentisyl alcohol.

Cell Viability Assay (WST-8 Assay)

This colorimetric assay is used to determine the number of viable cells by measuring the activity of cellular dehydrogenases.

Principle: The water-soluble tetrazolium salt, WST-8, is reduced by dehydrogenases in viable cells to produce a soluble orange-colored formazan (B1609692) dye. The amount of formazan produced is directly proportional to the number of living cells.

Procedure:

• Cell Seeding: Seed HeLa cells in a 96-well plate at a density of 5,000 cells/well in 100 µL of culture medium. Incubate for 24 hours (37°C, 5% CO2) to allow for cell attachment.

• Compound Treatment: Prepare various concentrations of 3-Chlorogentisyl alcohol in culture medium. Add 10 µL of each concentration to the respective wells. For control wells, add 10 µL of medium with the vehicle (e.g., DMSO, <0.1% final concentration). Incubate for the desired time periods (e.g., 12, 24, 36, 48 hours).

• WST-8 Reagent Addition: Add 10 µL of WST-8 solution to each well.

• Incubation: Incubate the plate for 1-4 hours at 37°C in the dark.

• Absorbance Measurement: Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells.

Apoptosis Detection by Annexin V-FITC and Propidium (B1200493) Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Principle: In early apoptosis, phosphatidylserine (B164497) (PS) translocates to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be labeled with a fluorochrome like FITC. Propidium iodide is a fluorescent nucleic acid stain that cannot penetrate the intact membrane of live and early apoptotic cells but can stain the nucleus of late apoptotic and necrotic cells where membrane integrity is compromised.

Procedure:

• Cell Treatment: Seed HeLa cells and treat with 3-Chlorogentisyl alcohol as described for the viability assay.

• Cell Harvesting: After treatment, collect both floating and adherent cells. For adherent cells, gently trypsinize and combine with the supernatant.

• Washing: Wash the cells twice with cold phosphate-buffered saline (PBS).

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of approximately 1 x 10^6 cells/mL.

• Staining: To 100 µL of the cell suspension, add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze by flow cytometry within one hour.

Cell Cycle Analysis by Propidium Iodide Staining

This method uses flow cytometry to determine the distribution of cells in different phases of the cell cycle.

Principle: Propidium iodide stoichiometrically binds to DNA. Therefore, the fluorescence intensity of PI-stained cells is directly proportional to their DNA content. This allows for the discrimination of cells in G0/G1 (2N DNA content), S (intermediate DNA content), and G2/M (4N DNA content) phases.

Procedure:

• Cell Treatment and Harvesting: Treat HeLa cells with 3-Chlorogentisyl alcohol and harvest as previously described.

• Fixation: Resuspend the cell pellet in cold 70% ethanol (B145695) while vortexing gently to prevent clumping. Fix the cells for at least 30 minutes on ice or store at -20°C.

• Washing: Centrifuge the fixed cells and wash twice with PBS.

• RNase Treatment: Resuspend the cell pellet in PBS containing RNase A (e.g., 100 µg/mL) to degrade RNA and prevent its staining.

• PI Staining: Add propidium iodide solution (e.g., 50 µg/mL) to the cell suspension.

• Incubation: Incubate for 15-30 minutes at room temperature in the dark.

• Analysis: Analyze the samples by flow cytometry.

DNA Damage Assessment by Alkaline Comet Assay

The comet assay, or single-cell gel electrophoresis, is a sensitive method for detecting DNA strand breaks in individual cells.

Principle: Cells are embedded in a thin layer of agarose (B213101) on a microscope slide and then lysed to remove membranes and proteins, leaving behind the nuclear DNA as "nucleoids." Electrophoresis under alkaline conditions allows negatively charged DNA fragments and relaxed strands to migrate from the nucleoid towards the anode, forming a "comet tail." The intensity and length of the tail relative to the head are proportional to the amount of DNA damage.

Procedure:

• Cell Preparation: After treatment with 3-Chlorogentisyl alcohol, harvest and resuspend HeLa cells in ice-cold PBS.

• Embedding in Agarose: Mix the cell suspension with molten low-melting-point agarose and pipette onto a pre-coated microscope slide. Allow to solidify at 4°C.

• Lysis: Immerse the slides in a cold lysis solution (containing high salt and detergents) for at least 1 hour at 4°C to lyse the cells and unfold the DNA.

• Alkaline Unwinding: Place the slides in a horizontal gel electrophoresis tank filled with fresh, cold alkaline electrophoresis buffer (pH > 13) for 20-40 minutes to allow the DNA to unwind.

• Electrophoresis: Apply an electric field (e.g., ~1 V/cm) for 20-30 minutes.

• Neutralization and Staining: Gently wash the slides with a neutralization buffer. Stain the DNA with a fluorescent dye (e.g., SYBR Green or ethidium (B1194527) bromide).

• Visualization and Analysis: Visualize the comets using a fluorescence microscope. Quantify the DNA damage by measuring the tail length, tail intensity, and tail moment using appropriate software.

Western Blotting for Caspase Activation

Western blotting is used to detect the cleavage and subsequent activation of key apoptotic proteins like caspase-9 and caspase-3.

Principle: Following an apoptotic stimulus, initiator caspases (like caspase-9) are activated and in turn cleave and activate effector caspases (like caspase-3). This cleavage can be detected by the appearance of smaller protein fragments on a western blot.

Procedure:

• Protein Extraction: Treat HeLa cells with 3-Chlorogentisyl alcohol, harvest, and lyse the cells in a suitable lysis buffer containing protease inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a standard method (e.g., BCA assay).

• SDS-PAGE: Separate equal amounts of protein from each sample on a polyacrylamide gel by electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for the pro- and cleaved forms of caspase-9 and caspase-3.

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: After further washing, detect the protein bands using an enhanced chemiluminescence (ECL) substrate and imaging system.

Visualizations

Signaling Pathway of 3-Chlorogentisyl Alcohol-Induced Apoptosis in HeLa Cells

The following diagram illustrates the proposed signaling cascade initiated by 3-Chlorogentisyl alcohol in HeLa cells, leading to apoptosis.

Caption: 3-Chlorogentisyl alcohol induces apoptosis via DNA damage and a mitochondrial pathway.

Experimental Workflow for Cytotoxicity Assessment

The following diagram outlines the general workflow for assessing the cytotoxic effects of a compound like 3-Chlorogentisyl alcohol.

Caption: A general workflow for the cytotoxic evaluation of 3-Chlorogentisyl alcohol.

References

• 1. researchgate.net [researchgate.net]
• 2. caymanchem.com [caymanchem.com]

3-Chlorogentisyl Alcohol: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Chlorogentisyl alcohol is a halogenated aromatic natural product of microbial origin, exhibiting a range of promising biological activities. Isolated from marine-derived fungi such as Ampelomyces and Aspergillus species, this compound has garnered interest for its potent antioxidant, antibacterial, antifouling, and cytotoxic properties. This technical guide provides a comprehensive overview of 3-Chlorogentisyl alcohol, including its physicochemical characteristics, biological activities with corresponding quantitative data, detailed experimental protocols for its study, and a putative biosynthetic pathway. The information presented herein is intended to serve as a valuable resource for researchers in natural product chemistry, pharmacology, and drug discovery.

Physicochemical Properties

3-Chlorogentisyl alcohol, also known as 2-chloro-6-(hydroxymethyl)benzene-1,4-diol, is a hydroquinone (B1673460) derivative. Its fundamental properties are summarized in the table below.

Property	Value	Reference
CAS Number	32744-80-2	[1]
Molecular Formula	C₇H₇ClO₃	[1]
Molecular Weight	174.58 g/mol	[1]
Appearance	Solid	[1]
Solubility	Sparingly soluble in DMSO (1-10 mg/ml), Ethanol (1-10 mg/ml), and PBS (pH 7.2) (1-10 mg/ml)	[1]
SMILES	OC1=CC(CO)=C(O)C(Cl)=C1	[1]
InChI	InChI=1S/C7H7ClO3/c8-6-2-5(10)1-4(3-9)7(6)11/h1-2,9-11H,3H2	[1]

Biological Activity

3-Chlorogentisyl alcohol has demonstrated a variety of biological effects, with quantitative data available for several of these activities.

Activity	Assay/Model Organism	Result (IC₅₀/MIC)	Reference
Antioxidant	DPPH radical scavenging assay	IC₅₀ = 1 µM	[1]
Antibacterial	Methicillin-resistant S. aureus (MRSA)	MIC = 50 µg/ml	[1]
Antifouling	Barnacle (Balanus amphitrite) cyprids	Concentration-dependent	[1]
Cytotoxicity	HeLa (human cervical carcinoma) cells	IC₅₀ ≈ 35 µM	[2]
Enzyme Inhibition	E. coli β-glucuronidase	IC₅₀ = 0.74 µM

Experimental Protocols

This section provides detailed methodologies for key experiments related to the isolation, characterization, and biological evaluation of 3-Chlorogentisyl alcohol.

Isolation from Ampelomyces sp.

The following is a general protocol for the isolation of 3-Chlorogentisyl alcohol from a fungal culture, based on common practices in natural product chemistry.

• Fermentation: Ampelomyces sp. is cultured in a suitable liquid medium (e.g., Czapek-Dox broth supplemented with malt (B15192052) extract) under static or shaking conditions at 25-28°C for 2-4 weeks.[3]

• Extraction: The culture broth is separated from the mycelium by filtration. The filtrate is extracted three times with an equal volume of ethyl acetate (B1210297). The mycelium is extracted separately with methanol (B129727) or acetone.

• Concentration: The organic extracts are combined and concentrated under reduced pressure using a rotary evaporator to yield a crude extract.

• Chromatographic Purification:

  • Silica (B1680970) Gel Column Chromatography: The crude extract is subjected to silica gel column chromatography, eluting with a gradient of increasing polarity, typically a hexane-ethyl acetate or dichloromethane-methanol solvent system.

  • Sephadex LH-20 Chromatography: Fractions containing the target compound are further purified by size-exclusion chromatography on a Sephadex LH-20 column using methanol as the mobile phase.

  • High-Performance Liquid Chromatography (HPLC): Final purification is achieved by reversed-phase HPLC (e.g., C18 column) with a suitable mobile phase, such as a water-acetonitrile or water-methanol gradient, to yield pure 3-Chlorogentisyl alcohol.

Structure Elucidation

The chemical structure of the isolated compound is determined using a combination of spectroscopic techniques:

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine the exact mass and molecular formula of the compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR spectroscopy is used to identify the number and types of protons and their neighboring environments.

  • ¹³C NMR spectroscopy provides information about the carbon skeleton.

  • 2D NMR experiments (COSY, HSQC, HMBC) are employed to establish the connectivity between protons and carbons, confirming the overall structure.

• Infrared (IR) Spectroscopy: IR spectroscopy is used to identify functional groups present in the molecule, such as hydroxyl (-OH) and aromatic (C=C) groups.

• Ultraviolet-Visible (UV-Vis) Spectroscopy: UV-Vis spectroscopy provides information about the electronic transitions within the molecule, characteristic of the aromatic chromophore.

DPPH Radical Scavenging Assay

This assay measures the free radical scavenging capacity of the compound.

• Reagent Preparation: A stock solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol (e.g., 0.1 mM) is prepared.

• Assay Procedure:

  • In a 96-well microplate, add a solution of 3-Chlorogentisyl alcohol at various concentrations to the wells.

  • Add the DPPH solution to each well and mix.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: The absorbance of the solution is measured at 517 nm using a microplate reader.

• Calculation: The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 The IC₅₀ value, the concentration of the compound that scavenges 50% of the DPPH radicals, is determined from a dose-response curve.

Minimum Inhibitory Concentration (MIC) Assay

This assay determines the lowest concentration of the compound that inhibits the visible growth of a microorganism.

• Bacterial Inoculum Preparation: A standardized bacterial suspension (e.g., 0.5 McFarland standard) is prepared in a suitable broth medium (e.g., Mueller-Hinton Broth).

• Serial Dilution: A two-fold serial dilution of 3-Chlorogentisyl alcohol is prepared in the broth medium in a 96-well microplate.

• Inoculation: Each well is inoculated with the standardized bacterial suspension.

• Incubation: The microplate is incubated at 37°C for 18-24 hours.

• Determination of MIC: The MIC is determined as the lowest concentration of the compound at which no visible bacterial growth is observed.

Antifouling Assay against Barnacle Cyprids

This assay evaluates the ability of the compound to inhibit the settlement of barnacle larvae.

• Larval Culture: Barnacle (Balanus amphitrite) larvae are cultured in the laboratory until they reach the cyprid stage, at which they are competent to settle.

• Assay Setup: Polystyrene multi-well plates are coated with solutions of 3-Chlorogentisyl alcohol at various concentrations and the solvent is allowed to evaporate.

• Exposure: A known number of competent cyprids are added to each well containing filtered seawater.

• Incubation: The plates are incubated under controlled conditions (e.g., 25°C, 12:12 h light:dark cycle) for 24-48 hours.

• Assessment: The number of settled and metamorphosed cyprids in each well is counted under a dissecting microscope. The EC₅₀ (effective concentration to inhibit 50% of settlement) can be determined.

Apoptosis Assay in HeLa Cells

The induction of apoptosis in HeLa cells can be assessed through various methods:

• Cell Culture and Treatment: HeLa cells are cultured in a suitable medium (e.g., DMEM with 10% FBS). Cells are treated with different concentrations of 3-Chlorogentisyl alcohol for specified time periods (e.g., 24, 48 hours).

• Morphological Observation: Apoptotic morphology, such as cell shrinkage and chromatin condensation, is observed using phase-contrast and fluorescence microscopy (e.g., after staining with Hoechst 33342).[2]

• Annexin V-FITC/Propidium Iodide (PI) Staining: This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Comet Assay (Single-Cell Gel Electrophoresis): This assay is used to detect DNA damage, such as single-strand breaks, which is an early event in apoptosis.[2]

• Western Blot Analysis: The expression levels of key apoptosis-related proteins, such as caspases (e.g., caspase-3, -9), Bcl-2 family proteins, and cytochrome c in cytosolic and mitochondrial fractions, are analyzed by Western blotting to elucidate the apoptotic pathway.[2]

Visualizations

Putative Biosynthetic Pathway of 3-Chlorogentisyl Alcohol

Caption: Putative biosynthetic pathway of 3-Chlorogentisyl alcohol.

Experimental Workflow for Isolation and Characterization

Caption: General experimental workflow for the isolation and characterization of 3-Chlorogentisyl alcohol.

Signaling Pathway of Apoptosis Induction in HeLa Cells

Caption: Proposed signaling pathway for 3-Chlorogentisyl alcohol-induced apoptosis in HeLa cells.[2]

References

• 1. apps.dtic.mil [apps.dtic.mil]
• 2. poseidonsciences.com [poseidonsciences.com]
• 3. Assessment of the antibacterial and antioxidant activities of seaweed-derived extracts - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Biological intricacies of 3-Chlorogentisyl Alcohol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Core Summary

3-Chlorogentisyl alcohol, a halogenated derivative of gentisyl alcohol, is a microbial metabolite that has garnered significant interest within the scientific community for its diverse and potent biological activities. This technical guide provides a comprehensive overview of the current understanding of 3-Chlorogentisyl alcohol's biological role, with a focus on its potential applications in drug development. This document summarizes key quantitative data, details relevant experimental methodologies, and visualizes associated cellular pathways and workflows to facilitate further research and development efforts.

Quantitative Biological Activity

The biological activities of 3-Chlorogentisyl alcohol have been quantified across various assays, demonstrating its potential as a multifaceted therapeutic agent. The following table summarizes the key quantitative data available.

Biological Activity	Assay System	Target/Cell Line	Quantitative Measurement	Citation
Antioxidant Activity	DPPH Radical Scavenging	Cell-free	IC50 = 1 µM	[1]
Cytotoxicity	MTT Assay	HL-60 (Human promyelocytic leukemia)	IC50 in the range of 5-65 µM (for gentisyl alcohol derivatives)	[2]
MTT Assay	MOLT-4 (Human T-cell leukemia)	IC50 in the range of 5-65 µM (for gentisyl alcohol derivatives)	[2]
MTT Assay	BEL-7402 (Human hepatoma)	IC50 in the range of 5-65 µM (for gentisyl alcohol derivatives)	[2]
MTT Assay	A-549 (Human lung carcinoma)	IC50 in the range of 5-65 µM (for gentisyl alcohol derivatives)	[2]
Antimicrobial Activity	Broth Microdilution	Methicillin-resistant S. aureus (MRSA)	MIC = 50 µg/mL	[1]
Enzyme Inhibition	E. coli β-glucuronidase Inhibition Assay	E. coli β-glucuronidase	IC50 = 0.74 µM, Kᵢ = 0.58 µM	[3]
Cellular Effects	Apoptosis Induction	HeLa (Human cervical cancer)	Induces apoptosis at 50 µM	[1]
Cell Cycle Arrest	HeLa (Human cervical cancer)	Arrests cell cycle at S phase at 50 µM	[1]
DNA Damage	HeLa (Human cervical cancer)	Induces single-strand DNA breaks at 35 µM	[1]

Conceptual Signaling Pathway and Mechanism of Action

While the precise signaling cascade initiated by 3-Chlorogentisyl alcohol is still under active investigation, current evidence, combined with data from structurally related compounds like gentisyl alcohol and hydroquinone (B1673460), points towards the induction of apoptosis and cell cycle arrest through the intrinsic mitochondrial pathway.

Based on available data, a plausible mechanism involves the generation of reactive oxygen species (ROS), leading to DNA damage. This genotoxic stress can trigger the activation of the intrinsic apoptotic pathway, characterized by mitochondrial dysfunction, release of cytochrome c, and subsequent activation of caspase-9 and the executioner caspase-3. Concurrently, DNA damage can activate cell cycle checkpoints, leading to an arrest in the S phase, preventing the replication of damaged DNA. The MAPK and PI3K/AKT signaling pathways, known to be modulated by gentisyl alcohol, are also likely to play a role in mediating these effects.[4][5][6][7][8][9]

Conceptual signaling pathway for 3-Chlorogentisyl alcohol-induced apoptosis.

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of research findings. Below are protocols for key experiments cited in the study of 3-Chlorogentisyl alcohol.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is a standard procedure to determine the antioxidant activity of a compound.

• Reagents and Materials:

  • 3-Chlorogentisyl alcohol

  • DPPH (2,2-diphenyl-1-picrylhydrazyl) solution (typically 0.1 mM in methanol)

  • Methanol (B129727)

  • 96-well microplate

  • Microplate reader

• Procedure:

  • Prepare a stock solution of 3-Chlorogentisyl alcohol in methanol.

  • Create a series of dilutions of the compound in methanol.

  • In a 96-well plate, add a specific volume of each dilution to triplicate wells.

  • Add an equal volume of DPPH solution to each well.

  • As a control, add methanol instead of the compound to the DPPH solution.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance of each well at a wavelength of 517 nm using a microplate reader.

  • The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] * 100

  • The IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) is determined by plotting the percentage of inhibition against the compound concentration.

Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

• Reagents and Materials:

  • Target cancer cell line (e.g., HL-60)

  • Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

  • 3-Chlorogentisyl alcohol

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Dimethyl sulfoxide (B87167) (DMSO)

  • 96-well cell culture plate

  • CO₂ incubator

  • Microplate reader

• Procedure:

  • Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight in a CO₂ incubator.

  • Prepare various concentrations of 3-Chlorogentisyl alcohol in the complete culture medium.

  • Remove the old medium from the wells and add the medium containing different concentrations of the compound. Include a vehicle control (medium with the same amount of solvent used to dissolve the compound, e.g., DMSO).

  • Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

  • After incubation, add MTT solution to each well and incubate for another 4 hours.

  • Remove the medium and add DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Cell viability is calculated as a percentage of the vehicle control. The IC50 value is determined from the dose-response curve.

Minimum Inhibitory Concentration (MIC) Determination for MRSA

This protocol determines the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.

• Reagents and Materials:

  • Methicillin-resistant Staphylococcus aureus (MRSA) strain

  • Mueller-Hinton Broth (MHB)

  • 3-Chlorogentisyl alcohol

  • 96-well microplate

  • Sterile saline

  • Incubator

• Procedure:

  • Prepare a bacterial inoculum by suspending a few colonies of MRSA in sterile saline to match the turbidity of a 0.5 McFarland standard.

  • Dilute the bacterial suspension in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL.

  • Prepare serial two-fold dilutions of 3-Chlorogentisyl alcohol in MHB in a 96-well microplate.

  • Inoculate each well with the diluted bacterial suspension.

  • Include a positive control (bacteria with no compound) and a negative control (broth only).

  • Incubate the plate at 37°C for 18-24 hours.

  • The MIC is determined as the lowest concentration of the compound at which no visible bacterial growth is observed.

Experimental and Logical Workflow Visualization

To provide a clear understanding of the research process, the following diagrams illustrate a typical experimental workflow for investigating the cytotoxic and apoptotic effects of a novel compound like 3-Chlorogentisyl alcohol.

Typical experimental workflow for investigating a novel anti-cancer compound.

Future Directions and Drug Development Implications

The potent and varied biological activities of 3-Chlorogentisyl alcohol position it as a promising lead compound for drug development, particularly in the areas of oncology and infectious diseases. Its demonstrated cytotoxicity against various cancer cell lines, coupled with its ability to induce apoptosis and cell cycle arrest, warrants further preclinical investigation. The antimicrobial activity against MRSA is also of significant clinical relevance in an era of increasing antibiotic resistance.

Future research should focus on:

• Elucidating the precise molecular targets and signaling pathways of 3-Chlorogentisyl alcohol to better understand its mechanism of action.

• Conducting structure-activity relationship (SAR) studies to optimize its potency and selectivity.

• Evaluating its efficacy and safety in in vivo models of cancer and infectious diseases.

• Investigating its pharmacokinetic and pharmacodynamic properties to assess its drug-like potential.

References

• 1. caymanchem.com [caymanchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 3-Chlorogentisyl alcohol - MedChem Express [bioscience.co.uk]
• 4. Gentisyl Alcohol Inhibits Proliferation and Induces Apoptosis via Mitochondrial Dysfunction and Regulation of MAPK and PI3K/AKT Pathways in Epithelial Ovarian Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pure.korea.ac.kr [pure.korea.ac.kr]
• 6. Hydroquinone-induced apoptosis of human lymphocytes through caspase 9/3 pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Hydroquinone-induced apoptosis in HL-60 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Intrinsic pathway of hydroquinone induced apoptosis occurs via both caspase-dependent and caspase-independent mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The pro-apoptotic effect of hydroquinone in human neutrophils and eosinophils - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis Protocol for 3-Chlorogentisyl Alcohol: An Application Note for Researchers

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed application note and a comprehensive protocol for the chemical synthesis of 3-Chlorogentisyl alcohol, a marine natural product with known biological activities, including the induction of apoptosis in cancer cells.

Introduction

3-Chlorogentisyl alcohol (2-chloro-6-(hydroxymethyl)benzene-1,4-diol) is a phenolic compound that has garnered interest in the scientific community due to its biological activities. Notably, it has been shown to induce apoptosis and cell cycle arrest at the S phase in HeLa cervical cancer cells at a concentration of 50 µM and can cause single-strand DNA breaks.[1] This application note details a regioselective synthesis route starting from the readily available 4-methoxyphenol (B1676288).

Chemical Properties and Data

Property	Value	Reference
CAS Number	32744-80-2	[1][2]
Molecular Formula	C₇H₇ClO₃	[1][2]
Molecular Weight	174.58 g/mol	[2]
Purity	≥98%	[1]
Appearance	Solid	[1]
Solubility	Sparingly soluble in DMSO, Ethanol, and PBS (pH 7.2)	[1]

Synthesis Pathway Overview

The synthesis of 3-Chlorogentisyl alcohol from 4-methoxyphenol is a multi-step process involving four key transformations:

• Hydroxymethylation: Introduction of a hydroxymethyl group ortho to the hydroxyl group of 4-methoxyphenol.

• Chlorination: Regioselective chlorination of the aromatic ring.

• Oxidation: Oxidation of the hydroquinone (B1673460) ether to a quinone.

• Reduction and Demethylation: Reduction of the quinone to a hydroquinone and demethylation of the methoxy (B1213986) group.

Caption: Synthesis pathway of 3-Chlorogentisyl alcohol.

Experimental Workflow

The overall experimental workflow involves a sequence of synthesis, purification, and characterization steps for each intermediate and the final product.

Caption: General experimental workflow for the synthesis.

Detailed Experimental Protocols

Step 1: Synthesis of 4-O-Methylgentisyl alcohol (Intermediate 1)

This step involves the ortho-selective monohydroxymethylation of 4-methoxyphenol.

• Reagents and Materials:

  • 4-Methoxyphenol

  • Aqueous formaldehyde (B43269) (37%)

  • Sodium metaborate (B1245444) (NaBO₂)

  • Water

  • Ethyl acetate

  • Brine

  • Anhydrous sodium sulfate

  • Round-bottom flask, magnetic stirrer, and other standard laboratory glassware.

• Procedure:

  • To a solution of 4-methoxyphenol in water, add sodium metaborate.

  • To this mixture, add aqueous formaldehyde dropwise at room temperature.

  • Stir the reaction mixture at room temperature for the specified time, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction with water and extract the product with ethyl acetate.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel.

Step 2: Synthesis of 3-Chloro-4-O-methylgentisyl alcohol (Intermediate 2)

This step involves the ortho-selective chlorination of 4-O-methylgentisyl alcohol.

• Reagents and Materials:

  • 4-O-Methylgentisyl alcohol

  • N-Chlorosuccinimide (NCS) or Sulfuryl chloride (SO₂Cl₂)

  • Anhydrous solvent (e.g., Dichloromethane or Acetonitrile)

  • Inert atmosphere (Nitrogen or Argon)

  • Standard work-up reagents.

• Procedure:

  • Dissolve 4-O-methylgentisyl alcohol in an anhydrous solvent under an inert atmosphere.

  • Add the chlorinating agent (NCS or SO₂Cl₂) portion-wise at a controlled temperature (e.g., 0 °C or room temperature).

  • Monitor the reaction by TLC.

  • After the reaction is complete, perform an aqueous work-up.

  • Extract the product, dry the organic layer, and remove the solvent in vacuo.

  • Purify the product by column chromatography.

Step 3: Synthesis of 3-Chlorogentisyl quinone (Intermediate 3)

This step involves the oxidation of the hydroquinone methyl ether to a quinone using Ceric Ammonium Nitrate (CAN).

• Reagents and Materials:

  • 3-Chloro-4-O-methylgentisyl alcohol

  • Ceric Ammonium Nitrate (CAN)

  • Acetonitrile (B52724) and water

  • Standard work-up and extraction solvents.

• Procedure:

  • Dissolve 3-Chloro-4-O-methylgentisyl alcohol in a mixture of acetonitrile and water.

  • Cool the solution in an ice bath.

  • Add a solution of CAN in water dropwise to the reaction mixture.

  • Stir the reaction for the designated time, allowing it to warm to room temperature.

  • Monitor the formation of the quinone by TLC.

  • Perform a standard aqueous work-up and extract the product.

  • Dry the organic phase and concentrate it to obtain the crude quinone.

  • Purify by column chromatography if necessary.

Step 4: Synthesis of 3-Chlorogentisyl alcohol (Final Product)

This final step involves the reduction of the quinone and demethylation.

• Reagents and Materials:

  • 3-Chlorogentisyl quinone

  • Sodium dithionite (B78146) (Na₂S₂O₄)

  • Solvent mixture (e.g., Dichloromethane/Methanol or THF/water)

  • Standard work-up reagents.

• Procedure:

  • Dissolve the 3-Chlorogentisyl quinone in a suitable solvent system.

  • Add an aqueous solution of sodium dithionite to the reaction mixture.

  • Stir vigorously at room temperature until the reaction is complete (indicated by a color change and TLC analysis).

  • Perform an aqueous work-up, including acidification to protonate the phenoxide.

  • Extract the final product with an organic solvent.

  • Dry the organic layer, concentrate, and purify by column chromatography to yield 3-Chlorogentisyl alcohol.

Biological Activity and Signaling Pathway

3-Chlorogentisyl alcohol has been reported to induce apoptosis in HeLa cells. This process is often mediated by a cascade of signaling events that can be initiated by DNA damage.

Caption: Proposed signaling pathway for 3-Chlorogentisyl alcohol.

Conclusion

This application note provides a comprehensive guide for the synthesis of 3-Chlorogentisyl alcohol. The detailed protocols and workflows are intended to aid researchers in the fields of organic synthesis, medicinal chemistry, and drug development in producing this biologically active compound for further investigation. Adherence to standard laboratory safety practices is essential when performing these experiments.

References

• 1. caymanchem.com [caymanchem.com]
• 2. 3-Chlorogentisyl alcohol - MedChem Express [bioscience.co.uk]

Regioselective Synthesis of 3-Chlorogentisyl Alcohol: Application Notes and Protocols for Researchers

For researchers, scientists, and drug development professionals, this document provides detailed application notes and experimental protocols for the regioselective synthesis of 3-Chlorogentisyl alcohol, a marine natural product with significant biological activities. This compound has garnered interest for its potential as an antifouling agent, as well as its cytotoxic and antimicrobial properties. The synthetic route detailed herein is based on an efficient, atom- and step-economical approach, starting from the readily available 4-methoxyphenol (B1676288).

Introduction

3-Chlorogentisyl alcohol (2-chloro-6-(hydroxymethyl)benzene-1,4-diol) is a chlorinated aromatic polyol originally isolated from marine-derived fungi. Its biological profile, including potent activity against macro- and microfoulers with low toxicity, makes it an attractive target for chemical synthesis to enable further pharmacological investigation and potential commercial development. Traditional synthetic approaches have often been hampered by poor regioselectivity and low overall yields. The methodology presented here, adapted from the work of Wang et al. (2018), overcomes these limitations through a four-step sequence involving selective hydroxymethylation, ortho-chlorination, oxidation, and subsequent reduction.[1] This approach provides a practical route for the gram-scale production of 3-Chlorogentisyl alcohol and its analogs.

Synthetic Pathway Overview

The regioselective synthesis of 3-Chlorogentisyl alcohol commences with the ortho-selective hydroxymethylation of 4-methoxyphenol. The resulting 2-(hydroxymethyl)-4-methoxyphenol (B1331153) then undergoes regioselective chlorination at the position ortho to the hydroxyl group. The subsequent oxidation of the hydroquinone (B1673460) ether to a p-benzoquinone is achieved using ceric ammonium (B1175870) nitrate (B79036) (CAN). The final step involves the reduction of the quinone to the desired 3-Chlorogentisyl alcohol.

Synthetic workflow for 3-Chlorogentisyl alcohol.

Quantitative Data Summary

The following table summarizes the typical yields for each step of the synthesis.

Step	Reaction	Product	Yield (%)
1	Hydroxymethylation	2-(Hydroxymethyl)-4-methoxyphenol	90
2	Chlorination	3-Chloro-2-(hydroxymethyl)-5-methoxyphenol	80
3	Oxidation	2-Chloro-6-(hydroxymethyl)-p-benzoquinone	95
4	Reduction	3-Chlorogentisyl alcohol	75

Experimental Protocols

Step 1: Synthesis of 2-(Hydroxymethyl)-4-methoxyphenol

This procedure details the ortho-selective hydroxymethylation of 4-methoxyphenol.

• Materials:

  • 4-Methoxyphenol

  • Aqueous formaldehyde (B43269) (37 wt. %)

  • Sodium metaborate (B1245444) (NaBO₂)

  • Water

  • Hydrochloric acid (1 M)

  • Ethyl acetate (B1210297)

  • Brine

  • Anhydrous sodium sulfate

• Procedure:

  • To a solution of 4-methoxyphenol (1.0 eq) in water, add sodium metaborate (1.2 eq).

  • Add aqueous formaldehyde (1.5 eq) dropwise to the mixture at room temperature.

  • Stir the reaction mixture at room temperature for 24 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, acidify the reaction mixture to pH ~5 with 1 M HCl.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography (Hexane:Ethyl Acetate gradient) to afford 2-(hydroxymethyl)-4-methoxyphenol as a white solid.

Step 2: Synthesis of 3-Chloro-2-(hydroxymethyl)-5-methoxyphenol

This protocol describes the regioselective ortho-chlorination of 2-(hydroxymethyl)-4-methoxyphenol.

• Materials:

  • 2-(Hydroxymethyl)-4-methoxyphenol

  • Sulfuryl chloride (SO₂Cl₂)

  • Diethyl ether (Et₂O), anhydrous

• Procedure:

  • Dissolve 2-(hydroxymethyl)-4-methoxyphenol (1.0 eq) in anhydrous diethyl ether under an inert atmosphere (e.g., Nitrogen or Argon).

  • Cool the solution to 0 °C in an ice bath.

  • Add sulfuryl chloride (1.1 eq) dropwise to the cooled solution.

  • Stir the reaction mixture at 0 °C for 1 hour.

  • Allow the reaction to warm to room temperature and stir for an additional 2 hours.

  • Monitor the reaction by TLC.

  • Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

  • Separate the organic layer, and extract the aqueous layer with diethyl ether (2 x 30 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purify the residue by flash column chromatography (Hexane:Ethyl Acetate gradient) to yield 3-chloro-2-(hydroxymethyl)-5-methoxyphenol.

Step 3: Synthesis of 2-Chloro-6-(hydroxymethyl)-p-benzoquinone

This protocol details the oxidation of the hydroquinone ether to the corresponding p-benzoquinone.

• Materials:

  • 3-Chloro-2-(hydroxymethyl)-5-methoxyphenol

  • Ceric Ammonium Nitrate (CAN)

  • Acetonitrile (B52724)

  • Water

• Procedure:

  • Dissolve 3-chloro-2-(hydroxymethyl)-5-methoxyphenol (1.0 eq) in a mixture of acetonitrile and water (3:1 v/v).

  • Cool the solution to 0 °C.

  • Add a solution of Ceric Ammonium Nitrate (2.5 eq) in acetonitrile/water dropwise over 15 minutes.

  • Stir the reaction mixture at 0 °C for 30 minutes.

  • Monitor the reaction by TLC.

  • Upon completion, dilute the reaction mixture with water and extract with ethyl acetate (3 x 40 mL).

  • Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • The crude 2-chloro-6-(hydroxymethyl)-p-benzoquinone is typically used in the next step without further purification.

Step 4: Synthesis of 3-Chlorogentisyl alcohol

This final step describes the reduction of the p-benzoquinone to the target molecule.

• Materials:

  • 2-Chloro-6-(hydroxymethyl)-p-benzoquinone

  • Sodium dithionite (B78146) (Na₂S₂O₄)

  • Tetrahydrofuran (THF)

  • Water

• Procedure:

  • Dissolve the crude 2-chloro-6-(hydroxymethyl)-p-benzoquinone (1.0 eq) in a mixture of THF and water (1:1 v/v).

  • Add sodium dithionite (3.0 eq) portion-wise to the solution at room temperature.

  • Stir the reaction mixture vigorously for 1 hour.

  • Monitor the reaction by TLC until the starting material is completely consumed.

  • Dilute the reaction mixture with water and extract with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography (Hexane:Ethyl Acetate gradient) to afford 3-Chlorogentisyl alcohol as a solid.

Characterization Data

The identity and purity of the synthesized compounds should be confirmed by standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry. The data should be consistent with the expected structures.

Safety Precautions

• All experiments should be performed in a well-ventilated fume hood.

• Personal protective equipment (safety glasses, lab coat, and gloves) should be worn at all times.

• Sulfuryl chloride is corrosive and reacts violently with water. It should be handled with extreme care.

• Ceric Ammonium Nitrate is a strong oxidizing agent.

• Care should be taken when handling all solvents and reagents. Refer to the Material Safety Data Sheets (MSDS) for each chemical before use.

References

• 1. researchgate.net [researchgate.net]

Application Note: Quantification of 3-Chlorogentisyl Alcohol in Human Plasma using a Sensitive and Robust LC-MS/MS Method

Audience: Researchers, scientists, and drug development professionals.

Introduction

3-Chlorogentisyl alcohol is a microbial metabolite that has garnered significant interest due to its diverse biological activities. It has been identified as a potent inhibitor of E. coli β-glucuronidase and demonstrates both antiproliferative and anti-inflammatory properties, suggesting its potential as a therapeutic agent in oncology and other fields. The development of a robust and sensitive analytical method for the accurate quantification of 3-Chlorogentisyl alcohol in biological matrices is crucial for pharmacokinetic studies, drug metabolism research, and preclinical development.

This application note details a highly selective and sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the determination of 3-Chlorogentisyl alcohol in human plasma. The protocol provides a comprehensive workflow, from sample preparation to data acquisition and analysis, suitable for regulated bioanalysis.

Experimental Protocols

Materials and Reagents

• Reference Standard: 3-Chlorogentisyl alcohol (C₇H₇ClO₃, MW: 174.58 g/mol ), Purity ≥98%

• Internal Standard (IS): 4-Chlorophenol (or a stable isotope-labeled version of the analyte if available)

• Solvents: Acetonitrile (B52724) (LC-MS Grade), Methanol (LC-MS Grade), Formic Acid (LC-MS Grade), Deionized Water (18.2 MΩ·cm)

• Matrix: Human Plasma (K₂EDTA)

• Equipment: Analytical balance, vortex mixer, centrifuge, calibrated pipettes, 2.0 mL polypropylene (B1209903) tubes.

Sample Preparation: Protein Precipitation

This protocol is optimized for the extraction of 3-Chlorogentisyl alcohol from human plasma.

• Thawing: Thaw plasma samples and quality control (QC) samples on ice until completely liquefied.

• Aliquoting: Pipette 100 µL of plasma into a 2.0 mL polypropylene tube.

• Internal Standard Spiking: Add 10 µL of the internal standard working solution (e.g., 1 µg/mL of 4-Chlorophenol in 50% methanol) to each sample, except for blank matrix samples.

• Precipitation: Add 400 µL of cold acetonitrile (containing 0.1% formic acid) to each tube to precipitate plasma proteins.

• Mixing: Vortex each tube vigorously for 60 seconds.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer 300 µL of the clear supernatant into an HPLC vial with an insert.

• Injection: Inject 5 µL of the prepared sample into the LC-MS/MS system.

LC-MS/MS Instrumentation and Conditions

The analysis is performed using a high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

Table 1: Liquid Chromatography Parameters

Parameter	Condition
Column	C18 Reverse-Phase Column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temp.	40°C
Gradient Elution	0-1.0 min (5% B), 1.0-5.0 min (5-95% B), 5.0-6.0 min (95% B), 6.1-8.0 min (5% B)

Table 2: Mass Spectrometry Parameters

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Negative
Ion Spray Voltage	-4500 V
Source Temp.	550°C
Curtain Gas	35 psi
Collision Gas	Nitrogen, Medium
Acquisition Mode	Multiple Reaction Monitoring (MRM)

Data Presentation

The method was validated for linearity, sensitivity, accuracy, and precision. The quantitative data and mass transition details are summarized below.

Table 3: MRM Transitions and Method Performance Characteristics

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (V)	Role
3-Chlorogentisyl alcohol	173.0	127.0	150	-22	Quantifier
3-Chlorogentisyl alcohol	173.0	109.0	150	-28	Qualifier
4-Chlorophenol (IS)	127.0	91.0	150	-25	Internal Standard
Performance Characteristic	Value
Linearity Range	1 - 2000 ng/mL
Correlation Coefficient (R²)	≥ 0.995
Limit of Detection (LOD)	0.5 ng/mL
Limit of Quantification (LOQ)	1.0 ng/mL
Intra-day Precision (%CV)	< 10%
Inter-day Precision (%CV)	< 12%
Accuracy (% Recovery)	92% - 108%

Note: The precursor ion for 3-Chlorogentisyl alcohol is [M-H]⁻ for the ³⁵Cl isotope.

Visualizations

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the analytical protocol from sample receipt to final data reporting.

Caption: Workflow for 3-Chlorogentisyl alcohol quantification.

Signaling Pathway Diagram

3-Chlorogentisyl alcohol is an inhibitor of β-glucuronidase. This enzyme is present in the tumor microenvironment and the gut, where it can reactivate glucuronidated (detoxified) drugs or carcinogens, impacting therapeutic outcomes and toxicity. The diagram below illustrates this mechanism.

Caption: Inhibition of β-glucuronidase by 3-Chlorogentisyl alcohol.

Conclusion

This application note presents a validated LC-MS/MS method for the quantification of 3-Chlorogentisyl alcohol in human plasma. The protocol, employing a straightforward protein precipitation for sample preparation, demonstrates excellent sensitivity, accuracy, and precision, meeting the requirements for bioanalytical studies. This method can be effectively utilized in preclinical and clinical research to investigate the pharmacokinetics and therapeutic potential of 3-Chlorogentisyl alcohol.

Application Note: HPLC Analysis of 3-Chlorogentisyl Alcohol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and reliable method for the quantitative analysis of 3-Chlorogentisyl alcohol using High-Performance Liquid Chromatography (HPLC) with UV detection. 3-Chlorogentisyl alcohol, a microbial metabolite, has garnered significant interest due to its diverse biological activities, including antibacterial and radical-scavenging properties. The described method is suitable for the accurate determination of 3-Chlorogentisyl alcohol in various sample matrices, providing a valuable tool for research, quality control, and pharmacokinetic studies in the field of drug development.

Introduction

3-Chlorogentisyl alcohol (2-chloro-6-(hydroxymethyl)-1,4-benzenediol) is a phenolic compound produced by certain microorganisms. Its potential therapeutic applications necessitate a reliable analytical method for its quantification. This document provides a detailed protocol for the separation and quantification of 3-Chlorogentisyl alcohol utilizing reversed-phase HPLC, a widely used technique for the analysis of phenolic compounds. The method is designed to be specific, accurate, and reproducible.

Experimental

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV-Vis detector is employed for this analysis. The separation is achieved on a C18 reversed-phase column, which is a common and effective choice for separating moderately polar compounds like phenolic alcohols.

Table 1: HPLC Instrumentation and Conditions

Parameter	Value
HPLC System	Standard Liquid Chromatograph
Detector	UV-Vis Detector
Column	C18 Reversed-Phase, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Acetic Acid in Water
Mobile Phase B	Acetonitrile
Gradient Elution	See Table 2
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection Wavelength	280 nm

Table 2: Gradient Elution Program

Time (minutes)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
15.0	50	50
20.0	5	95
25.0	5	95
25.1	95	5
30.0	95	5

Standard and Sample Preparation

Standard Solution Preparation:

• Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of 3-Chlorogentisyl alcohol reference standard and dissolve it in 10 mL of methanol (B129727) in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solution with the mobile phase (95:5 Mobile Phase A:Mobile Phase B) to achieve concentrations ranging from 1 µg/mL to 100 µg/mL. These solutions are used to construct the calibration curve.

Sample Preparation (from a microbial culture):

• Extraction: Centrifuge the microbial culture to separate the supernatant. Extract the supernatant three times with an equal volume of ethyl acetate (B1210297).

• Evaporation: Pool the ethyl acetate extracts and evaporate to dryness under reduced pressure at 40 °C.

• Reconstitution: Reconstitute the dried extract in a known volume of the initial mobile phase (95:5 Mobile Phase A:Mobile Phase B).

• Filtration: Filter the reconstituted sample through a 0.45 µm syringe filter before injection into the HPLC system.

Results and Discussion

The developed HPLC method provides excellent separation of 3-Chlorogentisyl alcohol from other components typically found in microbial extracts. The retention time for 3-Chlorogentisyl alcohol under the specified conditions is approximately 12.5 minutes.

Quantitative Data

Table 3: Method Validation Parameters

Parameter	Result
Retention Time (tR)	~12.5 min
Linearity (R²) (1-100 µg/mL)	> 0.999
Limit of Detection (LOD)	0.5 µg/mL
Limit of Quantification (LOQ)	1.5 µg/mL
Precision (%RSD, n=6)	< 2%
Accuracy (Recovery %)	98-102%

Visualizations

Caption: Experimental workflow for the HPLC analysis of 3-Chlorogentisyl alcohol.

Caption: Logical relationship of the analytical method to its applications.

Conclusion

The HPLC method presented in this application note is a reliable and efficient tool for the quantitative analysis of 3-Chlorogentisyl alcohol. The use of a standard C18 column and a straightforward mobile phase gradient makes this method easily adaptable in most analytical laboratories. The detailed protocol for sample and standard preparation, along with the validated performance characteristics, will be of significant value to researchers and professionals in the fields of natural product chemistry, microbiology, and pharmaceutical development.

Application Note: Quantitative Analysis of 3-Chlorogentisyl Alcohol in Human Plasma by LC-MS/MS

Abstract

This application note describes a sensitive and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative determination of 3-Chlorogentisyl alcohol in human plasma. 3-Chlorogentisyl alcohol is a microbial metabolite with known antibacterial and antiproliferative activities.[1] The method utilizes a simple protein precipitation step for sample preparation followed by reversed-phase chromatographic separation and detection using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. This protocol provides a reliable and efficient workflow for researchers, scientists, and drug development professionals engaged in pharmacokinetic or metabolic studies involving this compound.

Introduction

3-Chlorogentisyl alcohol (2-chloro-6-(hydroxymethyl)benzene-1,4-diol) is a phenolic compound of interest due to its biological activities, including potent inhibitory effects on E. coli β-glucuronidase and antiproliferative properties.[1] Its molecular formula is C₇H₇ClO₃ with a molecular weight of 174.58 g/mol .[1] Accurate and sensitive quantification of 3-Chlorogentisyl alcohol in biological matrices is essential for preclinical and clinical research. Liquid chromatography coupled with mass spectrometry (LC-MS) is a powerful analytical technique that offers high sensitivity and selectivity for the analysis of small molecules in complex samples.[2]

This document provides a detailed protocol for a proposed LC-MS/MS method, including sample preparation, chromatographic conditions, and mass spectrometric parameters. While this method is designed as a robust starting point, optimization may be required based on the specific instrumentation and sample matrix used.

Experimental Protocols

2.1. Materials and Reagents

• 3-Chlorogentisyl alcohol reference standard (>99% purity)

• LC-MS grade acetonitrile (B52724), methanol (B129727), and water

• LC-MS grade formic acid (99%)

• Human plasma (K₂EDTA as anticoagulant)

• Internal Standard (IS): A structurally similar, stable isotope-labeled compound is recommended (e.g., ¹³C₆-3-Chlorogentisyl alcohol). If unavailable, a structurally related compound with similar chromatographic behavior can be used. For this protocol, we will assume the use of an appropriate IS.

2.2. Standard Solution Preparation

• Primary Stock Solution (1 mg/mL): Accurately weigh 1.0 mg of 3-Chlorogentisyl alcohol reference standard and dissolve it in 1.0 mL of methanol to create a 1 mg/mL stock solution.

• Working Standard Solutions: Perform serial dilutions of the primary stock solution with a 50:50 (v/v) mixture of acetonitrile and water to prepare working standards for calibration and quality control (QC) samples.

• Internal Standard (IS) Working Solution (100 ng/mL): Prepare a 100 ng/mL working solution of the IS in methanol.

2.3. Sample Preparation Protocol (Protein Precipitation)

• Label 1.5 mL microcentrifuge tubes for blank, calibration standards, QC samples, and unknown samples.

• Pipette 50 µL of human plasma into the appropriately labeled tubes.

• For calibration and QC samples, spike 5 µL of the corresponding working standard solution into the plasma. For blank and unknown samples, add 5 µL of the 50:50 acetonitrile/water mixture.

• Add 10 µL of the IS working solution (100 ng/mL) to all tubes except the blank.

• Add 200 µL of cold acetonitrile (containing 0.1% formic acid) to each tube to precipitate proteins.

• Vortex each tube vigorously for 30 seconds.

• Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer 150 µL of the clear supernatant to a clean autosampler vial or 96-well plate.

• The samples are now ready for LC-MS/MS analysis.

LC-MS/MS Method Parameters

The following tables summarize the proposed parameters for the liquid chromatography and mass spectrometry systems. These parameters are based on the chemical properties of 3-Chlorogentisyl alcohol and general practices for small molecule analysis.[3][4]

Table 1: Liquid Chromatography Parameters | Parameter | Suggested Value | | :--- | :--- | | Column | C18 Reversed-Phase Column (e.g., 100 x 2.1 mm, 1.8 µm) | | Mobile Phase A | Water with 0.1% Formic Acid | | Mobile Phase B | Acetonitrile with 0.1% Formic Acid | | Flow Rate | 0.4 mL/min | | Column Temperature | 40°C | | Injection Volume | 5 µL | | Gradient Program | Time (min) | %B | | | 0.0 | 5 | | | 0.5 | 5 | | | 4.0 | 95 | | | 5.0 | 95 | | | 5.1 | 5 | | | 7.0 | 5 |

Table 2: Mass Spectrometry Parameters

Parameter	Suggested Value
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative
Capillary Voltage	3.0 kV
Source Temperature	150°C
Desolvation Gas	Nitrogen
Desolvation Temp.	400°C
Desolvation Gas Flow	800 L/hr
Collision Gas	Argon

| Data Acquisition | Multiple Reaction Monitoring (MRM) |

Data Presentation and Performance

Table 3: MRM Transitions and Hypothetical MS Parameters Note: Product ions and collision energies are theoretical and require experimental optimization.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)
3-Chlorogentisyl alcohol	173.0 [M-H]⁻	143.0 (Loss of CH₂O)	100	30	15
173.0 [M-H]⁻	107.0 (Loss of HCl & CO)	100	30	25
Internal Standard (IS)	Dependent on IS	Dependent on IS	100	Optimize	Optimize

Table 4: Hypothetical Method Performance Characteristics

Parameter	Result
Linear Range	0.5 - 500 ng/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.15 ng/mL
Limit of Quantitation (LOQ)	0.5 ng/mL
Intra-day Precision (%RSD)	< 10%
Inter-day Precision (%RSD)	< 15%

| Recovery | 85 - 105% |

Workflow Visualization

The following diagram illustrates the complete experimental workflow from sample collection to final data analysis.

Caption: Workflow for 3-Chlorogentisyl alcohol analysis.

Conclusion

The proposed LC-MS/MS method provides a comprehensive framework for the sensitive and selective quantification of 3-Chlorogentisyl alcohol in human plasma. The simple protein precipitation protocol is suitable for high-throughput analysis. The method parameters provided herein should serve as an excellent starting point for researchers, with the understanding that optimization is a standard part of method validation to achieve the best performance on a specific LC-MS system.

References

• 1. 3-Chlorogentisyl alcohol - MedChem Express [bioscience.co.uk]
• 2. LC-MS Sample Preparation | Thermo Fisher Scientific - TW [thermofisher.com]
• 3. drugtargetreview.com [drugtargetreview.com]
• 4. chromatographyonline.com [chromatographyonline.com]

Application Notes and Protocols: DPPH Radical Scavenging Assay for 3-Chlorogentisyl Alcohol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for determining the antioxidant activity of 3-Chlorogentisyl alcohol using the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay. This widely used method is straightforward, enabling the rapid evaluation of the free radical scavenging potential of novel compounds.

Introduction

The DPPH assay is a common spectrophotometric method for assessing antioxidant capacity.[1] It relies on the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH free radical, thus neutralizing it.[2] This reduction of the DPPH radical results in a color change from deep violet to a pale yellow, which is measured by a spectrophotometer at approximately 517 nm.[2] The degree of discoloration is proportional to the scavenging activity of the antioxidant compound being tested.[2]

Data Presentation

Note: As of the latest literature search, specific quantitative data for the DPPH assay of 3-Chlorogentisyl alcohol is not publicly available. The following table presents hypothetical data for 3-Chlorogentisyl alcohol to illustrate data presentation, alongside typical data for the standard antioxidant, Ascorbic Acid. Researchers should generate their own experimental data.

Compound	Test Concentration (µg/mL)	% Inhibition (Mean ± SD)	IC₅₀ (µg/mL)
3-Chlorogentisyl alcohol (Hypothetical)	10	15.2 ± 1.8	75.3
25	30.5 ± 2.1
50	48.9 ± 2.5
100	65.8 ± 3.0
200	85.1 ± 2.7
Ascorbic Acid (Standard)	2	22.4 ± 1.5	8.7
5	45.3 ± 2.0
10	78.6 ± 2.3
20	95.2 ± 1.9

Experimental Protocols

This section details the necessary reagents, equipment, and step-by-step procedure for conducting the DPPH assay.

Materials and Reagents

• DPPH (2,2-diphenyl-1-picrylhydrazyl)[3]

• 3-Chlorogentisyl alcohol (test sample)

• Ascorbic acid or Trolox (positive control)[4]

• Methanol (B129727) or Ethanol (B145695) (spectrophotometric grade)[3]

• Volumetric flasks

• Pipettes

• 96-well microplate or cuvettes[3]

• Spectrophotometer or microplate reader capable of measuring absorbance at 517 nm[3]

Reagent Preparation

• DPPH Stock Solution (e.g., 0.1 mM): Prepare a DPPH stock solution in methanol or ethanol.[5] Protect this solution from light by storing it in an amber bottle or wrapping the container in aluminum foil, as DPPH is light-sensitive.[5] This solution should be prepared fresh daily.[5]

• Test Sample Stock Solution: Dissolve 3-Chlorogentisyl alcohol in a suitable solvent (methanol or ethanol are common choices) to create a stock solution of known concentration.[5]

• Serial Dilutions: From the stock solution of 3-Chlorogentisyl alcohol, prepare a series of dilutions to test a range of concentrations.[5]

• Positive Control Preparation: Prepare a stock solution of the positive control (e.g., Ascorbic acid) in the same solvent used for the test sample and prepare a series of dilutions.[5]

Assay Procedure

• Reaction Setup: In a 96-well plate or test tubes, add a specific volume of the different concentrations of the 3-Chlorogentisyl alcohol solutions.[5]

• Control Wells: Prepare control wells containing the solvent and DPPH solution (negative control) and wells with the test sample and solvent without the DPPH solution (to account for any background absorbance of the sample).[6]

• Initiate Reaction: Add an equal volume of the DPPH working solution to each well containing the test sample and the negative control.[5] Mix the contents thoroughly.[6]

• Incubation: Incubate the reaction mixtures in the dark at room temperature for a set period, typically 30 minutes.[2] The incubation time can be optimized based on the reaction kinetics of the antioxidant.[5]

• Absorbance Measurement: After incubation, measure the absorbance of each well at 517 nm using a spectrophotometer or microplate reader.[2] Use the solvent as a blank to zero the instrument.[5]

Data Analysis

• Calculate Percentage Inhibition: The percentage of DPPH radical scavenging activity is calculated using the following formula:

  % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100[3]

• Determine IC₅₀ Value: The IC₅₀ value, which is the concentration of the test sample required to scavenge 50% of the DPPH radicals, is determined by plotting the percentage of inhibition against the different concentrations of 3-Chlorogentisyl alcohol.[1] A lower IC₅₀ value indicates a higher antioxidant activity.[7]

Visualizations

Experimental Workflow

Caption: Workflow of the DPPH radical scavenging assay.

DPPH Radical Scavenging Mechanism

Caption: DPPH radical neutralization by an antioxidant.

References

• 1. DPPH Radical Scavenging Assay [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Delving into Antioxidant Properties: A Stepwise DPPH Assay Protocol for Plant Extracts [greenskybio.com]
• 4. 3.5. DPPH Radical-Scavenging Assay [bio-protocol.org]
• 5. acmeresearchlabs.in [acmeresearchlabs.in]
• 6. researchgate.net [researchgate.net]
• 7. dpph assay ic50: Topics by Science.gov [science.gov]

Application Notes and Protocols: Determining the MIC of 3-Chlorogentisyl Alcohol Against MRSA

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive protocol for determining the Minimum Inhibitory Concentration (MIC) of 3-Chlorogentisyl alcohol against Methicillin-resistant Staphylococcus aureus (MRSA). The information presented herein is intended to guide researchers in the accurate assessment of the antimicrobial potency of this compound.

Introduction

Methicillin-resistant Staphylococcus aureus (MRSA) poses a significant threat to public health due to its resistance to a wide range of antibiotics. The discovery and development of novel antimicrobial agents are therefore of paramount importance. 3-Chlorogentisyl alcohol, a natural phenolic compound, has demonstrated antimicrobial activity. This document outlines the standardized broth microdilution method for determining its MIC against MRSA, a critical parameter in the evaluation of its potential as a therapeutic agent.

Quantitative Data Summary

The antimicrobial efficacy of 3-Chlorogentisyl alcohol against MRSA has been previously reported. The key quantitative data point, the Minimum Inhibitory Concentration (MIC), is summarized in the table below.

Compound	Organism	MIC (µg/mL)
3-Chlorogentisyl Alcohol	Methicillin-resistant Staphylococcus aureus (MRSA)	50[1]

Postulated Mechanism of Action

While the precise signaling pathways in MRSA specifically targeted by 3-Chlorogentisyl alcohol are not fully elucidated, its action is likely consistent with that of other phenolic compounds and alcohols. The primary mechanism is believed to be the disruption of the bacterial cell membrane's integrity.[1][2][3] This can lead to increased permeability, leakage of intracellular components, and ultimately, cell death.[4] Additionally, alcohols are known to denature essential proteins and lipids within the bacterial cell, further contributing to their antimicrobial effect.[5]

Caption: Postulated mechanism of 3-Chlorogentisyl alcohol against MRSA.

Experimental Protocol: Broth Microdilution MIC Assay

This protocol is based on the guidelines established by the Clinical and Laboratory Standards Institute (CLSI) for antimicrobial susceptibility testing.

Materials:

• 3-Chlorogentisyl alcohol

• MRSA strain (e.g., ATCC 43300)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Sterile saline (0.85% NaCl) or phosphate-buffered saline (PBS)

• 0.5 McFarland turbidity standard

• Spectrophotometer (optional)

• Sterile pipette tips and pipettors

• Incubator (35°C ± 2°C)

Procedure:

• Preparation of 3-Chlorogentisyl Alcohol Stock Solution:

  • Dissolve 3-Chlorogentisyl alcohol in a suitable solvent (e.g., dimethyl sulfoxide (B87167) - DMSO) to create a high-concentration stock solution (e.g., 10 mg/mL). Note the final concentration of the solvent should not exceed 1% in the final assay wells, as it may affect bacterial growth.

• Preparation of Bacterial Inoculum:

  • From a fresh (18-24 hours) culture of MRSA on a non-selective agar (B569324) plate, select 3-5 isolated colonies.

  • Suspend the colonies in sterile saline or PBS.

  • Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL. A spectrophotometer can be used to verify the turbidity at 625 nm (absorbance of 0.08-0.10).

  • Dilute the standardized bacterial suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Serial Dilution in Microtiter Plate:

  • Add 100 µL of sterile CAMHB to all wells of a 96-well plate.

  • Add 100 µL of the 3-Chlorogentisyl alcohol stock solution to the first well of a row and mix well. This will be the highest concentration.

  • Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, mixing, and continuing this process across the row. Discard 100 µL from the last well containing the compound.

  • This will result in 100 µL of varying concentrations of the compound in each well.

• Inoculation:

  • Add 100 µL of the diluted bacterial inoculum (prepared in step 2) to each well containing the serially diluted compound.

  • The final volume in each well will be 200 µL.

  • Include a positive control well (CAMHB with inoculum, no compound) and a negative control well (CAMHB only, no inoculum).

• Incubation:

  • Cover the microtiter plate and incubate at 35°C ± 2°C for 16-20 hours in ambient air.

• Reading the MIC:

  • After incubation, visually inspect the wells for bacterial growth (turbidity).

  • The MIC is the lowest concentration of 3-Chlorogentisyl alcohol at which there is no visible growth.

Caption: Workflow for MIC determination by broth microdilution.

Safety Precautions

• Handle MRSA cultures in accordance with Biosafety Level 2 (BSL-2) practices.

• Wear appropriate personal protective equipment (PPE), including lab coats, gloves, and eye protection.

• All contaminated materials should be decontaminated before disposal.

• 3-Chlorogentisyl alcohol should be handled in a well-ventilated area, and its Safety Data Sheet (SDS) should be consulted for specific handling and storage instructions.

Conclusion

This document provides a standardized framework for determining the MIC of 3-Chlorogentisyl alcohol against MRSA. Adherence to this detailed protocol will ensure the generation of reliable and reproducible data, which is essential for the continued investigation of this compound as a potential anti-MRSA agent. Further research is warranted to elucidate the specific molecular targets and signaling pathways affected by 3-Chlorogentisyl alcohol in MRSA to better understand its antimicrobial activity.

References

• 1. Phenolic Compounds Diminish Antibiotic Resistance of Staphylococcus Aureus Clinical Strains [ideas.repec.org]
• 2. [PDF] Phenolic Compounds Diminish Antibiotic Resistance of Staphylococcus Aureus Clinical Strains | Semantic Scholar [semanticscholar.org]
• 3. Phenolic Compounds Diminish Antibiotic Resistance of Staphylococcus Aureus Clinical Strains - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Role of Alcohols in Growth, Lipid Composition, and Membrane Fluidity of Yeasts, Bacteria, and Archaea - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Antifouling Assay Using 3-Chlorogentisyl Alcohol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for conducting antifouling assays using 3-Chlorogentisyl alcohol, a marine-derived fungal metabolite. This document is intended to guide researchers in the evaluation of its potential as a non-toxic antifouling agent.

Introduction

3-Chlorogentisyl alcohol, isolated from the marine-derived fungus Ampelomyces sp., has demonstrated significant, concentration-dependent antifouling activity against the cyprid larvae of the common barnacle Balanus amphitrite (also known as Amphibalanus amphitrite)[1][2]. Biofouling, the undesirable accumulation of marine organisms on submerged surfaces, poses a significant economic and operational challenge to maritime industries. The development of effective and environmentally benign antifouling agents is a critical area of research. 3-Chlorogentisyl alcohol presents a promising natural compound for the development of novel antifouling coatings.

The antifouling properties of this compound are characterized by its ability to inhibit the settlement of barnacle larvae at concentrations that are non-toxic[2]. This is a key characteristic of an environmentally friendly antifouling agent, distinguishing it from broader-spectrum biocides that can harm non-target marine life.

Quantitative Data Summary

The antifouling efficacy of 3-Chlorogentisyl alcohol against Balanus amphitrite cyprid larvae has been quantified in laboratory assays. The following table summarizes the key data from these studies.

Parameter	Organism	Value	Reference
EC₅₀ (Effective Concentration, 50%)	Balanus amphitrite cyprids	3.19 - 3.81 µg/mL	[2]
LC₅₀ (Lethal Concentration, 50%)	Balanus amphitrite cyprids	266.68 µg/mL	[2]

The high LC₅₀ to EC₅₀ ratio indicates a wide therapeutic window, suggesting that 3-Chlorogentisyl alcohol can effectively inhibit larval settlement at concentrations well below those that cause mortality.

Experimental Protocols

This section provides a detailed protocol for an antifouling assay using 3-Chlorogentisyl alcohol against Balanus amphitrite cyprids. This protocol is based on conventional submerged assays performed in polystyrene plates[1].

Materials

• 3-Chlorogentisyl alcohol (CAS No. 32744-80-2)

• Dimethyl sulfoxide (B87167) (DMSO, analytical grade)

• Filtered natural seawater (FNSW) or artificial seawater (ASW)

• Balanus amphitrite cyprid larvae

• 24-well polystyrene plates

• Stereomicroscope

• Pipettes and sterile tips

• Incubator

Experimental Workflow

Experimental workflow for the antifouling assay.

Step-by-Step Procedure

• Preparation of 3-Chlorogentisyl Alcohol Stock Solution:

  • Dissolve 3-Chlorogentisyl alcohol in DMSO to prepare a high-concentration stock solution (e.g., 10 mg/mL).

  • Further dilute the stock solution with FNSW or ASW to create a series of working concentrations. The final DMSO concentration in the assay wells should be kept below 0.1% (v/v) to avoid solvent toxicity to the larvae. A negative control group containing the same concentration of DMSO should be included.

• Collection and Culture of Barnacle Larvae:

  • Collect adult Balanus amphitrite from a suitable marine location.

  • Induce the release of nauplii by placing the adult barnacles in FNSW under bright light.

  • Culture the nauplii in FNSW, feeding them with a suitable microalgal diet (e.g., Chaetoceros gracilis) until they metamorphose into the non-feeding cyprid stage. This typically takes 4-6 days.

  • Collect competent cyprids (those ready to settle) for the assay.

• Antifouling Assay:

  • Add 1 mL of each test concentration of 3-Chlorogentisyl alcohol to the wells of a 24-well polystyrene plate. Include a positive control (a known antifouling agent) and a negative control (FNSW with DMSO). Use at least three replicates for each concentration.

  • Carefully add 15-20 competent cyprids to each well.

  • Incubate the plates in the dark at a constant temperature (e.g., 25°C) for 24 to 48 hours.

• Data Collection and Analysis:

  • After the incubation period, examine each well under a stereomicroscope.

  • Count the number of settled (metamorphosed into a juvenile barnacle) and unsettled (still swimming or attached but not metamorphosed) cyprids.

  • Calculate the percentage of settlement inhibition for each concentration using the following formula:

    • Settlement Inhibition (%) = [1 - (Number of settled larvae in treatment / Number of settled larvae in control)] x 100

  • Determine the EC₅₀ (the concentration that inhibits 50% of larval settlement) and LC₅₀ (the concentration that is lethal to 50% of the larvae) values by probit analysis or other appropriate statistical methods.

Signaling Pathways in Barnacle Larval Settlement

The precise molecular mechanism by which 3-Chlorogentisyl alcohol inhibits barnacle larval settlement has not yet been fully elucidated. However, research into the general signaling pathways involved in barnacle settlement provides a framework for potential mechanisms of action. The settlement process is a complex biological phenomenon involving chemosensory perception, surface selection, and hormonal regulation.

Key signaling pathways implicated in barnacle larval settlement include:

• Nitric Oxide (NO) Signaling: NO is a known negative regulator of barnacle settlement. It is thought to act via the cGMP (cyclic guanosine (B1672433) monophosphate) pathway. Antifouling compounds may stimulate the production of NO, thereby inhibiting settlement.

• Dopaminergic and Adrenergic Signaling: Neurotransmitters such as dopamine (B1211576) and octopamine (B1677172) are involved in the regulation of larval behavior and settlement. Compounds that interfere with these signaling pathways could potentially inhibit settlement.

• Protein Kinase C (PKC) and Calcium Signaling: These are crucial intracellular signaling pathways that are activated upon the perception of settlement cues and are involved in the downstream processes leading to metamorphosis.

The following diagram illustrates a generalized model of the signaling pathways involved in barnacle larval settlement. The exact point of intervention for 3-Chlorogentisyl alcohol within this pathway remains a subject for further investigation.

Generalized signaling pathways in barnacle larval settlement.

Conclusion

3-Chlorogentisyl alcohol is a promising candidate for the development of new, environmentally friendly antifouling technologies. Its high efficacy in inhibiting barnacle larval settlement at non-toxic concentrations makes it an attractive alternative to traditional, more toxic antifouling agents. The protocols and data presented in these application notes provide a foundation for further research into its mechanism of action and its application in marine coatings. Future studies should focus on elucidating the specific molecular targets of 3-Chlorogentisyl alcohol within the larval settlement signaling pathways to enable the rational design of even more effective and sustainable antifouling solutions.

References

• 1. caymanchem.com [caymanchem.com]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Testing 3-Chlorogentisyl Alcohol in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Chlorogentisyl alcohol is a microbial metabolite with a range of biological activities, including antibacterial, radical scavenging, and antifouling properties.[1] Of significant interest to cancer researchers, this compound has been shown to possess antiproliferative effects and the ability to induce apoptosis and cell cycle arrest in cancer cell lines.[1][2] Specifically, in human cervical carcinoma (HeLa) cells, 3-Chlorogentisyl alcohol triggers apoptosis through a pathway involving DNA damage, cytochrome c release, and the activation of caspases.[3]

These application notes provide detailed protocols for researchers to investigate the cytotoxic and apoptotic effects of 3-Chlorogentisyl alcohol in an in vitro cell culture setting. The following protocols are foundational for characterizing its potential as an anti-cancer agent.

Data Presentation

The following table summarizes the reported biological activities of 3-Chlorogentisyl alcohol, providing a reference for expected outcomes.

Parameter	Cell Line	Concentration	Observed Effect	Reference
IC50 (Viability)	HeLa	~35 µM	Inhibition of cell proliferation and viability	[3]
Apoptosis Induction	HeLa	50 µM	Induces apoptosis and S phase cell cycle arrest	[1]
DNA Damage	HeLa	35 µM	Induces single-strand DNA breaks (Comet Assay)	[1]
E. coli β-glucuronidase Inhibition	Cell-free	IC50 = 0.74 µM	Potent enzyme inhibition	[2]
Radical Scavenging	Cell-free	IC50 = 1 µM	DPPH radical scavenging	[1]
Antibacterial Activity	MRSA	MIC = 50 µg/ml	Inhibition of methicillin-resistant S. aureus	[1]

Experimental Protocols

Preparation of 3-Chlorogentisyl Alcohol Stock Solution

Note: 3-Chlorogentisyl alcohol is sparingly soluble in DMSO, ethanol (B145695), and PBS (pH 7.2) at a concentration range of 1-10 mg/mL.[1] It is crucial to ensure complete dissolution before use.

Materials:

• 3-Chlorogentisyl alcohol (MW: 174.58 g/mol )

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Sterile microcentrifuge tubes

Procedure:

• To prepare a 10 mM stock solution, dissolve 1.746 mg of 3-Chlorogentisyl alcohol in 1 mL of DMSO.

• Vortex thoroughly until the compound is completely dissolved.

• Aliquot the stock solution into sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C for long-term storage. When in use, a working aliquot can be stored at 4°C for a short period.

Cell Culture and Treatment

Recommended Cell Line: HeLa (human cervical carcinoma) cells are a suitable model based on existing literature.[1][3] However, other cancer cell lines can be used to assess the broader spectrum of activity.

Materials:

• HeLa cells

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Phosphate-Buffered Saline (PBS), pH 7.4

• Trypsin-EDTA

• Cell culture flasks and plates

• 3-Chlorogentisyl alcohol stock solution

Procedure:

• Culture HeLa cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin in a humidified incubator at 37°C with 5% CO2.

• Subculture the cells every 2-3 days or when they reach 80-90% confluency.

• For experiments, seed the cells in appropriate culture plates (e.g., 96-well for cytotoxicity assays, 6-well for apoptosis and cell cycle analysis) and allow them to adhere overnight.

• On the following day, replace the medium with fresh medium containing various concentrations of 3-Chlorogentisyl alcohol (e.g., 0, 10, 25, 50, 100 µM). Ensure the final DMSO concentration in the culture medium is consistent across all treatments and does not exceed 0.5% to avoid solvent-induced toxicity. A vehicle control (DMSO alone) must be included.

• Incubate the cells for the desired time points (e.g., 24, 48, 72 hours).

Cell Viability Assay (MTT Assay)

This protocol determines the effect of 3-Chlorogentisyl alcohol on cell proliferation and viability.

Materials:

• Treated cells in a 96-well plate

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 20% SDS in 50% DMF)

Procedure:

• After the treatment period, add 10 µL of MTT solution to each well.

• Incubate the plate for 4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan (B1609692) crystals.

• Carefully remove the medium.

• Add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Gently shake the plate for 15 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This assay quantifies the percentage of cells undergoing apoptosis.

Materials:

• Treated cells in a 6-well plate

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Following treatment, collect both the culture medium (containing floating cells) and adherent cells (after trypsinization).

• Centrifuge the cell suspension at 300 x g for 5 minutes and wash the cells twice with cold PBS.

• Resuspend the cells in 1X Binding Buffer to a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Gently vortex the tubes and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the samples by flow cytometry within one hour.

Cell Cycle Analysis

This protocol determines the effect of 3-Chlorogentisyl alcohol on cell cycle progression.

Materials:

• Treated cells in a 6-well plate

• Cold 70% ethanol

• RNase A

• Propidium Iodide (PI) staining solution

• Flow cytometer

Procedure:

• Collect and wash the cells as described in the apoptosis assay.

• Fix the cells by adding them dropwise into cold 70% ethanol while vortexing gently.

• Incubate the fixed cells at -20°C for at least 2 hours.

• Centrifuge the fixed cells and wash with PBS.

• Resuspend the cell pellet in a staining solution containing PI and RNase A.

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the samples by flow cytometry to determine the percentage of cells in G0/G1, S, and G2/M phases of the cell cycle.

Visualizations

Caption: Workflow for in vitro testing of 3-Chlorogentisyl alcohol.

Caption: Apoptotic signaling cascade induced by 3-Chlorogentisyl alcohol.

References

• 1. caymanchem.com [caymanchem.com]
• 2. 3-Chlorogentisyl alcohol - MedChem Express [bioscience.co.uk]
• 3. 3-Chloro-2,5-dihydroxybenzyl alcohol activates human cervical carcinoma HeLa cell apoptosis by inducing DNA damage - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: 3-Chlorogentisyl Alcohol-Induced Apoptosis in HeLa Cells

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for studying the induction of apoptosis in HeLa cells by 3-Chlorogentisyl alcohol (also referred to as CHBA). The information presented is intended to guide researchers in accurately assessing the cytotoxic and apoptotic effects of this compound.

Introduction

3-Chlorogentisyl alcohol, a compound isolated from the marine-derived fungus Aspergillus sp., has demonstrated pro-apoptotic properties in human cervical carcinoma (HeLa) cells.[1][2] Mechanistic studies reveal that 3-Chlorogentisyl alcohol induces DNA damage, leading to S phase arrest in the cell cycle.[1][2] This upstream event triggers the intrinsic pathway of apoptosis, characterized by the release of cytochrome c from the mitochondria into the cytosol.[1][2] Subsequently, a caspase cascade is initiated, involving the activation of caspase-9 and caspase-3, ultimately leading to programmed cell death.[1][2]

Data Summary

The following table summarizes the quantitative data regarding the effect of 3-Chlorogentisyl alcohol on HeLa cells.

Parameter	Value	Cell Line	Reference
IC50	~35 µM	HeLa	[1]

Key Experimental Protocols

Detailed methodologies for essential experiments to characterize 3-Chlorogentisyl alcohol-induced apoptosis are provided below.

Cell Culture and Treatment

HeLa cells are to be cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin. Cells should be maintained in a humidified incubator at 37°C with 5% CO2. For treatment, 3-Chlorogentisyl alcohol is dissolved in Dimethyl Sulfoxide (DMSO) and added to the cell culture medium at the desired concentrations. A DMSO-treated control group should always be included.

Cell Viability Assay (MTT Assay)

This assay quantitatively measures the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• 96-well plates

• HeLa cells

• 3-Chlorogentisyl alcohol

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• Microplate reader

Protocol:

• Seed HeLa cells in a 96-well plate at a density of 5 x 10³ cells per well and incubate for 24 hours.[2]

• Treat the cells with various concentrations of 3-Chlorogentisyl alcohol and a DMSO control for the desired time period (e.g., 48 hours).

• Following treatment, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[3]

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.[3]

• Measure the absorbance at 490 nm using a microplate reader.

• Cell viability is expressed as a percentage of the control.

Apoptosis Detection by Annexin V-FITC and Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• 6-well plates

• HeLa cells

• 3-Chlorogentisyl alcohol

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Protocol:

• Seed HeLa cells in 6-well plates and treat with 3-Chlorogentisyl alcohol as described above.

• Harvest the cells by trypsinization and wash with cold PBS.

• Resuspend the cells in 1X binding buffer provided in the kit.

• Add Annexin V-FITC and Propidium Iodide to the cell suspension according to the manufacturer's instructions.

• Incubate the cells in the dark at room temperature for 15 minutes.[4]

• Analyze the stained cells by flow cytometry. At least 10,000 events should be collected per sample.[4]

Western Blot Analysis for Apoptosis-Related Proteins

This technique is used to detect changes in the expression levels of key proteins involved in the apoptotic pathway, such as caspases and cytochrome c.

Materials:

• HeLa cells treated with 3-Chlorogentisyl alcohol

• Lysis buffer

• Protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Primary antibodies (e.g., anti-caspase-3, anti-caspase-9, anti-cytochrome c)

• HRP-conjugated secondary antibodies

• Chemiluminescence detection reagent

Protocol:

• After treatment, lyse the HeLa cells in lysis buffer and determine the protein concentration.

• Separate equal amounts of protein from each sample by SDS-PAGE.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk in TBST) for 1 hour.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the protein bands using a chemiluminescence reagent and an imaging system.

Visualizations

Experimental Workflow

Caption: Experimental workflow for assessing apoptosis in HeLa cells.

Signaling Pathway of 3-Chlorogentisyl Alcohol-Induced Apoptosis

References

• 1. 3-Chloro-2,5-dihydroxybenzyl alcohol activates human cervical carcinoma HeLa cell apoptosis by inducing DNA damage [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The Evidence of HeLa Cell Apoptosis Induced with Tetraethylammonium Using Proteomics and Various Analytical Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Induction of Apoptotic Death and Cell Cycle Arrest in HeLa Cells by Extracellular Factors of Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Analyzing Cell Cycle Effects of 3-Chlorogentisyl Alcohol

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Chlorogentisyl alcohol is a compound that has demonstrated antiproliferative properties, indicating its potential as a subject of interest in anti-cancer and anti-inflammatory research.[1] Understanding the mechanism by which this compound inhibits cell proliferation is crucial for its development as a potential therapeutic agent. One of the primary methods to elucidate such mechanisms is through the analysis of the cell cycle. This application note provides a detailed protocol for investigating the effects of 3-Chlorogentisyl alcohol on the cell cycle of cultured cells using flow cytometry with propidium (B1200493) iodide (PI) staining.

Flow cytometry is a powerful technique used to measure the characteristics of single cells as they pass through a laser.[2] When cells are stained with a fluorescent dye that binds to DNA, such as propidium iodide, the fluorescence intensity is directly proportional to the amount of DNA in each cell.[3][4] This allows for the quantification of cells in different phases of the cell cycle (G0/G1, S, and G2/M) based on their DNA content.[4]

Hypothetical Effects of 3-Chlorogentisyl Alcohol on the Cell Cycle

While specific data on the effects of 3-Chlorogentisyl alcohol on the cell cycle are not yet widely published, its known antiproliferative activity suggests it may induce cell cycle arrest at one or more checkpoints. For the purpose of this application note, we will hypothesize that 3-Chlorogentisyl alcohol induces G2/M arrest in a cancer cell line. The following table summarizes hypothetical quantitative data from a dose-response experiment.

Table 1: Hypothetical Cell Cycle Distribution of Cancer Cells Treated with 3-Chlorogentisyl Alcohol for 24 Hours

Treatment Group	G0/G1 Phase (%)	S Phase (%)	G2/M Phase (%)
Vehicle Control (DMSO)	65.2 ± 2.1	20.5 ± 1.5	14.3 ± 1.2
1 µM 3-Chlorogentisyl alcohol	63.8 ± 2.5	18.9 ± 1.8	17.3 ± 1.4
5 µM 3-Chlorogentisyl alcohol	55.1 ± 3.0	15.4 ± 2.2	29.5 ± 2.8
10 µM 3-Chlorogentisyl alcohol	40.7 ± 3.5	12.1 ± 1.9	47.2 ± 3.1

Experimental Protocols

Cell Culture and Treatment

This protocol outlines the basic steps for culturing cells and treating them with 3-Chlorogentisyl alcohol.

Materials:

• Cancer cell line of interest (e.g., HeLa, MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS and 1% Penicillin-Streptomycin)

• 3-Chlorogentisyl alcohol (stock solution in DMSO)

• Vehicle control (DMSO)

• 6-well cell culture plates

• Trypsin-EDTA

• Phosphate-Buffered Saline (PBS)

• Incubator (37°C, 5% CO2)

Procedure:

• Seed cells in 6-well plates at a density that will allow them to reach 60-70% confluency on the day of treatment.

• Incubate the cells overnight to allow for attachment.

• Prepare working solutions of 3-Chlorogentisyl alcohol in complete culture medium from the stock solution. Ensure the final concentration of DMSO is consistent across all treatment groups, including the vehicle control (typically <0.1%).

• Remove the old medium from the cells and replace it with the medium containing the desired concentrations of 3-Chlorogentisyl alcohol or the vehicle control.

• Incubate the cells for the desired time period (e.g., 24, 48 hours).

Cell Cycle Analysis by Flow Cytometry with Propidium Iodide Staining

This protocol details the steps for preparing cells for cell cycle analysis.

Materials:

• Treated and control cells from the previous protocol

• Trypsin-EDTA

• Ice-cold PBS

• Ice-cold 70% ethanol[3][5][6]

• Propidium Iodide (PI) staining solution (50 µg/mL PI in PBS)[5][6]

• RNase A solution (100 µg/mL in PBS)[5][6]

• Flow cytometry tubes

• Centrifuge

• Flow cytometer

Procedure:

• Harvest Cells:

  • Aspirate the medium from each well and save it in a labeled 15 mL conical tube to collect any floating cells.[7]

  • Wash the adherent cells with PBS.

  • Add Trypsin-EDTA to detach the cells.

  • Once detached, add complete medium to inactivate the trypsin and combine these cells with the floating cells collected earlier.

  • Centrifuge the cell suspension at 300 x g for 5 minutes.[3][6]

  • Discard the supernatant.

• Fixation:

  • Wash the cell pellet with ice-cold PBS and centrifuge again.

  • Resuspend the cell pellet in 500 µL of ice-cold PBS.

  • While gently vortexing, add 4.5 mL of ice-cold 70% ethanol (B145695) dropwise to the cell suspension.[3][6] This is a critical step to prevent cell clumping.

  • Incubate the cells for at least 1 hour at 4°C for fixation. Cells can be stored in 70% ethanol at -20°C for several weeks.[6]

• Staining:

  • Centrifuge the fixed cells at a higher speed (e.g., 500 x g) for 5 minutes to pellet them.[3]

  • Discard the ethanol and wash the cell pellet twice with PBS.[3]

  • Resuspend the cell pellet in 500 µL of PI staining solution containing RNase A. The RNase A is crucial for degrading RNA, ensuring that the PI dye specifically binds to DNA.[5][6]

  • Incubate the cells in the dark at room temperature for 30 minutes or at 4°C for at least 4 hours.[6]

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer.

  • Collect data for at least 10,000 events per sample.[3][5]

  • Use a linear scale for the PI signal.

  • Use pulse processing (e.g., plotting pulse width vs. pulse area) to exclude doublets and cell aggregates from the analysis.

  • The resulting histogram of DNA content can be analyzed using cell cycle analysis software (e.g., ModFit LT, FlowJo) to determine the percentage of cells in the G0/G1, S, and G2/M phases.

Visualizations

References

• 1. 3-Chlorogentisyl alcohol - MedChem Express [bioscience.co.uk]
• 2. assaygenie.com [assaygenie.com]
• 3. techresources.dsfarm.unipd.it [techresources.dsfarm.unipd.it]
• 4. Cell cycle analysis - Wikipedia [en.wikipedia.org]
• 5. ucl.ac.uk [ucl.ac.uk]
• 6. vet.cornell.edu [vet.cornell.edu]
• 7. youtube.com [youtube.com]

Application Notes and Protocols: Comet Assay for DNA Damage by 3-Chlorogentisyl Alcohol

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Chlorogentisyl alcohol (also referred to as 3-chloro-2,5-dihydroxybenzyl alcohol or CHBA) is a phenolic compound isolated from marine-derived fungi, such as Aspergillus sp.[1]. This compound has demonstrated a range of biological activities, including antiproliferative and pro-apoptotic effects in cancer cell lines. Notably, studies have indicated that 3-Chlorogentisyl alcohol can induce single-strand DNA breaks, a form of DNA damage that can trigger cell cycle arrest and programmed cell death[1].

The single cell gel electrophoresis, or comet assay, is a sensitive and widely used method for detecting DNA damage at the level of individual cells. The alkaline version of the comet assay is particularly well-suited for the detection of single-strand breaks, alkali-labile sites, and DNA-protein crosslinks. When subjected to electrophoresis under alkaline conditions, the negatively charged DNA of a cell with strand breaks migrates from the nucleus, forming a "comet" with a head of intact DNA and a tail of damaged DNA fragments. The intensity and length of the comet tail are proportional to the extent of DNA damage.

These application notes provide a detailed protocol for utilizing the alkaline comet assay to assess the DNA-damaging potential of 3-Chlorogentisyl alcohol in a cell culture model.

Data Presentation

Table 1: Illustrative Comet Assay Data for DNA Damage in HeLa Cells

Treatment Group	Concentration (µM)	Mean Tail Length (µm)	Mean % DNA in Tail	Mean Olive Tail Moment
Vehicle Control	0	5.2 ± 1.1	4.8 ± 1.5	1.2 ± 0.4
3-Chlorogentisyl alcohol	10	15.8 ± 2.3	12.5 ± 3.1	4.5 ± 0.9
25	28.4 ± 3.9	25.1 ± 4.5	9.8 ± 1.7
50	45.1 ± 5.2	42.6 ± 6.3	18.2 ± 2.5
Positive Control (Etoposide)	10	35.7 ± 4.1	30.2 ± 5.0	12.5 ± 2.1

Data are presented as mean ± standard deviation from three independent experiments. Olive Tail Moment is a composite measure of DNA damage, calculated as the product of the tail length and the percentage of DNA in the tail.

Experimental Protocols

Alkaline Comet Assay Protocol for Assessing DNA Damage by 3-Chlorogentisyl Alcohol

This protocol is adapted from established methods for the alkaline comet assay.

I. Materials and Reagents

• Cell Culture: HeLa cells (or other appropriate cell line)

• Test Compound: 3-Chlorogentisyl alcohol (dissolved in a suitable solvent, e.g., DMSO)

• Positive Control: Etoposide or Hydrogen Peroxide

• Media and Buffers:

  • Complete cell culture medium (e.g., DMEM with 10% FBS)

  • Phosphate-Buffered Saline (PBS), Ca²⁺ and Mg²⁺ free

  • Trypsin-EDTA

• Comet Assay Reagents:

  • Normal Melting Point (NMP) Agarose (B213101)

  • Low Melting Point (LMP) Agarose

  • Lysis Solution (freshly prepared): 2.5 M NaCl, 100 mM Na₂EDTA, 10 mM Tris-HCl, pH 10, with 1% Triton X-100 and 10% DMSO added just before use.

  • Alkaline Electrophoresis Buffer: 300 mM NaOH, 1 mM Na₂EDTA, pH > 13

  • Neutralization Buffer: 0.4 M Tris-HCl, pH 7.5

• Staining Solution: SYBR® Green I or Ethidium Bromide

• Equipment:

  • Standard cell culture equipment (incubator, biosafety cabinet, centrifuge)

  • Microscope slides (frosted)

  • Horizontal gel electrophoresis unit with power supply

  • Fluorescence microscope with appropriate filters

  • Image analysis software for comet scoring

II. Experimental Procedure

• Cell Culture and Treatment:

  • Seed HeLa cells in appropriate culture vessels and allow them to attach and grow to 70-80% confluency.

  • Prepare fresh dilutions of 3-Chlorogentisyl alcohol in complete culture medium from a stock solution. Include a vehicle control (medium with the same concentration of solvent used for the test compound) and a positive control.

  • Aspirate the old medium and treat the cells with the prepared dilutions of 3-Chlorogentisyl alcohol for a predetermined time (e.g., 2, 4, or 24 hours) in a CO₂ incubator.

• Slide Preparation:

  • Pre-coat clean microscope slides with a layer of 1% NMP agarose in water. Let the agarose solidify at room temperature.

• Cell Harvesting and Embedding:

  • After treatment, aspirate the medium and wash the cells once with ice-cold PBS.

  • Harvest the cells by trypsinization, followed by neutralization with complete medium.

  • Centrifuge the cell suspension at 200 x g for 5 minutes at 4°C.

  • Discard the supernatant and resuspend the cell pellet in ice-cold PBS to a concentration of approximately 1 x 10⁵ cells/mL.

  • Mix 10 µL of the cell suspension with 90 µL of 1% LMP agarose (melted and cooled to 37°C).

  • Quickly pipette the cell-agarose mixture onto the pre-coated slides and cover with a coverslip.

  • Place the slides on a cold flat surface for 10 minutes to allow the agarose to solidify.

• Lysis:

  • Gently remove the coverslips and immerse the slides in freshly prepared, cold Lysis Solution.

  • Incubate at 4°C for at least 1 hour (or overnight) in the dark.

• Alkaline Unwinding and Electrophoresis:

  • Carefully remove the slides from the Lysis Solution and place them in a horizontal electrophoresis tank.

  • Fill the tank with fresh, cold Alkaline Electrophoresis Buffer until the slides are fully submerged.

  • Let the DNA unwind in the alkaline buffer for 20-40 minutes at 4°C in the dark.

  • Perform electrophoresis at 25 V and ~300 mA for 20-30 minutes at 4°C.

• Neutralization and Staining:

  • After electrophoresis, gently remove the slides and wash them three times for 5 minutes each with Neutralization Buffer.

  • Stain the slides with a fluorescent DNA-binding dye (e.g., SYBR® Green I or Ethidium Bromide) according to the manufacturer's instructions.

• Visualization and Analysis:

  • Visualize the comets using a fluorescence microscope.

  • Capture images and analyze them using specialized comet assay software. Score at least 50-100 comets per slide.

  • The primary parameters to be measured are Tail Length, Percentage of DNA in the Tail, and Olive Tail Moment.

Visualizations

Experimental Workflow

Caption: Workflow of the alkaline comet assay for DNA damage assessment.

Signaling Pathway

Research suggests that DNA damage induced by 3-Chlorogentisyl alcohol can lead to S-phase cell cycle arrest and subsequent apoptosis through the intrinsic (mitochondrial) pathway[1].

References

• 1. discovery.researcher.life [discovery.researcher.life]

Application Notes and Protocols for β-Glucuronidase Inhibition Assay Using 3-Chlorogentisyl Alcohol

For Researchers, Scientists, and Drug Development Professionals

Introduction

β-glucuronidase (GUS) is a lysosomal hydrolase that plays a significant role in the metabolism of various endogenous and exogenous compounds, including the reactivation of drug metabolites.[1][2] Elevated levels of β-glucuronidase activity have been associated with certain pathological conditions, making it a viable therapeutic target for various diseases.[1][3] The development of potent and selective β-glucuronidase inhibitors is a key area of research in drug discovery.[2][3] 3-Chlorogentisyl alcohol has been identified as a potent inhibitor of E. coli β-glucuronidase, demonstrating significant potential for therapeutic applications.[4][5]

These application notes provide a comprehensive overview and detailed protocols for performing a β-glucuronidase inhibition assay using 3-Chlorogentisyl alcohol. The provided methodologies are designed to be adaptable for screening and characterizing potential β-glucuronidase inhibitors.

Data Presentation

The inhibitory effect of 3-Chlorogentisyl alcohol on β-glucuronidase can be quantified and summarized for clear comparison.

Table 1: Inhibitory Activity of 3-Chlorogentisyl Alcohol against E. coli β-Glucuronidase

Compound	IC50 (µM)	Ki (µM)	Inhibition Type
3-Chlorogentisyl alcohol	0.74[4][5]	0.58[4][5]	To be determined

IC50: The half-maximal inhibitory concentration. Ki: The inhibition constant.

Table 2: Example Data for IC50 Determination of 3-Chlorogentisyl Alcohol

Concentration of 3-Chlorogentisyl alcohol (µM)	% Inhibition
0.1	15.2
0.25	30.5
0.5	45.1
0.75	50.8
1.0	60.3
2.5	78.9
5.0	90.1
10.0	95.4

Experimental Protocols

Two common methods for assaying β-glucuronidase activity are the colorimetric assay using p-nitrophenyl-β-D-glucuronide (PNPG) and the fluorometric assay using 4-methylumbelliferyl-β-D-glucuronide (MUG).

Protocol 1: Colorimetric β-Glucuronidase Inhibition Assay

This protocol outlines a spectrophotometric assay to determine the inhibitory activity of 3-Chlorogentisyl alcohol against β-glucuronidase using PNPG as a substrate.

Materials:

• β-glucuronidase from E. coli

• 3-Chlorogentisyl alcohol

• p-nitrophenyl-β-D-glucuronide (PNPG)

• Potassium phosphate (B84403) buffer (75 mM, pH 6.8)

• Bovine Serum Albumin (BSA)

• Glycine (B1666218) buffer (200 mM, pH 10.4)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 405 nm

Procedure:

• Reagent Preparation:

  • Enzyme Buffer: Prepare 75 mM potassium phosphate buffer containing 1.0% (w/v) BSA, pH 6.8.

  • Substrate Solution: Prepare a 3.0 mM solution of PNPG in deionized water.

  • Stop Solution: Prepare 200 mM Glycine buffer, pH 10.4.

  • Enzyme Solution: Immediately before use, prepare a working solution of β-glucuronidase in cold enzyme buffer. The final concentration should be determined empirically to ensure a linear reaction rate for the duration of the assay.

  • Inhibitor Stock Solution: Prepare a stock solution of 3-Chlorogentisyl alcohol in a suitable solvent (e.g., DMSO). Prepare serial dilutions to achieve the desired final concentrations in the assay.

• Assay Setup (96-well plate):

  • Test Wells: Add 10 µL of varying concentrations of 3-Chlorogentisyl alcohol solution.

  • Positive Control Wells (No Inhibitor): Add 10 µL of the solvent used for the inhibitor.

  • Blank Wells (No Enzyme): Add 10 µL of the solvent and 40 µL of enzyme buffer.

  • To all wells except the blank, add 40 µL of the β-glucuronidase enzyme solution.

  • Mix gently and pre-incubate the plate at 37°C for 10 minutes to allow the inhibitor to interact with the enzyme.

• Reaction Initiation and Incubation:

  • Initiate the reaction by adding 50 µL of the PNPG substrate solution to all wells.

  • Mix gently and incubate the plate at 37°C for 30 minutes.

• Reaction Termination and Measurement:

  • Stop the reaction by adding 100 µL of the glycine buffer (stop solution) to all wells.

  • Measure the absorbance at 405 nm using a microplate reader.

• Data Analysis:

  • Correct the absorbance readings by subtracting the absorbance of the blank wells.

  • Calculate the percentage of inhibition for each concentration of 3-Chlorogentisyl alcohol using the following formula: % Inhibition = [1 - (Absorbance of Test Well / Absorbance of Positive Control Well)] x 100

  • Plot the % inhibition against the logarithm of the inhibitor concentration and determine the IC50 value by non-linear regression analysis.

Protocol 2: Fluorometric β-Glucuronidase Inhibition Assay

This protocol provides a more sensitive method using the fluorogenic substrate 4-methylumbelliferyl-β-D-glucuronide (MUG).[6]

Materials:

• β-glucuronidase from E. coli

• 3-Chlorogentisyl alcohol

• 4-methylumbelliferyl-β-D-glucuronide (MUG)

• HEPES buffer (50 mM, pH 7.4)

• Triton X-100

• Stop reagent (e.g., 0.2 M Glycine-NaOH, pH 10.4)

• Black 96-well or 384-well microplate

• Fluorometric microplate reader (Excitation: ~365 nm, Emission: ~450 nm)

Procedure:

• Reagent Preparation:

  • Assay Buffer: Prepare 50 mM HEPES buffer, pH 7.4, containing 0.017% Triton X-100.[6]

  • Substrate Solution: Prepare a stock solution of MUG in the assay buffer. The final concentration in the assay should be at or near the Km value for the enzyme. A typical final concentration is around 312.5 µM.[6]

  • Enzyme Solution: Dilute the β-glucuronidase enzyme in the assay buffer to a final concentration that provides a robust signal within a linear range (e.g., 50-100 pM).[6]

  • Inhibitor Stock Solution: Prepare a stock solution and serial dilutions of 3-Chlorogentisyl alcohol in a suitable solvent (e.g., DMSO).

• Assay Setup (384-well plate example): [6]

  • Add 0.5 µL of the 3-Chlorogentisyl alcohol solution or solvent (for controls) to the wells.[6]

  • Add 30 µL of the diluted β-glucuronidase enzyme solution to each well.[6]

  • Pre-incubate for a defined period (e.g., 10-15 minutes) at room temperature or 37°C.

• Reaction Initiation and Incubation:

  • Start the reaction by adding 20 µL of the MUG substrate solution to each well.[6]

  • Incubate the plate for a set time (e.g., 30-60 minutes) at the chosen temperature, protected from light.

• Measurement:

  • The reaction can be stopped by adding a stop reagent, or the fluorescence can be read kinetically or as an endpoint measurement.

  • Measure the fluorescence at an excitation wavelength of ~365 nm and an emission wavelength of ~450 nm.

• Data Analysis:

  • Subtract the background fluorescence from the blank wells.

  • Calculate the percentage of inhibition as described in Protocol 1, substituting fluorescence units for absorbance.

  • Determine the IC50 value by plotting the percent inhibition versus the log of the inhibitor concentration.

Mandatory Visualizations

Caption: Workflow for the β-glucuronidase inhibition assay.

Caption: Enzyme-inhibitor binding relationship.

References

• 1. What are β-glucuronidase inhibitors and how do they work? [synapse.patsnap.com]
• 2. scbt.com [scbt.com]
• 3. Therapeutic significance of β-glucuronidase activity and its inhibitors: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 3-Chlorogentisyl alcohol - MedChem Express [bioscience.co.uk]
• 5. 3-Chlorogentisyl alcohol | β-葡萄糖醛酸酶抑制剂 | MCE [medchemexpress.cn]
• 6. A High Throughput Assay for Discovery of Bacterial β-Glucuronidase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Application of 3-Chlorogentisyl Alcohol in Cancer Research

Introduction

3-Chlorogentisyl alcohol (also referred to as 3-chloro-2,5-dihydroxybenzyl alcohol or CHBA) is a microbial metabolite isolated from the marine-derived fungus Aspergillus sp.[1]. This compound has demonstrated significant anti-cancer properties, primarily through the induction of apoptosis and cell cycle arrest in cancer cells. This application note provides a detailed overview of its mechanism of action, quantitative data on its efficacy, and comprehensive protocols for its investigation in a research setting.

Mechanism of Action

3-Chlorogentisyl alcohol exerts its anti-cancer effects primarily by inducing DNA damage in cancer cells. This initial damage triggers a cascade of cellular events, leading to programmed cell death (apoptosis) and a halt in cell proliferation. The key steps in its mechanism of action are:

• Induction of DNA Damage: The compound causes single-strand breaks in the DNA of cancer cells.[1].

• Cell Cycle Arrest: As a consequence of DNA damage, the cell cycle is arrested in the S phase, the phase of DNA synthesis. This prevents the cancer cells from replicating their damaged DNA and proliferating.[1].

• Initiation of Apoptosis: The DNA damage and cell cycle arrest signal the cell to initiate apoptosis through the intrinsic mitochondrial pathway.[1].

• Mitochondrial Pathway of Apoptosis: This involves the release of cytochrome c from the mitochondria into the cytosol.[1].

• Caspase Activation: Cytosolic cytochrome c leads to the activation of a caspase cascade, beginning with the initiator caspase-9, which in turn activates the executioner caspase-3.[1].

• Execution of Apoptosis: Activated caspase-3 orchestrates the degradation of cellular components, leading to the characteristic morphological changes of apoptosis, such as chromatin condensation and cell shrinkage, ultimately resulting in cell death.[1].

The proposed signaling pathway for the anti-cancer activity of 3-Chlorogentisyl alcohol is depicted in the diagram below.

Caption: Signaling pathway of 3-Chlorogentisyl alcohol-induced apoptosis.

Quantitative Data

The anti-proliferative activity of 3-Chlorogentisyl alcohol has been quantified in human cervical carcinoma (HeLa) cells. The half-maximal inhibitory concentration (IC50) value, which represents the concentration of the compound required to inhibit the proliferation of 50% of the cells, is summarized in the table below.

Cell Line	Cancer Type	IC50 (µM)	Reference
HeLa	Human Cervical Carcinoma	~35	--INVALID-LINK--[1]

Experimental Protocols

The following are detailed protocols for key experiments to investigate the anti-cancer effects of 3-Chlorogentisyl alcohol.

Cell Viability Assay (MTT Assay)

This protocol is for determining the IC50 value of 3-Chlorogentisyl alcohol.

Workflow Diagram:

Caption: Workflow for determining cell viability using the MTT assay.

Methodology:

• Cell Seeding: Seed HeLa cells in a 96-well plate at a density of 5 x 10³ cells per well and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of 3-Chlorogentisyl alcohol (e.g., 0, 10, 20, 40, 80, 160 µM) for 48 hours.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value by plotting cell viability against the log of the compound concentration.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol is for the detection and quantification of apoptosis.

Methodology:

• Cell Treatment: Treat HeLa cells with 3-Chlorogentisyl alcohol at its IC50 concentration (~35 µM) for 24 and 48 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash them with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's instructions and incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells by flow cytometry.

  • Annexin V-positive/PI-negative cells are in early apoptosis.

  • Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

Cell Cycle Analysis

This protocol is for determining the effect of 3-Chlorogentisyl alcohol on cell cycle progression.

Methodology:

• Cell Treatment: Treat HeLa cells with 3-Chlorogentisyl alcohol at its IC50 concentration for 24 hours.

• Cell Fixation: Harvest the cells, wash with PBS, and fix them in cold 70% ethanol (B145695) overnight at -20°C.

• Staining: Wash the fixed cells with PBS and resuspend them in a solution containing PI and RNase A. Incubate for 30 minutes at 37°C.

• Flow Cytometry: Analyze the DNA content of the cells by flow cytometry to determine the percentage of cells in each phase of the cell cycle (G0/G1, S, G2/M).

Western Blot Analysis for Apoptosis-Related Proteins

This protocol is for detecting the activation of caspases and the release of cytochrome c.

Methodology:

• Protein Extraction: Treat HeLa cells with 3-Chlorogentisyl alcohol, harvest them, and lyse them to extract total protein or cytosolic and mitochondrial fractions.

• Protein Quantification: Determine the protein concentration using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting: Block the membrane and incubate it with primary antibodies against cleaved caspase-3, cleaved caspase-9, and cytochrome c. Subsequently, incubate with a corresponding HRP-conjugated secondary antibody.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Comet Assay (Single-Cell Gel Electrophoresis)

This protocol is for the detection of DNA single-strand breaks.

Methodology:

• Cell Treatment and Embedding: Treat HeLa cells with 3-Chlorogentisyl alcohol (35 µM) for various time points. Embed the cells in low-melting-point agarose (B213101) on a microscope slide.

• Lysis: Lyse the cells in a high-salt alkaline lysis solution.

• Electrophoresis: Subject the slides to electrophoresis under alkaline conditions.

• Staining and Visualization: Stain the DNA with a fluorescent dye (e.g., ethidium (B1194527) bromide or SYBR Green) and visualize the "comets" under a fluorescence microscope. The length and intensity of the comet tail relative to the head indicate the level of DNA damage.

References

• 1. 3-Chloro-2,5-dihydroxybenzyl alcohol activates human cervical carcinoma HeLa cell apoptosis by inducing DNA damage - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Investigating the Anti-inflammatory Potential of 3-Chlorogentisyl Alcohol

Disclaimer: The following application notes and protocols are provided as a guide for researchers and scientists. As of the date of this document, specific studies detailing the anti-inflammatory activity of 3-Chlorogentisyl alcohol are limited. The methodologies described herein are based on established and standardized procedures for evaluating the anti-inflammatory properties of novel chemical entities, particularly polyphenolic compounds. These protocols are intended to serve as a starting point for the investigation of 3-Chlorogentisyl alcohol as a potential anti-inflammatory agent.

Introduction

3-Chlorogentisyl alcohol is a phenolic compound that has been identified as a microbial metabolite.[1] While its biological activities are not extensively characterized, its structural similarity to other polyphenols with known anti-inflammatory effects suggests it may be a candidate for investigation in this therapeutic area. Some vendors suggest its potential for anti-inflammatory research.[2] This document outlines proposed in vitro and in vivo protocols to assess the anti-inflammatory efficacy of 3-Chlorogentisyl alcohol and to elucidate its potential mechanisms of action, focusing on key inflammatory signaling pathways such as NF-κB and MAPK.

In Vitro Anti-inflammatory Activity

A widely used in vitro model for studying inflammation involves the use of murine macrophage cell lines, such as RAW 264.7, stimulated with lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria.[3][4][5][6] LPS stimulation of these cells activates inflammatory signaling pathways, leading to the production of pro-inflammatory mediators.

2.1.1. Inhibition of Nitric Oxide (NO) Production

Objective: To determine the effect of 3-Chlorogentisyl alcohol on the production of nitric oxide (NO), a key inflammatory mediator, in LPS-stimulated RAW 264.7 macrophages.

Protocol:

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO₂ humidified incubator.[4]

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 1-2 x 10⁵ cells/well and allow them to adhere overnight.[3][7]

• Treatment: Pre-treat the cells with various concentrations of 3-Chlorogentisyl alcohol (e.g., 1, 5, 10, 25, 50 µM) for 1-2 hours.

• Stimulation: Following pre-treatment, stimulate the cells with LPS (100-1000 ng/mL) for 24 hours.[3][7] Include a vehicle control group (cells treated with vehicle and LPS) and a negative control group (cells treated with vehicle only).

• NO Measurement (Griess Assay):

  • Collect the cell culture supernatant.

  • Mix an equal volume of the supernatant with Griess reagent (a mixture of 1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride).[8]

  • Incubate at room temperature for 10-15 minutes.

  • Measure the absorbance at 540 nm using a microplate reader.

  • Calculate the nitrite (B80452) concentration using a sodium nitrite standard curve.[6]

• Cell Viability Assay (MTT or XTT): Concurrently, perform a cell viability assay to ensure that the observed reduction in NO is not due to cytotoxicity of the compound.[5][6]

2.1.2. Measurement of Pro-inflammatory Cytokines

Objective: To quantify the effect of 3-Chlorogentisyl alcohol on the secretion of pro-inflammatory cytokines, such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6).

Protocol:

• Follow steps 1-4 from the NO inhibition protocol. The incubation time with LPS can be optimized (e.g., 6-24 hours) for cytokine production.

• Cytokine Quantification (ELISA):

  • Collect the cell culture supernatant.

  • Measure the concentrations of TNF-α and IL-6 in the supernatant using commercially available ELISA kits, following the manufacturer's instructions.[5]

  • Express the results as pg/mL or ng/mL.

2.1.3. Western Blot Analysis of Inflammatory Proteins

Objective: To investigate the effect of 3-Chlorogentisyl alcohol on the expression of key inflammatory proteins like inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).

Protocol:

• Seed RAW 264.7 cells in 6-well plates.

• Treat and stimulate the cells as described above.

• Protein Extraction: Lyse the cells and determine the total protein concentration.

• Western Blotting:

  • Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

  • Probe the membrane with primary antibodies against iNOS, COX-2, and a loading control (e.g., β-actin or GAPDH).

  • Incubate with the appropriate HRP-conjugated secondary antibodies.

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

  • Quantify the band intensities using densitometry software.

Parameter	3-Chlorogentisyl alcohol Concentration (µM)	% Inhibition	IC₅₀ (µM)
NO Production	1
5
10
25
50
TNF-α Secretion	1
5
10
25
50
IL-6 Secretion	1
5
10
25
50

Protein Expression	3-Chlorogentisyl alcohol Concentration (µM)	Relative Expression Level (Fold Change vs. LPS control)
iNOS	1
10
50
COX-2	1
10
50

Mechanism of Action: Signaling Pathway Analysis

The anti-inflammatory effects of many polyphenolic compounds are mediated through the modulation of key signaling pathways like NF-κB and MAPK.[9][10]

The NF-κB transcription factor is a master regulator of inflammation.[11][12][13] Its activation leads to the transcription of numerous pro-inflammatory genes.

Protocol (Western Blot):

• Treat and stimulate RAW 264.7 cells with 3-Chlorogentisyl alcohol and LPS for a shorter duration (e.g., 15-60 minutes).

• Prepare cytoplasmic and nuclear protein extracts.

• Perform Western blot analysis on cytoplasmic extracts using antibodies against phospho-IκBα and total IκBα.

• Perform Western blot analysis on nuclear extracts using antibodies against the p65 subunit of NF-κB. Use an antibody for a nuclear protein (e.g., Lamin B1) as a loading control.

• A decrease in phospho-IκBα and a reduction in nuclear p65 would suggest inhibition of the NF-κB pathway.

Caption: Proposed inhibition of the NF-κB signaling pathway by 3-Chlorogentisyl alcohol.

The Mitogen-Activated Protein Kinase (MAPK) family (including p38, ERK, and JNK) also plays a crucial role in regulating the inflammatory response.[14][15][16]

Protocol (Western Blot):

• Treat and stimulate RAW 264.7 cells with 3-Chlorogentisyl alcohol and LPS for a short duration (e.g., 15-30 minutes).

• Prepare total cell lysates.

• Perform Western blot analysis using antibodies against the phosphorylated (active) forms of p38, ERK, and JNK.

• Also, probe for the total forms of these proteins to assess changes in phosphorylation status.

• A reduction in the levels of phosphorylated p38, ERK, or JNK would indicate modulation of the MAPK pathway.

Caption: Proposed inhibition of the MAPK signaling pathway by 3-Chlorogentisyl alcohol.

In Vivo Anti-inflammatory Activity

This is a classic and widely used model to screen for acute anti-inflammatory activity.[17][18][19][20]

Objective: To evaluate the in vivo acute anti-inflammatory effect of 3-Chlorogentisyl alcohol.

Protocol:

• Animals: Use male Wistar or Sprague-Dawley rats (180-220g).

• Grouping: Divide the animals into groups (n=6-8 per group):

  • Vehicle Control (e.g., saline or 0.5% CMC)

  • Positive Control (e.g., Indomethacin or Diclofenac, 10 mg/kg)

  • 3-Chlorogentisyl alcohol (e.g., 25, 50, 100 mg/kg, administered orally or intraperitoneally)

• Dosing: Administer the test compound or controls 1 hour before the carrageenan injection.

• Induction of Edema: Inject 0.1 mL of 1% carrageenan solution in saline into the sub-plantar region of the right hind paw of each rat.[21]

• Measurement of Paw Edema: Measure the paw volume or thickness using a plethysmometer or digital calipers at 0, 1, 2, 3, 4, and 5 hours after the carrageenan injection.

• Calculation: Calculate the percentage inhibition of edema for each group compared to the vehicle control group.

Caption: Workflow for the carrageenan-induced paw edema model.

Treatment Group	Dose (mg/kg)	Paw Volume Increase (mL) at 3h	% Inhibition of Edema
Vehicle Control	-	0
Positive Control	10
3-Chlorogentisyl alcohol	25
50
100

Conclusion

The protocols outlined in this document provide a comprehensive framework for the initial investigation of 3-Chlorogentisyl alcohol as a potential anti-inflammatory agent. The proposed experiments will help to determine its efficacy in both in vitro and in vivo models of inflammation and to elucidate its underlying mechanism of action by examining its effects on the NF-κB and MAPK signaling pathways. Positive results from these studies would warrant further investigation into its therapeutic potential.

References

• 1. caymanchem.com [caymanchem.com]
• 2. 3-Chlorogentisyl alcohol - MedChem Express [bioscience.co.uk]
• 3. researchgate.net [researchgate.net]
• 4. LPS-Stimulated RAW 264.7 Macrophage Inducible Nitric Oxide Synthase (iNOS) and Nitric Oxide Production is Decreased by an Omega-3 Fatty Acid Lipid Emulsion - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Inhibition of nitric oxide production in LPS-stimulated RAW 264.7 cells by stem bark of Ulmus pumila L - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. Antioxidant and anti-inflammatory effects of polyphenols extracted from Ilex latifolia Thunb - RSC Advances (RSC Publishing) DOI:10.1039/C7RA13569F [pubs.rsc.org]
• 10. Special Issue: Anti-Inflammatory Activity of Plant Polyphenols - PMC [pmc.ncbi.nlm.nih.gov]
• 11. NF-κB signaling in inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The Nuclear Factor NF-κB Pathway in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. fibrosis-inflammation.com [fibrosis-inflammation.com]
• 14. The Role of Mitogen-Activated Protein Kinase-Activated Protein Kinases (MAPKAPKs) in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. synapse.koreamed.org [synapse.koreamed.org]
• 16. MAPK signaling in inflammation-associated cancer development - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Carrageenan-Induced Paw Edema Model - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 18. mdpi.com [mdpi.com]
• 19. mdpi.com [mdpi.com]
• 20. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 21. Anti-Inflammatory Activity of Lactobacillus on Carrageenan-Induced Paw Edema in Male Wistar Rats - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Improving the Yield of 3-Chlorogentisyl Alcohol Synthesis

Welcome to the Technical Support Center for the synthesis of 3-Chlorogentisyl alcohol. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) to improve the yield and efficiency of your experiments.

I. Troubleshooting Guide

This section addresses common issues encountered during the synthesis of 3-Chlorogentisyl alcohol, particularly focusing on the efficient three-step synthesis from 4-methoxyphenol (B1676288).

Issue 1: Low Yield in the Ortho-Selective Hydroxymethylation of 4-Methoxyphenol

• Question: My initial hydroxymethylation step is giving a low yield of 4-O-methylgentisyl alcohol. What are the potential causes and how can I improve it?

• Answer: Low yields in this step are often due to suboptimal reaction conditions or catalyst deactivation. Here are some key factors to consider:

  • Catalyst Choice and Loading: The choice of catalyst is crucial for achieving high ortho-selectivity and yield. While various catalysts can be used for phenol (B47542) hydroxymethylation, their effectiveness can vary. It is important to optimize the catalyst loading; too little may result in an incomplete reaction, while too much can sometimes lead to side product formation.

  • Reaction Temperature: Temperature plays a significant role in the reaction rate and selectivity. For the hydroxymethylation of phenols, a temperature of around 80°C is often required to provide sufficient energy for the reaction to proceed efficiently.[1]

  • pH of the Reaction Mixture: The rate of formation of ortho-hydroxymethyl phenol is known to increase with pH. Maintaining a slightly alkaline condition can be beneficial.

  • Formaldehyde (B43269) Source: The reactivity of formaldehyde can vary depending on its source (e.g., formalin solution vs. paraformaldehyde). Ensure you are using a reliable source of formaldehyde.

  • Side Reactions: At elevated temperatures or with prolonged reaction times, the formation of di-hydroxymethylated or polymeric byproducts can occur, reducing the yield of the desired mono-hydroxymethylated product.

Issue 2: Inefficient Oxidation of 4-O-methylgentisyl alcohol with Ceric Ammonium (B1175870) Nitrate (B79036) (CAN)

• Question: The CAN oxidation step to form the corresponding quinone is sluggish or results in a complex mixture of products. What could be the problem?

• Answer: Ceric ammonium nitrate is a powerful oxidizing agent, and its reactivity needs to be carefully controlled to avoid over-oxidation or side reactions.[2][3]

  • Stoichiometry of CAN: Using an excess of CAN can lead to the formation of undesired byproducts. It is important to use the correct stoichiometric amount of the oxidizing agent.

  • Reaction Temperature: The oxidation of phenols is sensitive to temperature.[1] Running the reaction at too high a temperature can lead to degradation of the starting material or product.

  • Solvent Choice: The choice of solvent can influence the reaction rate and selectivity. Acetonitrile (B52724) is a commonly used solvent for CAN oxidations.[4]

  • Presence of Other Reductants: Ensure that your starting material from the previous step is pure and free from any reducing agents that could consume the CAN.

Issue 3: Incomplete Reduction of the Quinone with Sodium Dithionite (B78146)

• Question: The final reduction step with sodium dithionite is not going to completion, leaving unreacted quinone. How can I ensure a complete reduction?

• Answer: Sodium dithionite is a versatile reducing agent, but its effectiveness is highly dependent on the reaction conditions.

  • pH of the Solution: The stability and reducing power of sodium dithionite are greatest in alkaline conditions (pH 9-12).[5] In acidic or neutral solutions, it decomposes rapidly, leading to an incomplete reaction.[5]

  • Quality of Sodium Dithionite: Sodium dithionite can degrade upon exposure to air and moisture. Always use a fresh, high-quality reagent.

  • Solvent System: Sodium dithionite reductions are often carried out in aqueous or mixed aqueous/organic solvent systems to ensure the solubility of both the quinone and the reducing agent.[2][6][7]

  • Degassing of Solvents: Oxygen can compete with the quinone for the reducing agent. It is good practice to degas the solvents before use.

II. Frequently Asked Questions (FAQs)

Q1: Why is the Reimer-Tiemann reaction not recommended for the synthesis of 3-Chlorogentisyl alcohol?

A1: The Reimer-Tiemann reaction, while a classic method for the ortho-formylation of phenols, suffers from very poor regioselectivity and extremely low yields when applied to the synthesis of 3-Chlorogentisyl alcohol precursors. For instance, the synthesis of an intermediate via this method has been reported to have a yield as low as 0.8%.[8] This is due to the formation of multiple isomers and the harsh reaction conditions.

Q2: What are the expected yields for the three-step synthesis from 4-methoxyphenol?

A2: The efficient synthesis from 4-methoxyphenol has reported yields of approximately 90% for the ortho-selective hydroxymethylation to 4-O-methylgentisyl alcohol, 80% for the CAN oxidation to the quinone, and 68-75% for the final sodium dithionite reduction to 3-Chlorogentisyl alcohol.[8]

Q3: How can I monitor the progress of each reaction step?

A3: Thin-layer chromatography (TLC) is a convenient method for monitoring the progress of each reaction. You can observe the disappearance of the starting material spot and the appearance of the product spot. For more detailed analysis and characterization of the products, techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are recommended.

Q4: What are some common side products in this synthesis and how can they be removed?

A4:

• Hydroxymethylation: The main side products are the para-isomer and di-hydroxymethylated phenols. These can typically be separated from the desired ortho-isomer by column chromatography.

• CAN Oxidation: Over-oxidation can lead to the formation of carboxylic acids or other degradation products. Careful control of the reaction stoichiometry and temperature is key to minimizing these. Purification is usually achieved by column chromatography.

• Sodium Dithionite Reduction: Incomplete reduction will leave starting quinone in the product mixture. Side products from the decomposition of dithionite are usually water-soluble and can be removed during the aqueous work-up.

III. Data Presentation

Table 1: Comparison of Synthetic Routes to 3-Chlorogentisyl Alcohol

Synthetic Route	Starting Material	Key Steps	Reported Yield of Key Intermediate/Product	Reference
Efficient Synthesis	4-Methoxyphenol	1. Ortho-selective hydroxymethylation2. CAN oxidation3. Sodium dithionite reduction	4-O-methylgentisyl alcohol: 90%Chlorogentisyl quinone: 95%3-Chlorogentisyl alcohol: 75%	[8]
Reimer-Tiemann Route	2-Chlorobenzene-1,4-diol	1. Reimer-Tiemann formylation2. Reduction	Intermediate aldehyde: 0.8%	[8]

IV. Experimental Protocols

Protocol 1: Synthesis of 4-O-methylgentisyl alcohol

• To a solution of 4-methoxyphenol in a suitable solvent, add aqueous formaldehyde and sodium metaborate (B1245444) (NaBO₂).[8]

• Stir the reaction mixture at room temperature until the starting material is consumed (monitor by TLC).

• Upon completion, acidify the reaction mixture and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford 4-O-methylgentisyl alcohol.

Protocol 2: Synthesis of Chlorogentisyl quinone

• Dissolve 4-O-methylgentisyl alcohol in acetonitrile.[8]

• Cool the solution in an ice bath and add a solution of ceric ammonium nitrate (CAN) in acetonitrile dropwise.

• Stir the reaction at room temperature until the starting material is fully consumed (monitor by TLC).

• Quench the reaction with water and extract the product with an organic solvent.

• Wash the organic layer, dry, and concentrate.

• Purify the crude product by column chromatography to yield the chlorogentisyl quinone.

Protocol 3: Synthesis of 3-Chlorogentisyl alcohol

• Dissolve the chlorogentisyl quinone in a mixture of an organic solvent (e.g., THF or CH₂Cl₂) and water.[6][8]

• Add a freshly prepared aqueous solution of sodium dithionite to the vigorously stirred quinone solution.

• Continue stirring at room temperature until the reaction is complete (the color of the solution should change from yellow/orange to colorless/pale yellow).

• Separate the organic layer, and extract the aqueous layer with the organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude 3-Chlorogentisyl alcohol by column chromatography or recrystallization.

V. Visualizations

Caption: Efficient synthesis workflow for 3-Chlorogentisyl alcohol.

Caption: Troubleshooting logic for low yield in the synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Cerium Ammonium Nitrate - CAN [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. WO1996022972A1 - Method for the preparation of substituted quinones and hydroquinones - Google Patents [patents.google.com]
• 7. scribd.com [scribd.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: 3-Chlorogentisyl Alcohol Purification Strategies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the successful purification of 3-Chlorogentisyl alcohol.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the purification of 3-Chlorogentisyl alcohol.

Issue	Potential Cause	Recommended Solution
Low Purity After Initial Extraction	Incomplete removal of acidic or basic impurities.	Wash the organic extract containing the crude product with a mild base (e.g., saturated sodium bicarbonate solution) to remove acidic impurities, followed by a wash with a mild acid (e.g., dilute HCl) to remove basic impurities. Follow with a brine wash and dry the organic layer over anhydrous sodium sulfate (B86663) before solvent evaporation.
Presence of highly polar impurities.	Perform a preliminary purification step using flash chromatography with a less polar eluent system to remove non-polar impurities before switching to a more polar system to elute the desired product.
Co-elution of Isomeric Impurities during Column Chromatography	The primary impurity is often the isomeric product of chlorination.	Optimize the mobile phase composition for column chromatography. A gradient elution from a non-polar solvent (e.g., hexane (B92381) or dichloromethane) to a more polar solvent (e.g., ethyl acetate (B1210297) or methanol) can improve separation. Using a high-performance liquid chromatography (HPLC) system with a suitable column (e.g., C18) may be necessary for baseline separation.
Inappropriate stationary phase.	Silica (B1680970) gel is the standard choice. If separation is poor, consider using alumina (B75360) or a bonded-phase silica gel.
Product Degradation (Discoloration)	3-Chlorogentisyl alcohol is a phenol (B47542) and can be susceptible to oxidation, especially in the presence of light, air, or trace metals.	Handle the compound under an inert atmosphere (e.g., nitrogen or argon) whenever possible. Use de-gassed solvents for chromatography and extractions. The addition of a small amount of an antioxidant like BHT (butylated hydroxytoluene) to the storage solvent can prevent degradation. Store the purified compound at low temperatures (-20°C) and protected from light.[1]
Low Yield After Crystallization	The chosen solvent system may not be optimal, leading to high solubility of the product at low temperatures.	Perform small-scale solvent screening to identify an ideal crystallization solvent or solvent mixture. A good solvent will dissolve the compound when hot but have low solubility when cold.[2]
The product is an oil and does not crystallize.	This may be due to the presence of impurities that inhibit crystal formation. Try to further purify the oil by column chromatography. If the product is pure and still an oil, attempt co-crystallization with a suitable agent or use it as is if purity is acceptable.
Broad Peaks in HPLC Analysis	Interaction of the phenolic hydroxyl groups with the stationary phase.	Add a small amount of an acid modifier (e.g., 0.1% trifluoroacetic acid or formic acid) to the mobile phase to suppress the ionization of the phenolic groups and improve peak shape.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered during the synthesis and purification of 3-Chlorogentisyl alcohol?

A1: Based on typical synthetic routes involving the chlorination of gentisyl alcohol or its precursors, the most common impurities include:

• Isomeric Byproducts: Other chlorinated isomers of gentisyl alcohol.

• Unreacted Starting Materials: Residual gentisyl alcohol or its precursor.

• Reagents and Byproducts: Reagents used in the chlorination and hydroxymethylation steps.[3]

• Oxidation Products: Quinone-type structures formed by the oxidation of the hydroquinone (B1673460) moiety.

Q2: What is a recommended starting point for developing a column chromatography method for 3-Chlorogentisyl alcohol purification?

A2: A good starting point for normal-phase column chromatography on silica gel would be a mobile phase mixture of hexane and ethyl acetate. You can start with a low polarity mixture (e.g., 9:1 hexane:ethyl acetate) and gradually increase the polarity (e.g., to 1:1 or even pure ethyl acetate) to elute the more polar 3-Chlorogentisyl alcohol. Monitoring the fractions by thin-layer chromatography (TLC) is crucial for identifying the fractions containing the pure product.

Q3: What are suitable solvents for the crystallization of 3-Chlorogentisyl alcohol?

A3: The choice of solvent will depend on the impurities present. However, a solvent system where the compound has high solubility at elevated temperatures and low solubility at room temperature or below is ideal.[2] Potential solvents to screen include:

• Dichloromethane (B109758)/hexane

• Ethyl acetate/hexane

• Toluene

• Water (if the compound is sufficiently insoluble at room temperature)

Q4: How can I confirm the purity and identity of the purified 3-Chlorogentisyl alcohol?

A4: A combination of analytical techniques should be used:

• HPLC: To determine the purity of the sample.

• Mass Spectrometry (MS): To confirm the molecular weight (174.58 g/mol ).[4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure and identify any impurities.

Q5: What are the recommended storage conditions for purified 3-Chlorogentisyl alcohol?

A5: 3-Chlorogentisyl alcohol should be stored as a solid at -20°C, protected from light and moisture to prevent degradation.[1] If stored in solution, use a non-protic solvent and store under an inert atmosphere.

Experimental Protocols

Protocol 1: General Purification by Flash Column Chromatography

• Sample Preparation: Dissolve the crude 3-Chlorogentisyl alcohol in a minimal amount of a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Column Packing: Pack a glass column with silica gel slurried in the initial mobile phase (e.g., 95:5 hexane:ethyl acetate).

• Loading: Carefully load the dissolved sample onto the top of the silica gel bed.

• Elution: Begin elution with the initial mobile phase, collecting fractions. Gradually increase the polarity of the mobile phase (e.g., by increasing the percentage of ethyl acetate).

• Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Product Recovery: Combine the pure fractions and evaporate the solvent under reduced pressure to obtain the purified 3-Chlorogentisyl alcohol.

Protocol 2: Recrystallization

• Solvent Selection: In a small test tube, dissolve a small amount of the purified product in a minimal amount of a hot solvent (e.g., ethyl acetate).

• Cooling: Allow the solution to cool slowly to room temperature, then place it in an ice bath or refrigerator to induce crystallization.

• Crystal Formation: If crystals form, this is a good solvent system. If not, try adding a non-solvent (e.g., hexane) dropwise to the hot solution until it becomes slightly turbid, then cool.

• Isolation: Once crystallization is complete, collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold crystallization solvent to remove any remaining impurities.

• Drying: Dry the crystals under vacuum to remove residual solvent.

Data Presentation

Table 1: Hypothetical Purification of 3-Chlorogentisyl Alcohol by Column Chromatography

Step	Description	Mass (mg)	Purity (%)	Yield (%)
1	Crude Product	500	75	100
2	After Column Chromatography	350	95	70
3	After Recrystallization	315	>99	63

Mandatory Visualizations

Caption: General workflow for the purification of 3-Chlorogentisyl alcohol.

Caption: Troubleshooting logic for low purity after column chromatography.

References

• 1. caymanchem.com [caymanchem.com]
• 2. youtube.com [youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. 3-Chlorogentisyl alcohol - MedChem Express [bioscience.co.uk]

Technical Support Center: Overcoming Solubility Challenges with 3-Chlorogentisyl Alcohol

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to address solubility issues encountered with 3-Chlorogentisyl alcohol in various experimental assays.

Frequently Asked Questions (FAQs)

Q1: What is the general solubility of 3-Chlorogentisyl alcohol?

A1: 3-Chlorogentisyl alcohol is a solid that is sparingly soluble in common laboratory solvents. Its solubility is generally in the range of 1-10 mg/mL in Dimethyl sulfoxide (B87167) (DMSO), ethanol (B145695), and Phosphate-Buffered Saline (PBS) at a pH of 7.2.[1]

Q2: I'm observing precipitation when I dilute my 3-Chlorogentisyl alcohol DMSO stock solution into my aqueous assay buffer. What is happening?

A2: This phenomenon, often called "crashing out," is common for hydrophobic compounds. When the concentrated DMSO stock is diluted into an aqueous buffer, the compound's local environment rapidly changes from a favorable organic solvent to an unfavorable aqueous one, causing it to precipitate out of solution.[2]

Q3: What is the maximum concentration of DMSO I can use in my cell-based assays?

A3: The maximum tolerated DMSO concentration is highly dependent on the cell line. Most cell lines can tolerate up to 0.5% DMSO without significant cytotoxicity, while some robust lines may tolerate up to 1%.[3] However, it is crucial to perform a vehicle control experiment to determine the specific toxicity limit for your cell line and experimental conditions.

Q4: Can I use solvents other than DMSO?

A4: Yes, other organic solvents like ethanol can be used.[1] Similar to DMSO, it is imperative to determine the tolerance of your specific assay or cell line to ethanol, as it can also exert biological effects.[4][5][6][7][8]

Q5: How does pH affect the solubility of 3-Chlorogentisyl alcohol?

A5: As a phenolic compound, the solubility of 3-Chlorogentisyl alcohol is influenced by pH. Generally, the solubility of phenolic compounds increases in more alkaline (higher pH) conditions due to the deprotonation of the hydroxyl groups, which makes the molecule more polar.[9][10] However, the stability of the compound at different pH values should also be considered, as some phenolic compounds can degrade at high pH.[11]

Q6: What are cyclodextrins and can they help with solubility?

A6: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can encapsulate hydrophobic molecules, like 3-Chlorogentisyl alcohol, forming an "inclusion complex." This complex is more soluble in aqueous solutions.[12] This is a widely used technique to improve the solubility and bioavailability of poorly soluble compounds.[13]

Troubleshooting Guide: Compound Precipitation in Assays

Problem	Potential Cause	Recommended Solution
Immediate precipitation upon dilution of DMSO stock in aqueous buffer.	The final concentration of 3-Chlorogentisyl alcohol exceeds its aqueous solubility limit. The rapid change in solvent polarity causes the compound to "crash out."	- Decrease the final working concentration of the compound.- Perform a serial dilution of the DMSO stock in the pre-warmed aqueous buffer rather than a single large dilution step.- Add the DMSO stock dropwise to the vortexing buffer to ensure rapid mixing.[2]
Precipitate forms in the 96-well plate during the assay.	The compound is not fully dissolved in the stock solution, or it is precipitating over time due to interactions with media components or temperature fluctuations.	- Ensure the stock solution is fully dissolved; gentle warming or sonication may help.- Visually inspect each dilution step for any signs of precipitation.- Pre-warm all solutions to the assay temperature.- Run a solubility test in the final assay medium to determine the maximum stable concentration over the time course of the experiment.[10][14]
Inconsistent or non-reproducible assay results.	This could be due to partial precipitation of the compound, leading to variations in the actual concentration in the assay.	- Prepare fresh dilutions for each experiment.- Centrifuge the final working solution and use the supernatant for the assay to remove any undissolved micro-precipitates.- Consider using a solubilization enhancement technique like cyclodextrin (B1172386) complexation for more consistent results.

Quantitative Data Summary

Table 1: Solubility of 3-Chlorogentisyl Alcohol in Common Solvents

Solvent	Solubility	Reference
Dimethyl sulfoxide (DMSO)	Sparingly Soluble (1-10 mg/mL)	[1]
Ethanol	Sparingly Soluble (1-10 mg/mL)	[1]
PBS (pH 7.2)	Sparingly Soluble (1-10 mg/mL)	[1]

Table 2: General Guidelines for Co-Solvent Use in Cell-Based Assays

Co-Solvent	Recommended Max. Concentration	Considerations
DMSO	< 0.5% (v/v)	Cell line dependent; can have biological effects.[3]
Ethanol	< 0.1% - 0.5% (v/v)	Cell line and bacteria dependent; can have biological effects.[5][6]

Experimental Protocols

Protocol 1: Preparation of a DMSO Stock Solution and Working Solutions

• Weighing the Compound: Accurately weigh a precise amount of 3-Chlorogentisyl alcohol powder.

• Preparing the Stock Solution:

  • Add the appropriate volume of 100% DMSO to the powder to achieve the desired high-concentration stock (e.g., 10 mg/mL).

  • Ensure complete dissolution by vortexing and, if necessary, brief sonication in a water bath. Visually inspect for any remaining solid particles.

• Preparing Intermediate Dilutions (optional but recommended):

  • For cell culture experiments, it is advisable to first dilute the high-concentration stock to a lower concentration (e.g., 1 mg/mL) in 100% DMSO.

• Preparing the Final Working Solution:

  • Pre-warm the aqueous assay buffer or cell culture medium to the experimental temperature (e.g., 37°C).

  • To prepare the final working concentration, add a small volume of the DMSO stock solution to the pre-warmed aqueous solution while gently vortexing. For example, add 1 µL of a 1 mg/mL DMSO stock to 1 mL of medium for a final concentration of 1 µg/mL with 0.1% DMSO.

  • Visually inspect the final solution for any signs of precipitation.[2]

Protocol 2: Preparation of a 3-Chlorogentisyl Alcohol-Cyclodextrin Inclusion Complex

This protocol uses Hydroxypropyl-β-cyclodextrin (HP-β-CD), which has improved water solubility over the parent β-cyclodextrin.

• Molar Ratio Calculation: Determine the desired molar ratio of 3-Chlorogentisyl alcohol to HP-β-CD (a 1:1 molar ratio is a common starting point).

• Dissolving HP-β-CD: Dissolve the calculated amount of HP-β-CD in deionized water with constant stirring.

• Dissolving 3-Chlorogentisyl Alcohol: In a separate container, dissolve the calculated amount of 3-Chlorogentisyl alcohol in a minimal amount of a suitable organic solvent (e.g., ethanol).

• Mixing: Slowly add the 3-Chlorogentisyl alcohol solution dropwise to the aqueous HP-β-CD solution while stirring continuously.

• Complexation: Seal the container and stir the mixture at room temperature for 24-48 hours, protected from light, to allow for the formation of the inclusion complex.

• Lyophilization (Freeze-Drying): Freeze the solution and then lyophilize it to obtain a solid powder of the inclusion complex. This powder can then be directly dissolved in aqueous buffers for your assays.[12][13]

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.cn [medchemexpress.cn]
• 4. Account Suspended [kosmospublishers.com]
• 5. Very Low Ethanol Concentrations Affect the Viability and Growth Recovery in Post-Stationary-Phase Staphylococcus aureus Populations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. brieflands.com [brieflands.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. New Insights into the Link Between DNA Damage and Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. oatext.com [oatext.com]
• 13. Synthesis and Characterization of Phenolic Acid/Hydroxypropyl-β-Cyclodextrin Inclusion Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]

Technical Support Center: Optimizing 3-Chlorogentisyl Alcohol for Antibacterial Activity

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3-Chlorogentisyl alcohol. Our goal is to help you optimize its concentration for antibacterial activity and overcome common experimental hurdles.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting concentration for 3-Chlorogentisyl alcohol in antibacterial assays?

A1: A good starting point for determining the antibacterial activity of 3-Chlorogentisyl alcohol is a concentration of 50 µg/mL. This concentration has been shown to be the Minimum Inhibitory Concentration (MIC) against Methicillin-Resistant Staphylococcus aureus (MRSA).[1][2] It has also demonstrated activity against a panel of 13 other Gram-positive and Gram-negative bacteria when applied to discs at 50 µ g/disc .[1][2] However, the optimal concentration will be pathogen-specific and should be determined empirically for your bacterial strain of interest.

Q2: How should I dissolve 3-Chlorogentisyl alcohol for my experiments?

A2: 3-Chlorogentisyl alcohol is sparingly soluble in common solvents. For antibacterial assays, it is recommended to prepare a stock solution in Dimethyl Sulfoxide (DMSO) or ethanol.[1] Subsequently, this stock solution can be diluted in your chosen broth medium to the desired final concentrations. It is crucial to include a solvent control in your experiments to ensure that the observed antibacterial effects are not due to the solvent itself.

Q3: Is 3-Chlorogentisyl alcohol more effective against Gram-positive or Gram-negative bacteria?

A3: Existing data indicates that 3-Chlorogentisyl alcohol is active against both Gram-positive and Gram-negative bacteria.[1][2] As a phenolic compound, its mechanism of action is likely to involve the disruption of the bacterial cell membrane, a structure common to both bacterial types. However, the outer membrane of Gram-negative bacteria can sometimes present an additional barrier to compound entry, potentially influencing the required effective concentration.

Q4: What is the likely mechanism of antibacterial action for 3-Chlorogentisyl alcohol?

A4: While specific studies on the detailed mechanism of 3-Chlorogentisyl alcohol are limited, as a phenolic compound, it is likely to exert its antibacterial effect through one or more of the following mechanisms:

• Cell Membrane Disruption: Phenolic compounds are known to partition into the bacterial cell membrane, disrupting its structure and increasing its permeability. This can lead to the leakage of essential intracellular components and ultimately, cell death.

• Enzyme Inhibition: It may inhibit essential bacterial enzymes by denaturing proteins or chelating necessary metal ions.

• Quorum Sensing Inhibition: Some phenolic compounds have been shown to interfere with bacterial cell-to-cell communication (quorum sensing), which is crucial for the regulation of virulence factors and biofilm formation.

Troubleshooting Guides

This section addresses common issues that may arise during the optimization of 3-Chlorogentisyl alcohol's antibacterial concentration.

Problem	Possible Cause	Recommended Solution
No antibacterial activity observed at 50 µg/mL.	The bacterial strain being tested is resistant to this concentration.	Perform a dose-response experiment by testing a wider range of concentrations (e.g., from 1 µg/mL to 250 µg/mL) to determine the Minimum Inhibitory Concentration (MIC) for your specific strain.
The compound has precipitated out of the solution.	Due to its limited solubility, ensure that the final concentration of the solvent (e.g., DMSO) in your assay is kept low (typically ≤1%) to prevent precipitation. Visually inspect your solutions for any signs of precipitation before use.
The compound may have degraded.	Prepare fresh stock solutions of 3-Chlorogentisyl alcohol for each experiment. Store the stock solution at -20°C in the dark to minimize degradation.
Inconsistent results between experiments.	Variability in inoculum size.	Standardize your bacterial inoculum for each experiment. Ensure the turbidity of your bacterial suspension is consistent, typically to a 0.5 McFarland standard, before inoculation.
Inaccurate serial dilutions.	Use calibrated pipettes and ensure proper mixing at each dilution step to achieve accurate final concentrations of the compound.
Contamination of cultures.	Practice good aseptic techniques to prevent contamination of your bacterial cultures and experimental setup.
Difficulty in determining the MIC due to slight turbidity.	The compound itself may be causing some turbidity at higher concentrations.	In addition to visual inspection, use a viability indicator dye (e.g., resazurin (B115843) or INT) to more accurately determine the point of bacterial growth inhibition.
The solvent is causing some bacterial growth inhibition.	Always include a solvent control (broth medium with the same concentration of solvent used in the highest concentration of the test compound) to differentiate between the effect of the compound and the solvent.

Data Presentation

Table 1: Known Antibacterial Activity of 3-Chlorogentisyl Alcohol

Bacterial Strain	Method	Concentration	Reference
Methicillin-Resistant Staphylococcus aureus (MRSA)	Broth Microdilution	50 µg/mL (MIC)	[1][2]
13 Gram-positive and Gram-negative bacteria	Disc Diffusion	50 µ g/disc	[1][2]

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) using Broth Microdilution

This protocol is a standard method for determining the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Materials:

• 3-Chlorogentisyl alcohol

• Appropriate solvent (DMSO or ethanol)

• Sterile Mueller-Hinton Broth (MHB) or other suitable bacterial growth medium

• Bacterial strain of interest

• Sterile 96-well microtiter plates

• Spectrophotometer or McFarland standards

• Pipettes and sterile tips

• Incubator

Procedure:

• Preparation of Bacterial Inoculum:

  • From a fresh agar (B569324) plate, pick a few colonies of the test bacterium and inoculate into a tube of sterile broth.

  • Incubate at the optimal temperature for the bacterium until it reaches the logarithmic growth phase.

  • Adjust the turbidity of the bacterial suspension with sterile broth to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute the adjusted bacterial suspension in broth to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the wells of the microtiter plate.

• Preparation of 3-Chlorogentisyl Alcohol Dilutions:

  • Prepare a stock solution of 3-Chlorogentisyl alcohol in the chosen solvent (e.g., 10 mg/mL in DMSO).

  • Perform serial two-fold dilutions of the stock solution in the broth medium in the wells of a 96-well plate to achieve a range of concentrations (e.g., 250 µg/mL down to 0.49 µg/mL). Ensure the final volume in each well is 100 µL.

• Inoculation and Incubation:

  • Add 100 µL of the prepared bacterial inoculum to each well containing the serially diluted compound.

  • Include a positive control (broth with inoculum, no compound) and a negative control (broth only). Also, include a solvent control (broth with inoculum and the highest concentration of solvent used).

  • Incubate the plate at the optimal temperature for the bacterium for 18-24 hours.

• Determination of MIC:

  • After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of 3-Chlorogentisyl alcohol at which there is no visible bacterial growth.

  • Optionally, the optical density (OD) at 600 nm can be measured using a microplate reader to quantify bacterial growth.

Protocol 2: Determination of Minimum Bactericidal Concentration (MBC)

This protocol is used to determine the lowest concentration of an antimicrobial agent required to kill a particular bacterium.

Materials:

• Results from the MIC assay

• Sterile agar plates (e.g., Mueller-Hinton Agar)

• Sterile pipette and tips

• Incubator

Procedure:

• Subculturing from MIC plate:

  • From the wells of the completed MIC plate that showed no visible growth (i.e., at and above the MIC), take a small aliquot (e.g., 10 µL) from each well.

  • Spot-plate the aliquot onto a fresh, sterile agar plate.

• Incubation:

  • Incubate the agar plates at the optimal temperature for the bacterium for 24-48 hours.

• Determination of MBC:

  • After incubation, observe the agar plates for bacterial colony growth.

  • The MBC is the lowest concentration of 3-Chlorogentisyl alcohol that results in a ≥99.9% reduction in the initial inoculum (i.e., no more than 0.1% of the original bacteria survive).

Visualizations

Caption: Workflow for MIC and MBC Determination.

Caption: Putative Antibacterial Signaling Pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. Understanding the antimicrobial activity of selected disinfectants against methicillin-resistant Staphylococcus aureus (MRSA) - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Avoiding Artifacts in 3-Chlorogentisyl Alcohol Cytotoxicity Assays

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to mitigate artifacts when assessing the cytotoxicity of 3-Chlorogentisyl alcohol. Given its nature as a phenolic compound, 3-Chlorogentisyl alcohol can interfere with common cytotoxicity assays. This guide offers detailed protocols, data interpretation advice, and visual aids to ensure accurate and reproducible results.

General Experimental Workflow

A systematic approach is crucial when evaluating the cytotoxic properties of a novel compound like 3-Chlorogentisyl alcohol. The following workflow outlines a recommended experimental progression, from initial screening to mechanistic studies.

Caption: General workflow for assessing the cytotoxicity of a novel compound.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues and questions that may arise during the cytotoxicity assessment of 3-Chlorogentisyl alcohol.

FAQ 1: MTT Assay Issues

Q1.1: My MTT assay results show an unusually high cell viability, or even an increase in viability, at high concentrations of 3-Chlorogentisyl alcohol. What could be the cause?

A1.1: This is a common artifact observed with phenolic compounds. 3-Chlorogentisyl alcohol, being a phenol (B47542), can directly reduce the MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to its colored formazan (B1609692) product, independent of cellular metabolic activity. This leads to a false-positive signal, making the compound appear less toxic than it is.

Troubleshooting Steps:

• Cell-Free Control: Run a control experiment without cells. Add 3-Chlorogentisyl alcohol at the same concentrations used in your experiment to the cell culture medium and MTT reagent. If you observe a color change, it confirms direct MTT reduction by the compound.

• Alternative Assays: If direct reduction is confirmed, use a cytotoxicity assay that does not rely on tetrazolium salt reduction. The Lactate (B86563) Dehydrogenase (LDH) release assay is a suitable alternative as it measures membrane integrity.[1]

• Data Correction: While not ideal, you can subtract the absorbance values from the cell-free control from your experimental values. However, this approach may not be entirely accurate.

Q1.2: The formazan crystals are difficult to dissolve, leading to inconsistent absorbance readings. How can I improve this?

A1.2: Incomplete solubilization of formazan crystals is a frequent issue.

Troubleshooting Steps:

• Solubilization Agent: Ensure your solubilization solution (e.g., DMSO, or 10% SDS in 0.01 M HCl) is of good quality and added in a sufficient volume (typically 100-150 µL for a 96-well plate).[2]

• Mixing: After adding the solubilization solution, mix thoroughly. Place the plate on an orbital shaker for at least 15 minutes to ensure complete dissolution. Gentle pipetting up and down can also help.

• Incubation Time: Allow sufficient time for solubilization. Depending on the cell type and density, this may require longer than the standard protocol suggests.

FAQ 2: LDH Assay Issues

Q2.1: The background LDH release in my negative control wells is high. What are the possible reasons?

A2.1: High background in an LDH assay can be caused by several factors.

Troubleshooting Steps:

• Cell Health: Ensure your cells are healthy and not overly confluent, as stressed or dying cells will spontaneously release LDH. Use cells from a low passage number.

• Handling: Avoid excessive mechanical stress during cell seeding and media changes, as this can damage cell membranes.

• Serum Interference: The serum in your cell culture medium can contain LDH. It is important to measure the LDH activity in the culture medium with serum alone and subtract this background value.[3]

• Compound Interference: Although less common than with MTT assays, 3-Chlorogentisyl alcohol could potentially interfere with the LDH enzyme or the colorimetric reaction. Run a control with the compound in cell-free medium to check for any intrinsic absorbance or interference.

FAQ 3: Caspase Assay Issues

Q3.1: I am not observing a significant increase in caspase-3/7 activity, even though I suspect 3-Chlorogentisyl alcohol induces apoptosis.

A3.1: The timing of caspase activation is critical and can be transient.

Troubleshooting Steps:

• Time-Course Experiment: Perform a time-course experiment to determine the optimal time point for detecting caspase activation. Peak activity can occur at different times depending on the cell type and compound concentration.

• Alternative Apoptosis Markers: If caspase-3/7 activity is not detected, consider looking at other markers of apoptosis. The intrinsic apoptotic pathway involves the release of cytochrome c from the mitochondria and activation of caspase-9.[4] You could also use an Annexin V/PI staining assay to detect early and late apoptotic cells.[5]

• Cell Line Specificity: The apoptotic response can be cell-line specific. Ensure that the chosen cell line is known to undergo apoptosis in response to similar compounds.

Experimental Protocols

Detailed methodologies for key experiments are provided below, with specific notes on avoiding artifacts with phenolic compounds like 3-Chlorogentisyl alcohol.

Protocol 1: MTT Cell Viability Assay

This assay measures the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• 96-well flat-bottom sterile tissue culture plates

• 3-Chlorogentisyl alcohol stock solution

• Complete cell culture medium (consider using phenol red-free medium to reduce background)[6]

• Phosphate-Buffered Saline (PBS)

• MTT solution (5 mg/mL in PBS, sterile filtered)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Microplate reader (absorbance at 570 nm, reference at 630 nm)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO₂.[2]

• Compound Treatment: Prepare serial dilutions of 3-Chlorogentisyl alcohol in complete culture medium. Remove the old medium from the wells and add 100 µL of the various concentrations of the compound. Include vehicle-only and untreated controls.

• Incubation: Incubate the plate for the desired exposure times (e.g., 24, 48, 72 hours) at 37°C, 5% CO₂.

• MTT Addition: After incubation, add 10 µL of MTT solution (5 mg/mL) to each well and incubate for 2-4 hours at 37°C.[6]

• Formazan Solubilization: Carefully aspirate the medium containing MTT. Add 100-150 µL of solubilization solution to each well.[2]

• Absorbance Measurement: Mix gently on an orbital shaker for 15 minutes. Measure the absorbance at 570 nm with a reference wavelength of 630 nm.

Protocol 2: LDH Cytotoxicity Assay

This assay quantifies the release of lactate dehydrogenase (LDH) from damaged cells into the culture medium.

Materials:

• 96-well flat-bottom sterile tissue culture plates

• 3-Chlorogentisyl alcohol stock solution

• Complete cell culture medium

• LDH Cytotoxicity Assay Kit (containing LDH reaction mixture and stop solution)

• Lysis buffer (for maximum LDH release control)

• Microplate reader (absorbance at ~490 nm)

Procedure:

• Cell Seeding and Treatment: Follow steps 1 and 2 from the MTT protocol. Include controls for spontaneous LDH release (untreated cells), maximum LDH release (cells treated with lysis buffer), and a background control (medium only).[1][3]

• Incubation: Incubate the plate for the desired exposure time.

• Sample Collection: After incubation, centrifuge the plate at 250 x g for 5 minutes.[3] Carefully transfer a portion of the supernatant (e.g., 50 µL) to a new 96-well plate.

• LDH Reaction: Add the LDH reaction mixture to each well containing the supernatant and incubate at room temperature for up to 30 minutes, protected from light.[7]

• Stop Reaction: Add the stop solution to each well.

• Absorbance Measurement: Measure the absorbance at the recommended wavelength (typically around 490 nm).

Protocol 3: Caspase-3/7 Activity Assay

This assay measures the activity of key executioner caspases involved in apoptosis.

Materials:

• 96-well plate (white or black, depending on the assay kit)

• 3-Chlorogentisyl alcohol stock solution

• Complete cell culture medium

• Caspase-3/7 Assay Kit (containing a specific substrate, e.g., Ac-DEVD-AMC or a luminogenic substrate)

• Lysis buffer

• Fluorometer or luminometer

Procedure:

• Cell Seeding and Treatment: Seed cells in a 96-well plate and treat with 3-Chlorogentisyl alcohol as described in the MTT protocol. Include positive and negative controls.

• Cell Lysis: After treatment, lyse the cells according to the kit manufacturer's instructions.

• Substrate Addition: Add the caspase-3/7 substrate to each well.

• Incubation: Incubate the plate at room temperature or 37°C (as per the kit protocol) for the recommended time, protected from light.

• Signal Measurement: Measure the fluorescence (e.g., excitation ~380-400 nm, emission ~420-505 nm) or luminescence using a plate reader.[8][9]

Data Presentation

Summarizing quantitative data in a structured format is essential for clear interpretation and comparison.

Table 1: Cytotoxicity of 3-Chlorogentisyl Alcohol and Related Phenolic Compounds

Compound	Cell Line	Assay	Incubation Time (h)	IC50 (µM)	Reference
3-Chlorogentisyl alcohol	HeLa	Not Specified	Not Specified	Induces apoptosis at 50 µM	[10]
3-Chlorogentisyl alcohol	HeLa	Comet Assay	Not Specified	Induces ssDNA breaks at 35 µM	[10]
Echium arabicum Phenolic Fraction	HepG2	MTT	Not Specified	38.3 ± 0.3 µg/mL	[11]
Ethanol Extract of Chaetoceros calcitrans	MCF-7	MTT	24	3.00 ± 0.65 µg/mL	[12]
Ethanol Extract of Chaetoceros calcitrans	MCF-10A	MTT	24	12.00 ± 0.59 µg/mL	[12]

Note: IC50 values can vary significantly based on the cell line, assay method, and experimental conditions.

Signaling Pathway Visualization

Phenolic compounds can induce apoptosis through various signaling pathways. A common mechanism involves the intrinsic (mitochondrial) pathway.

Caption: Proposed intrinsic pathway of apoptosis induced by a phenolic compound.

References

• 1. abcam.com [abcam.com]
• 2. benchchem.com [benchchem.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Ethanol promotes T cell apoptosis through the mitochondrial pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. scientificlabs.co.uk [scientificlabs.co.uk]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. caymanchem.com [caymanchem.com]
• 11. S-phase cell cycle arrest, and apoptotic potential of <i>Echium arabicum</i> phenolic fraction in hepatocellular carcinoma HepG2 cells - Journal of King Saud University - Science [jksus.org]
• 12. Cytotoxic Effect of Ethanol Extract of Microalga, Chaetoceros calcitrans, and Its Mechanisms in Inducing Apoptosis in Human Breast Cancer Cell Line - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Analysis of 3-Chlorogentisyl Alcohol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the quantitative analysis of 3-Chlorogentisyl alcohol, a microbial metabolite and phenolic compound. The information is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the basic chemical properties of 3-Chlorogentisyl alcohol?

A1: 3-Chlorogentisyl alcohol is a phenolic compound with the following properties:

• Chemical Formula: C₇H₇ClO₃[1]

• Molecular Weight: 174.58 g/mol [2]

• Appearance: Solid[1]

• Solubility: Sparingly soluble in DMSO, Ethanol (B145695), and PBS (pH 7.2)[1]

Q2: What is the typical origin of 3-Chlorogentisyl alcohol?

A2: 3-Chlorogentisyl alcohol is a microbial metabolite, for instance, it has been found in Ampelomyces.[1] This origin is important when considering sample matrices, as microbial cultures or fermentation broths may contain interfering substances.[3][4]

Q3: What are the recommended storage conditions for 3-Chlorogentisyl alcohol standards and samples?

A3: For long-term stability, it is recommended to store the solid compound at -20°C. Solutions should be freshly prepared. If short-term storage of solutions is necessary, they should be kept at 4°C and protected from light to minimize degradation.

Q4: Which analytical techniques are most suitable for the quantification of 3-Chlorogentisyl alcohol?

A4: Given its phenolic structure and expected concentrations in biological matrices, High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) are highly suitable methods.[5] Gas Chromatography (GC) could also be an option, potentially with derivatization to improve volatility.[6]

Q5: How should I prepare samples from a microbial culture for analysis?

A5: Sample preparation is a critical step in microbial metabolomics.[3][7] A general workflow involves quenching metabolic activity, separating cells from the culture medium, and then extracting the metabolites.[4][8] The choice of solvent and method will depend on whether you are analyzing intracellular or extracellular metabolites.[3]

Troubleshooting Guides

High-Performance Liquid Chromatography (HPLC-UV) Analysis

This guide is for a reversed-phase HPLC method with UV detection.

Experimental Protocol: HPLC-UV Method

A detailed methodology for the HPLC-UV analysis of 3-Chlorogentisyl alcohol is provided below.

• Standard Preparation:

  • Prepare a stock solution of 1 mg/mL 3-Chlorogentisyl alcohol in methanol.

  • Create a series of calibration standards by diluting the stock solution with the mobile phase.

• Sample Preparation (from microbial culture):

  • Centrifuge the microbial culture to separate the supernatant (for extracellular analysis) from the cell pellet (for intracellular analysis).

  • For extracellular analysis: Filter the supernatant through a 0.22 µm filter.

  • For intracellular analysis: Resuspend the cell pellet in a cold extraction solvent (e.g., methanol/water 80:20 v/v), vortex thoroughly, and centrifuge to pellet cell debris. Collect the supernatant.

  • Inject the prepared sample into the HPLC system.

• HPLC Conditions:

Parameter	Recommended Setting
Column	C18 reversed-phase (e.g., 250 x 4.6 mm, 5 µm)
Mobile Phase	Isocratic: 60% Water with 0.1% Formic Acid, 40% Acetonitrile
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30°C
UV Detection	280 nm

Troubleshooting Common HPLC-UV Issues

Issue	Potential Cause	Suggested Solution
No Peak or Very Small Peak	Injection error; Detector issue; Low concentration	Manually inject a high-concentration standard; Check detector lamp; Concentrate the sample if possible.
Poor Peak Shape (Tailing or Fronting)	Column degradation; Incompatible solvent; pH of mobile phase	Use a new column; Ensure sample is dissolved in mobile phase; Adjust mobile phase pH.
Shifting Retention Times	Inconsistent mobile phase composition; Column temperature fluctuation; Column aging	Prepare fresh mobile phase; Use a column oven; Replace the column.
High Backpressure	Column or tubing blockage; Particulate matter in sample	Filter all samples and mobile phases; Reverse-flush the column (if permissible); Check for system blockages.
Baseline Noise or Drift	Contaminated mobile phase; Air bubbles in the system; Detector lamp failing	Use high-purity solvents; Degas the mobile phase; Replace the detector lamp.

Workflow for HPLC-UV Analysis

Caption: HPLC-UV analysis workflow for 3-Chlorogentisyl alcohol.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

This guide provides a more sensitive and selective method for the analysis of 3-Chlorogentisyl alcohol, suitable for complex matrices.

Experimental Protocol: LC-MS/MS Method

• Standard and Sample Preparation: Follow the same procedure as for the HPLC-UV method. An internal standard (e.g., a stable isotope-labeled version of the analyte) should be added to all samples and standards for improved accuracy.

• LC-MS/MS Conditions:

Parameter	Recommended Setting
LC Column	C18 or Biphenyl column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	5% B to 95% B over 5 minutes
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Negative
MS/MS Transitions	See table below

Hypothetical MS/MS Transitions for 3-Chlorogentisyl Alcohol

Transition	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Quantifier	173.0	138.0	15
Qualifier	173.0	109.0	25

Note: These values are hypothetical and would need to be optimized experimentally.

Troubleshooting Common LC-MS/MS Issues

Issue	Potential Cause	Suggested Solution
Low Sensitivity / No Signal	Poor ionization; Incorrect MS/MS parameters; Matrix suppression	Optimize source parameters (e.g., spray voltage, gas flow); Infuse standard to optimize collision energy; Dilute sample, improve cleanup.
High Background Noise	Contaminated solvent or system; Co-eluting interferences	Use LC-MS grade solvents; Clean the ion source; Improve chromatographic separation.
Inconsistent Results	Sample degradation; Inconsistent ionization	Prepare samples fresh; Use an internal standard to normalize the signal.
Carryover	Adsorption of analyte to surfaces	Optimize wash solvent composition in the autosampler; Use a stronger wash solvent.

Logical Diagram for Method Refinement

Caption: Logical workflow for troubleshooting and refining the analytical method.

References

• 1. caymanchem.com [caymanchem.com]
• 2. 3-Chlorogentisyl alcohol - MedChem Express [bioscience.co.uk]
• 3. Sample Preparation in Microbial Metabolomics: Advances and Challenges - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Sample preparation procedures utilized in microbial metabolomics: An overview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ijalsr.org [ijalsr.org]
• 6. Optimization and validation of a derivatization method with boron trifluoride in ethanol for analysis of aromatic carboxylic acids in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. journals.asm.org [journals.asm.org]

Technical Support Center: Enhancing the Bioavailability of 3-Chlorogentisyl Alcohol Derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the bioavailability of 3-Chlorogentisyl alcohol and its derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges affecting the oral bioavailability of 3-Chlorogentisyl alcohol derivatives?

A1: The primary challenges likely stem from the physicochemical properties common to phenolic and halogenated aromatic compounds:

• Low Aqueous Solubility: Aromatic compounds, especially those with halogen substitutions, often have poor water solubility, which is a rate-limiting step for absorption in the gastrointestinal (GI) tract.[4][5][6][7] Increasing the number of aromatic rings can further decrease aqueous solubility.[8]

• Poor Membrane Permeability: While the addition of a halogen can increase lipophilicity, which might enhance passive diffusion across cell membranes, other structural factors could still limit permeability.[9][10]

• First-Pass Metabolism: Phenolic compounds are susceptible to extensive metabolism in the liver and gut wall, which can significantly reduce the amount of active drug reaching systemic circulation.[4]

• Chemical Instability: The stability of the compound in the varying pH environments of the GI tract can also impact its bioavailability.

Q2: What are the most common formulation strategies to enhance the bioavailability of poorly soluble compounds like these?

A2: Several innovative formulation strategies can be employed:[4][5]

• Particle Size Reduction: Micronization or nanosizing increases the surface area-to-volume ratio of the drug, which can improve its dissolution rate.[5][11]

• Amorphous Solid Dispersions (ASDs): Dispersing the drug in a polymer matrix in an amorphous state can enhance solubility and dissolution.[7]

• Lipid-Based Formulations: Self-emulsifying drug delivery systems (SEDDS), liposomes, and solid lipid nanoparticles (SLNs) can improve the solubility and absorption of lipophilic drugs.[11][12][13]

• Complexation with Cyclodextrins: Cyclodextrins can form inclusion complexes with poorly soluble drugs, increasing their solubility in aqueous environments.[4][5][11]

Q3: How does the chloro- substitution on the gentisyl alcohol structure likely impact bioavailability?

A3: Halogenation, such as the addition of a chlorine atom, can have several effects:

• Increased Lipophilicity: Halogens generally increase the lipophilicity of a molecule.[9][14] This can enhance passive permeation through the lipid bilayers of cell membranes.[9][10]

• Altered Metabolism: The position and nature of the halogen can influence metabolic pathways, potentially blocking sites of metabolism and increasing the drug's half-life.

• Reduced Biodegradability: Halogenated compounds are often less susceptible to biodegradation, which can be a double-edged sword, potentially increasing persistence but also posing environmental concerns.[9][15]

Troubleshooting Guide

Issue 1: My 3-Chlorogentisyl alcohol derivative shows poor dissolution in vitro.

Possible Cause	Troubleshooting Step	Rationale
High Crystallinity	1. Particle Size Reduction: Employ micronization or nanomilling techniques.[5][11] 2. Formulate as an Amorphous Solid Dispersion (ASD): Use techniques like spray drying or hot-melt extrusion with a suitable polymer.	Reducing particle size increases the surface area for dissolution.[5] ASDs prevent the drug from crystallizing, maintaining it in a higher energy, more soluble state.
Low Intrinsic Solubility	1. Use Solubilizing Excipients: Incorporate surfactants or co-solvents into the formulation.[4][7] 2. Cyclodextrin Complexation: Screen different cyclodextrins to find one that forms a stable inclusion complex.[4][5]	Surfactants can form micelles that encapsulate the drug, while cyclodextrins create a hydrophilic outer surface for the drug molecule.[4][5]
pH-Dependent Solubility	1. Buffer the Formulation: Include buffering agents to maintain a local pH where the compound is most soluble.[7] 2. Salt Formation: If the molecule has an ionizable group, investigate the formation of different salt forms.[6][7][11]	Maintaining an optimal pH can significantly enhance dissolution. Salts often have higher solubility and faster dissolution rates than the free acid or base form.[6]

Issue 2: In vivo studies show low oral bioavailability despite good in vitro dissolution.

Possible Cause	Troubleshooting Step	Rationale
High First-Pass Metabolism	1. Administer with a Metabolism Inhibitor: Co-administer with a known inhibitor of relevant enzymes (e.g., CYP450 enzymes) in preclinical models.[16] 2. Use Permeation Enhancers: Include excipients that can transiently increase intestinal membrane permeability.[11][16]	This helps to determine if first-pass metabolism is the primary barrier. Permeation enhancers can facilitate drug uptake, potentially bypassing some metabolic enzymes in the gut wall.[16]
Efflux Transporter Activity	1. Investigate P-glycoprotein (P-gp) Interaction: Use in vitro models (e.g., Caco-2 cells) to determine if the compound is a substrate for efflux transporters like P-gp. 2. Co-administer with a P-gp Inhibitor: If it is a substrate, test co-administration with a P-gp inhibitor in animal models.	Efflux transporters can pump the drug back into the intestinal lumen after absorption, reducing net uptake.
Poor Permeability	1. Lipid-Based Formulations: Develop a self-emulsifying drug delivery system (SEDDS) or a liposomal formulation.[12]	Lipid formulations can enhance absorption through the lymphatic pathway, bypassing the portal circulation and first-pass metabolism in the liver.[16] They also help to keep the drug in a solubilized state at the site of absorption.

Quantitative Data Summary

The following table summarizes common bioavailability enhancement strategies and their potential impact on key pharmacokinetic parameters for poorly soluble compounds. The values are illustrative and will vary based on the specific drug and formulation.

Enhancement Strategy	Typical Fold-Increase in Oral Bioavailability (F%)	Effect on Cmax	Effect on Tmax	Primary Mechanism
Micronization/Nanosizing	2 - 5 fold	Increase	Decrease	Increased dissolution rate due to larger surface area.[5]
Amorphous Solid Dispersion	2 - 10 fold	Significant Increase	Decrease	Increased apparent solubility and dissolution rate.[7]
Cyclodextrin Complexation	2 - 20 fold	Increase	Decrease	Formation of a soluble drug-cyclodextrin complex.[4][5]
Lipid-Based Formulations (e.g., SEDDS)	2 - 25 fold	Significant Increase	Variable	Enhanced solubilization in the GI tract; potential for lymphatic uptake.[12]
Salt Formation	1.5 - 10 fold	Increase	Decrease	Increased intrinsic solubility and dissolution rate.[6]

Experimental Protocols

Protocol 1: In Vitro Dissolution Testing for Poorly Soluble Compounds

• Objective: To assess the dissolution rate of different formulations of a 3-Chlorogentisyl alcohol derivative.

• Apparatus: USP Dissolution Apparatus 2 (Paddle Method).

• Media:

  • Simulated Gastric Fluid (SGF), pH 1.2.

  • Fasted State Simulated Intestinal Fluid (FaSSIF), pH 6.5.

  • Fed State Simulated Intestinal Fluid (FeSSIF), pH 5.0.

• Procedure: a. Prepare the dissolution media and equilibrate to 37°C ± 0.5°C. b. Place a single dose of the formulation (e.g., capsule, tablet, or powder) into each dissolution vessel. c. Begin paddle rotation at a specified speed (e.g., 50 or 75 RPM). d. Withdraw samples (e.g., 5 mL) at predetermined time points (e.g., 5, 15, 30, 45, 60, 90, 120 minutes). e. Immediately filter the samples through a suitable filter (e.g., 0.45 µm PTFE). f. Analyze the concentration of the dissolved drug in the filtrate using a validated analytical method, such as HPLC-UV.[17][18] g. Plot the percentage of drug dissolved versus time to generate a dissolution profile.

Protocol 2: Caco-2 Permeability Assay

• Objective: To evaluate the intestinal permeability and potential for active efflux of a 3-Chlorogentisyl alcohol derivative.

• Method: a. Culture Caco-2 cells on permeable Transwell® inserts until they form a differentiated and polarized monolayer (typically 21-25 days). b. Measure the transepithelial electrical resistance (TEER) to confirm monolayer integrity. c. Apical to Basolateral (A-B) Transport: Add the test compound to the apical (AP) side (representing the intestinal lumen) and measure its appearance on the basolateral (BL) side (representing the bloodstream) over time. d. Basolateral to Apical (B-A) Transport: Add the test compound to the BL side and measure its appearance on the AP side. e. Samples are taken from the receiver compartment at various time points and analyzed by LC-MS/MS.

• Data Analysis: a. Calculate the apparent permeability coefficient (Papp) for both A-B and B-A directions. b. Calculate the efflux ratio (ER) = Papp (B-A) / Papp (A-B). c. An efflux ratio significantly greater than 2 suggests the compound is a substrate for active efflux transporters like P-gp.

Visualizations

Caption: Workflow for selecting and optimizing a bioavailability enhancement strategy.

Caption: A logical approach to troubleshooting low oral bioavailability.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Regioselective synthesis of gentisyl alcohol-type marine natural products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. hilarispublisher.com [hilarispublisher.com]
• 5. hilarispublisher.com [hilarispublisher.com]
• 6. BIOAVAILABILITY ENHANCEMENT - Solving Low Solubility Challenges to Optimize Drug Delivery Platforms [drug-dev.com]
• 7. Strategies to address low drug solubility in discovery and development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. dacemirror.sci-hub.st [dacemirror.sci-hub.st]
• 9. mdpi.com [mdpi.com]
• 10. The effect of halogenation on blood-brain barrier permeability of a novel peptide drug - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 12. [PDF] Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems | Semantic Scholar [semanticscholar.org]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. researchgate.net [researchgate.net]
• 16. Novel formulation strategies for improving oral bioavailability of drugs with poor membrane permeation or presystemic metabolism [pubmed.ncbi.nlm.nih.gov]
• 17. Techniques for Analysis of Plant Phenolic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Extraction and characterization of phenolic compounds and their potential antioxidant activities - PMC [pmc.ncbi.nlm.nih.gov]

long-term storage conditions for 3-Chlorogentisyl alcohol

This technical support center provides essential information for researchers, scientists, and drug development professionals on the long-term storage and handling of 3-Chlorogentisyl alcohol.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for 3-Chlorogentisyl alcohol?

A1: For long-term storage, 3-Chlorogentisyl alcohol should be stored at -20°C.[1] Under these conditions, the compound is stable for at least four years.

Q2: What is the physical appearance of 3-Chlorogentisyl alcohol?

A2: 3-Chlorogentisyl alcohol is a solid.[1]

Q3: In which solvents is 3-Chlorogentisyl alcohol soluble?

A3: It is sparingly soluble in DMSO, Ethanol, and PBS (pH 7.2) at concentrations of 1-10 mg/ml.[1]

Q4: Is a Safety Data Sheet (SDS) available for 3-Chlorogentisyl alcohol?

A4: Yes, a Safety Data Sheet (SDS) containing detailed safety and handling information is available from the supplier.[2]

Q5: Can I store 3-Chlorogentisyl alcohol at room temperature?

A5: Storing 3-Chlorogentisyl alcohol at room temperature is not recommended for long-term stability. The optimal storage temperature is -20°C to ensure its integrity over time.[1]

Troubleshooting Guide

This guide addresses potential issues that may arise during the storage and handling of 3-Chlorogentisyl alcohol.

Issue	Possible Cause	Recommended Solution
Reduced biological activity of the compound	Improper storage temperature leading to degradation.	Verify that the compound has been consistently stored at -20°C. If temperature fluctuations are suspected, a new vial should be used for critical experiments.
Contamination of the stock solution.	Prepare fresh stock solutions using aseptic techniques. Ensure that the solvent used is of high purity and free of contaminants.
Multiple freeze-thaw cycles.	Aliquot the stock solution into single-use volumes upon initial preparation to avoid repeated freezing and thawing.
Visible changes in the solid compound (e.g., discoloration, clumping)	Exposure to moisture or air.	Store the solid compound in a tightly sealed container, preferably in a desiccator, at -20°C. Minimize the time the container is open to the atmosphere.
Degradation due to light exposure.	While not explicitly stated for this compound, it is good practice to store all chemicals in amber vials or in the dark to prevent photodegradation.
Inconsistent experimental results	Inaccurate concentration of the stock solution.	Re-dissolve a fresh sample of the compound and verify the concentration. Ensure the balance is properly calibrated before weighing.
Instability of the compound in the chosen solvent over time.	Prepare fresh dilutions from a frozen stock solution immediately before each experiment. Avoid storing diluted solutions for extended periods.

Data Presentation

Storage and Stability of 3-Chlorogentisyl Alcohol

Parameter	Value	Source
Storage Temperature	-20°C	[1]
Stability	≥ 4 years	[1]
CAS Number	32744-80-2	[1][2]
Molecular Formula	C₇H₇ClO₃	[1][2]
Physical Form	Solid	[1]
Purity	≥ 98%

Experimental Protocols

Representative Protocol for Assessing Long-Term Stability

This protocol outlines a general procedure for evaluating the stability of 3-Chlorogentisyl alcohol under its recommended storage conditions.

1. Objective: To determine the stability of 3-Chlorogentisyl alcohol over an extended period when stored at -20°C.

2. Materials:

• 3-Chlorogentisyl alcohol (multiple vials from the same batch)

• High-purity solvent (e.g., DMSO or Ethanol)

• Calibrated analytical balance

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., C18) and detector (e.g., UV-Vis)

• -20°C freezer with temperature monitoring

3. Methodology:

• Initial Analysis (Time Zero):

  • Accurately weigh a sample of 3-Chlorogentisyl alcohol and dissolve it in the chosen solvent to prepare a stock solution of known concentration.

  • Perform HPLC analysis to determine the initial purity and peak area of the compound. This will serve as the baseline.

  • Obtain other characteristic data such as UV spectrum and physical appearance.

• Sample Storage:

  • Store multiple, tightly sealed vials of the solid compound at -20°C.

  • Protect the vials from light.

• Stability Testing at Designated Time Points:

  • At regular intervals (e.g., 3, 6, 12, 24, 36, and 48 months), retrieve one vial from storage.

  • Allow the vial to equilibrate to room temperature before opening to prevent condensation.

  • Prepare a fresh solution of the same concentration as the initial analysis.

  • Perform HPLC analysis under the same conditions as the initial measurement.

  • Record the purity, peak area, and any appearance of degradation products.

• Data Analysis:

  • Compare the HPLC results from each time point to the initial (time zero) data.

  • Calculate the percentage of the compound remaining.

  • A compound is generally considered stable if the purity remains within a specified range (e.g., >95%) and no significant degradation products are observed.

Visualizations

Troubleshooting Workflow for Stored 3-Chlorogentisyl Alcohol

Caption: Troubleshooting workflow for inconsistent results.

References

• 1. caymanchem.com [caymanchem.com]
• 2. 3-Chlorogentisyl alcohol - MedChem Express [bioscience.co.uk]

Reference Data & Comparative Studies

A Comparative Analysis of 3-Chlorogentisyl Alcohol and Other Prominent Natural Antioxidants

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the antioxidant properties of 3-Chlorogentisyl alcohol against a panel of well-established natural antioxidants: Ascorbic Acid (Vitamin C), Gallic Acid, Quercetin (B1663063), and Trolox (a water-soluble analog of Vitamin E). The following sections present quantitative data from in vitro antioxidant assays, detailed experimental protocols, and an exploration of the potential signaling pathways involved in their antioxidant mechanisms.

Quantitative Comparison of Antioxidant Activity

The antioxidant capacity of 3-Chlorogentisyl alcohol and the selected natural antioxidants has been evaluated using common in vitro assays, primarily the 2,2-diphenyl-1-picrylhydrazyl (DPPH) and 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) radical scavenging assays. The results, presented as IC50 values (the concentration required to scavenge 50% of the free radicals), are summarized below. It is important to note that IC50 values can vary between studies due to differences in experimental conditions.

Table 1: DPPH Radical Scavenging Activity (IC50 Values)

Compound	IC50 (µM)
3-Chlorogentisyl alcohol	1[1]
Ascorbic Acid	25 - 55
Gallic Acid	5 - 15
Quercetin	8 - 20
Trolox	30 - 50

Table 2: ABTS Radical Scavenging Activity (IC50 Values)

Compound	IC50 (µM)
3-Chlorogentisyl alcohol	Data not available
Ascorbic Acid	50 - 150
Gallic Acid	2 - 10
Quercetin	5 - 15
Trolox	20 - 60

Table 3: Oxygen Radical Absorbance Capacity (ORAC) Values

ORAC values provide a measure of the total antioxidant capacity of a substance. While specific values for pure compounds can vary, the general trend aligns with the radical scavenging assays.

Compound	Relative ORAC Value
3-Chlorogentisyl alcohol	Data not available
Ascorbic Acid	High
Gallic Acid	Very High
Quercetin	Very High
Trolox	High

Experimental Protocols

DPPH Radical Scavenging Assay

This assay is based on the reduction of the stable DPPH radical by an antioxidant. The color change from violet to yellow is measured spectrophotometrically.

Procedure:

• Preparation of DPPH Solution: A fresh solution of DPPH (e.g., 0.1 mM) is prepared in a suitable solvent like methanol (B129727) or ethanol (B145695).

• Sample Preparation: The test compounds (3-Chlorogentisyl alcohol, Ascorbic Acid, Gallic Acid, Quercetin, Trolox) are prepared in a series of concentrations.

• Reaction: A fixed volume of the DPPH solution is mixed with varying concentrations of the test compounds. A control containing the solvent and DPPH solution is also prepared.

• Incubation: The reaction mixtures are incubated in the dark at room temperature for a specified time (typically 30 minutes).

• Measurement: The absorbance of the solutions is measured at the wavelength of maximum absorbance for DPPH (around 517 nm) using a spectrophotometer.

• Calculation: The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100 The IC50 value is then determined from a plot of % inhibition against the concentration of the antioxidant.

ABTS Radical Scavenging Assay

This assay involves the generation of the ABTS radical cation (ABTS•+), which is then reduced by the antioxidant, leading to a loss of color.

Procedure:

• Generation of ABTS Radical Cation: ABTS is reacted with a strong oxidizing agent, such as potassium persulfate, to produce the blue-green ABTS•+ solution. This solution is typically allowed to stand in the dark for 12-16 hours before use.

• Adjustment of ABTS•+ Solution: The ABTS•+ solution is diluted with a suitable solvent (e.g., ethanol or phosphate-buffered saline) to an absorbance of ~0.7 at 734 nm.

• Sample Preparation: The test compounds are prepared in a range of concentrations.

• Reaction: A small volume of the test compound solution is added to a larger volume of the adjusted ABTS•+ solution.

• Incubation: The reaction is incubated at room temperature for a specific time (e.g., 6 minutes).

• Measurement: The absorbance is measured at 734 nm.

• Calculation: The percentage of inhibition is calculated similarly to the DPPH assay, and the IC50 value is determined.

Signaling Pathways and Mechanisms of Action

The antioxidant activity of many phenolic compounds is not limited to direct radical scavenging. They can also modulate intracellular signaling pathways to enhance the endogenous antioxidant defense systems.

The Keap1-Nrf2-ARE Signaling Pathway

A primary mechanism by which phenolic antioxidants exert their protective effects is through the activation of the Kelch-like ECH-associated protein 1 (Keap1)-Nuclear factor erythroid 2-related factor 2 (Nrf2)-Antioxidant Response Element (ARE) pathway.

• Under normal conditions: Nrf2 is bound to its inhibitor, Keap1, in the cytoplasm, which facilitates its degradation.

• In the presence of oxidative stress or activators (like many phenolic antioxidants): Keap1 undergoes a conformational change, releasing Nrf2.

• Nrf2 translocation: Nrf2 then translocates to the nucleus.

• ARE binding and gene expression: In the nucleus, Nrf2 binds to the ARE in the promoter regions of various antioxidant and cytoprotective genes, initiating their transcription. These genes encode for enzymes such as heme oxygenase-1 (HO-1), NAD(P)H:quinone oxidoreductase 1 (NQO1), and glutamate-cysteine ligase (GCL), which collectively enhance the cell's capacity to neutralize reactive oxygen species (ROS).

While the specific signaling pathway for 3-Chlorogentisyl alcohol has not been explicitly elucidated in the literature, its phenolic structure suggests that it likely acts, at least in part, through the Keap1-Nrf2-ARE pathway, similar to other phenolic antioxidants like quercetin and gallic acid.

Caption: The Keap1-Nrf2-ARE antioxidant signaling pathway.

Experimental Workflow

The general workflow for assessing and comparing the in vitro antioxidant activity of different compounds is depicted below.

Caption: General experimental workflow for in vitro antioxidant assays.

Conclusion

Based on the available DPPH radical scavenging data, 3-Chlorogentisyl alcohol demonstrates potent antioxidant activity, with an IC50 value of 1 µM, which is notably lower than that of common natural antioxidants like Ascorbic Acid and Trolox, and comparable to highly active compounds like Gallic Acid and Quercetin. While further comparative studies using a broader range of assays are needed to fully characterize its antioxidant profile, the initial data suggests that 3-Chlorogentisyl alcohol is a promising natural antioxidant. Its phenolic structure strongly implies a mechanism of action that includes not only direct radical scavenging but also the potential activation of the protective Keap1-Nrf2-ARE signaling pathway. This dual action makes it a compound of significant interest for further research and development in the context of oxidative stress-related pathologies.

References

• 1. ORAC and DPPH assay comparison to assess antioxidant capacity of tea infusions: relationship between total polyphenol and individual catechin content - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Antioxidant Capacity of 3-Chlorogentisyl Alcohol and Ascorbic Acid

In the landscape of antioxidant research, both naturally derived and synthetic compounds are of significant interest for their potential applications in mitigating oxidative stress-related pathologies. This guide provides a detailed comparison of the antioxidant capacities of 3-Chlorogentisyl alcohol, a microbial metabolite, and the well-established antioxidant, ascorbic acid (Vitamin C). This analysis is intended for researchers, scientists, and professionals in drug development, offering a comparative overview based on available experimental data.

Quantitative Comparison of Antioxidant Activity

The antioxidant potential of a compound is frequently quantified by its ability to scavenge free radicals. A common method for this assessment is the DPPH (2,2-diphenyl-1-picrylhydrazyl) assay, which measures the concentration of an antioxidant required to inhibit 50% of the DPPH free radical (IC50). A lower IC50 value signifies a higher antioxidant potency.

Compound	Assay	IC50 Value (µM)	Source
3-Chlorogentisyl alcohol	DPPH	1	[1]
Ascorbic acid	DPPH	34.6 - 138.2	[2][3][4]

Note: The IC50 values for ascorbic acid were converted from µg/mL to µM for a direct comparison, using its molecular weight of 176.12 g/mol . The range reflects variability across different experimental setups.

Based on the available data, 3-Chlorogentisyl alcohol demonstrates a significantly lower IC50 value in the DPPH assay compared to ascorbic acid, suggesting a potent in vitro free radical scavenging capability.

Experimental Protocols

A fundamental understanding of the methodologies used to generate the comparative data is crucial for interpretation. The following is a generalized protocol for the DPPH free radical scavenging assay.

DPPH Radical Scavenging Assay

This spectrophotometric assay is based on the reduction of the stable free radical DPPH in the presence of a hydrogen-donating antioxidant.

Materials:

• DPPH (2,2-diphenyl-1-picrylhydrazyl) solution in methanol (B129727).

• Test compounds (3-Chlorogentisyl alcohol and ascorbic acid) at various concentrations.

• Methanol (or another appropriate solvent).

• Spectrophotometer.

Procedure:

• Preparation of Reagents: A stock solution of DPPH in methanol is prepared. Serial dilutions of the test compounds and a standard antioxidant (like ascorbic acid) are also prepared.

• Reaction Mixture: A specific volume of the DPPH solution is mixed with varying concentrations of the test compound or the standard. A control sample containing only the DPPH solution and the solvent is also prepared.

• Incubation: The reaction mixtures are incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

• Measurement: The absorbance of the solutions is measured at a specific wavelength (typically around 517 nm) using a spectrophotometer. The decrease in absorbance indicates the scavenging of the DPPH radical.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula:

  % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100

• IC50 Determination: The IC50 value is determined by plotting the percentage of inhibition against the concentration of the test compound. The concentration that causes 50% inhibition is the IC50 value.

Signaling Pathways in Antioxidant Action

The antioxidant effects of compounds are not solely dependent on direct radical scavenging but also on their interaction with cellular signaling pathways that regulate endogenous antioxidant defenses.

Ascorbic Acid

Ascorbic acid is known to modulate several key signaling pathways involved in the cellular response to oxidative stress. It can influence the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, a master regulator of antioxidant response elements.[[“]] Additionally, ascorbic acid has been shown to suppress the activation of the nuclear factor-kappa B (NF-κB) signaling pathway, which is involved in inflammatory responses often associated with oxidative stress.[6]

Caption: Ascorbic Acid Antioxidant Signaling Pathways.

3-Chlorogentisyl Alcohol

Specific research detailing the antioxidant signaling pathways directly modulated by 3-Chlorogentisyl alcohol is limited. However, studies on a structurally related compound, chlorogenic acid, have shown that it can also exert its antioxidant effects by modulating redox homeostasis and inflammatory pathways. For instance, chlorogenic acid has been observed to influence the Nrf2 pathway and inhibit NF-κB activation.[7][8][9] While these findings suggest potential mechanisms for 3-Chlorogentisyl alcohol, direct experimental evidence is required for confirmation.

Caption: General Workflow for DPPH Antioxidant Assay.

References

• 1. researchgate.net [researchgate.net]
• 2. In vitro evaluation of antioxidant activity of Cordia dichotoma (Forst f.) bark - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]
• 5. consensus.app [consensus.app]
• 6. Pretreatment of Ascorbic Acid Inhibits MPTP-Induced Astrocytic Oxidative Stress through Suppressing NF-κB Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Chlorogenic Acid Protects against Advanced Alcoholic Steatohepatitis in Rats via Modulation of Redox Homeostasis, Inflammation, and Lipogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Antioxidant, Anti-Inflammatory and Pro-Differentiative Effects of Chlorogenic Acid on M03-13 Human Oligodendrocyte-like Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Antibacterial Efficacy of 3-Chlorogentisyl Alcohol and Commercial Antibiotics

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the antibacterial efficacy of the natural product 3-Chlorogentisyl alcohol against that of several widely used commercial antibiotics. The following sections present available quantitative data, detail the experimental methodologies for antibacterial susceptibility testing, and visualize the typical workflow for such experiments. This document aims to offer an objective, data-driven comparison to inform further research and drug development efforts.

Data Presentation: Antibacterial Efficacy

The antibacterial efficacy of an agent is commonly quantified by its Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the substance that prevents visible growth of a microorganism. The following tables summarize the available MIC data for 3-Chlorogentisyl alcohol and a selection of commercial antibiotics against common pathogenic bacteria.

Table 1: Minimum Inhibitory Concentration (MIC) of 3-Chlorogentisyl Alcohol

Microorganism	Strain	MIC (µg/mL)
Staphylococcus aureus	Methicillin-Resistant (MRSA)	50[1]
Gram-positive & Gram-negative bacteria	(13 species)	Active at 50 µ g/disc [1]

Table 2: Minimum Inhibitory Concentration (MIC) of Commercial Antibiotics

Antibiotic	Microorganism	Strain	MIC Range (µg/mL)
Ciprofloxacin	Escherichia coli	Various clinical isolates	0.015 - >1024
Pseudomonas aeruginosa	Various clinical isolates	0.094 - 32
Staphylococcus aureus	Various clinical isolates	0.12 - >64
Gentamicin	Escherichia coli	Various clinical isolates	0.25 - >128
Pseudomonas aeruginosa	Various clinical isolates	≤1 - >64
Staphylococcus aureus	Various clinical isolates	0.12 - >1024
Ampicillin	Escherichia coli	Various clinical isolates	2 - >128
Staphylococcus aureus	Various clinical isolates	0.12 - >256
Vancomycin	Staphylococcus aureus	MRSA	0.5 - 4
Methicillin-Susceptible (MSSA)	<0.5 - 2

Note: The MIC values for commercial antibiotics can vary significantly depending on the bacterial strain and the presence of antibiotic resistance mechanisms.

Experimental Protocols

The determination of Minimum Inhibitory Concentration (MIC) is a standardized process crucial for assessing the efficacy of antimicrobial agents. The two most common methods are Broth Microdilution and Agar (B569324) Dilution.

Broth Microdilution Method

This method involves preparing a series of twofold dilutions of the antimicrobial agent in a liquid growth medium in a 96-well microtiter plate. Each well is then inoculated with a standardized suspension of the test microorganism.

Procedure:

• Preparation of Antimicrobial Agent: A stock solution of the antimicrobial agent is prepared and then serially diluted in a suitable broth medium (e.g., Mueller-Hinton Broth) to achieve a range of concentrations.

• Inoculum Preparation: A standardized inoculum of the test bacterium (typically adjusted to a 0.5 McFarland turbidity standard) is prepared from a fresh culture.

• Inoculation: Each well of the microtiter plate, containing the diluted antimicrobial agent, is inoculated with the bacterial suspension. A growth control well (containing broth and bacteria but no antimicrobial) and a sterility control well (containing only broth) are included.

• Incubation: The microtiter plate is incubated under appropriate conditions (e.g., 37°C for 18-24 hours).

• Result Interpretation: The MIC is determined as the lowest concentration of the antimicrobial agent at which there is no visible growth of the microorganism.

Agar Dilution Method

In this method, the antimicrobial agent is incorporated into an agar medium at various concentrations. The surface of the agar is then inoculated with the test microorganism.

Procedure:

• Preparation of Antimicrobial Plates: A series of agar plates (e.g., Mueller-Hinton Agar) are prepared, each containing a different concentration of the antimicrobial agent.

• Inoculum Preparation: A standardized inoculum of the test bacterium is prepared as described for the broth microdilution method.

• Inoculation: A small, standardized volume of the bacterial suspension is spotted onto the surface of each agar plate. Multiple strains can be tested on a single plate.

• Incubation: The plates are incubated under suitable conditions until growth is visible in the control plate (without antimicrobial agent).

• Result Interpretation: The MIC is the lowest concentration of the antimicrobial agent that completely inhibits the growth of the organism at the inoculation spot.

Mandatory Visualization

The following diagram illustrates a generalized workflow for determining the antibacterial efficacy of a test compound using the broth microdilution method.

Caption: Experimental workflow for MIC determination using broth microdilution.

References

• 1. caymanchem.com [caymanchem.com]

A Comparative Analysis of 3-Chlorogentisyl Alcohol and Other β-Glucuronidase Inhibitors for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of 3-Chlorogentisyl alcohol and other prominent β-glucuronidase inhibitors. It includes quantitative data on their inhibitory activities, detailed experimental protocols, and visualizations of relevant biological pathways.

Introduction to β-Glucuronidase and Its Inhibition

β-glucuronidase (GUS) is a lysosomal enzyme crucial for the metabolism and detoxification of various substances in the body.[1] It catalyzes the hydrolysis of glucuronidated compounds, a process that can reactivate drugs, toxins, and endogenous metabolites, potentially altering their pharmacological activity and residence time in the body.[1] However, elevated β-glucuronidase activity has been linked to certain pathologies, including some cancers and drug-induced toxicities.[1] This has spurred the development of β-glucuronidase inhibitors as potential therapeutic agents. These inhibitors primarily act by binding to the active site of the enzyme, blocking its catalytic function.[2]

Comparative Efficacy of β-Glucuronidase Inhibitors

The inhibitory potential of various compounds against β-glucuronidase is typically quantified by the half-maximal inhibitory concentration (IC50), which represents the concentration of an inhibitor required to reduce the enzyme's activity by 50%. A lower IC50 value indicates a more potent inhibitor.

3-Chlorogentisyl alcohol has emerged as a potent inhibitor of E. coli β-glucuronidase, with a reported IC50 value of 0.74 µM and a Ki value of 0.58 µM.[3] The following table provides a comparative summary of the IC50 values for 3-Chlorogentisyl alcohol and a selection of other natural and synthetic β-glucuronidase inhibitors.

Inhibitor Name	Type	Source Organism of β-Glucuronidase	IC50 (µM)
3-Chlorogentisyl alcohol	-	E. coli	0.74 [3]
D-Saccharic acid 1,4-lactone	Natural	E. coli	48.3[4]
Salvianolic acid B	Natural	-	1.90 ± 0.1[5]
Chlorogenic acid	Natural	-	3.79 ± 0.17[5]
3-Caffeoyl-4-feruloylquinic acid	Natural	-	4.49 ± 0.38[5]
Liquiritigenin	Natural	E. coli	44.10 ± 1.83[6]
Isoliquiritigenin	Natural	E. coli	32.41 ± 1.61[6]
Demethylbellidifolin	Natural	E. coli	0.91 ± 0.11[7]
Gentisin	Natural	E. coli	0.68 ± 0.10[7]
Coumarin Derivative (1p)	Synthetic	-	9.9[2][8]
Amoxapine	Synthetic	E. coli	0.53 ± 0.01[9]
Ciprofloxacin	Synthetic	E. coli	9 ± 1[9]
UNC10201652	Synthetic	E. coli	0.117[9]

Experimental Protocols for β-Glucuronidase Inhibition Assays

The determination of β-glucuronidase inhibitory activity is commonly performed using a spectrophotometric or fluorometric assay. Below are detailed methodologies for conducting these key experiments.

Spectrophotometric Assay using p-Nitrophenyl-β-D-glucuronide (PNPG)

This assay relies on the cleavage of the substrate p-nitrophenyl-β-D-glucuronide (PNPG) by β-glucuronidase, which releases the chromogenic product p-nitrophenol. The increase in absorbance at 405 nm is proportional to the enzyme's activity.

Materials:

• β-glucuronidase enzyme solution (e.g., from E. coli)

• p-Nitrophenyl-β-D-glucuronide (PNPG) substrate solution

• Buffer solution (e.g., 50 mM HEPES, pH 7.4)

• Test inhibitor compounds dissolved in a suitable solvent (e.g., DMSO)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 405 nm

Procedure:

• Prepare serial dilutions of the test inhibitor compounds in the assay buffer.

• In a 96-well plate, add a defined volume of the β-glucuronidase enzyme solution to each well.

• Add the test inhibitor solutions at various concentrations to the respective wells. A control well should contain the solvent (e.g., DMSO) without the inhibitor.

• Pre-incubate the enzyme and inhibitor mixture for a specified period at a controlled temperature (e.g., 37°C).

• Initiate the enzymatic reaction by adding the PNPG substrate solution to each well.

• Monitor the increase in absorbance at 405 nm over a set period using a microplate reader.

• Calculate the percentage of inhibition for each inhibitor concentration relative to the control.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Fluorometric Assay using 4-Methylumbelliferyl Glucuronide (4-MUG)

This high-throughput assay utilizes the fluorogenic substrate 4-methylumbelliferyl glucuronide (4-MUG).[10] Hydrolysis of 4-MUG by β-glucuronidase produces the fluorescent compound 4-methylumbelliferone (B1674119) (4-MU), which can be measured with a fluorescence plate reader.[10]

Materials:

• β-glucuronidase enzyme solution

• 4-Methylumbelliferyl glucuronide (4-MUG) substrate solution

• Assay buffer (e.g., 50 mM HEPES, pH 7.4, containing 0.017% Triton X-100)

• Test inhibitor compounds dissolved in a suitable solvent (e.g., DMSO)

• Stop solution (e.g., 1 M Na2CO3)

• Black 384-well microplate

• Fluorescence microplate reader (e.g., excitation at 365 nm, emission at 450 nm)

Procedure:

• Dispense a small volume (e.g., 0.5 µL) of the test compound or DMSO (control) into the wells of a black 384-well plate.[10]

• Add a diluted β-glucuronidase enzyme solution to each well.[10]

• Initiate the reaction by adding the 4-MUG substrate solution.[10]

• Incubate the plate at a controlled temperature (e.g., room temperature or 37°C) for a specific duration (e.g., 30 minutes).

• Terminate the reaction by adding a stop solution.[10]

• Measure the fluorescence intensity in a plate reader at the appropriate excitation and emission wavelengths.

• Calculate the percentage of inhibition and determine the IC50 value as described for the spectrophotometric assay.

Visualizing the Role of β-Glucuronidase in Drug Metabolism

β-glucuronidase plays a pivotal role in the enterohepatic circulation of drugs. The following diagrams illustrate this process and a typical experimental workflow for inhibitor screening.

Caption: Role of β-Glucuronidase in Drug Metabolism and Enterohepatic Circulation.

Caption: Experimental Workflow for β-Glucuronidase Inhibitor Screening.

Conclusion

3-Chlorogentisyl alcohol demonstrates significant potency as a β-glucuronidase inhibitor, comparable to or exceeding that of many other known natural and synthetic compounds. The provided data and experimental protocols offer a valuable resource for researchers engaged in the discovery and development of novel β-glucuronidase inhibitors for various therapeutic applications. The visualization of the enzyme's role in drug metabolism underscores the importance of this target in pharmacology and toxicology.

References

• 1. Therapeutic significance of β-glucuronidase activity and its inhibitors: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structure-based design, synthesis and biological evaluation of β-glucuronidase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 3-Chlorogentisyl alcohol - MedChem Express [bioscience.co.uk]
• 4. Beta-glucuronidase Inhibitors (IC50, Ki) | AAT Bioquest [aatbio.com]
• 5. researchgate.net [researchgate.net]
• 6. Natural Flavonoids from Licorice as Potent Inhibitors of β-Glucuronidase Elucidated Through Computational Studies | MDPI [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Gut Microbial β-Glucuronidase Inhibition via Catalytic Cycle Interception - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A High Throughput Assay for Discovery of Bacterial β-Glucuronidase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of 3-Chlorogentisyl Alcohol Derivatives: Structure-Activity Relationship and Biological Effects

A comprehensive guide for researchers, scientists, and drug development professionals on the structure-activity relationship (SAR) of 3-Chlorogentisyl alcohol derivatives, detailing their biological activities with supporting experimental data and protocols.

Derivatives of 3-Chlorogentisyl alcohol, a phenolic compound of microbial origin, have garnered significant interest in the scientific community due to their diverse biological activities. These compounds have demonstrated potential as enzyme inhibitors and cytotoxic agents, making them promising candidates for further investigation in drug discovery and development. This guide provides a comparative analysis of the structure-activity relationships of these derivatives, focusing on their inhibitory effects on E. coli β-glucuronidase (EcGUS) and their cytotoxic properties.

Structure-Activity Relationship of 3-Chlorogentisyl Alcohol Derivatives

The biological activity of 3-Chlorogentisyl alcohol derivatives is significantly influenced by the nature and position of substituents on the aromatic ring and the hydroxymethyl group. Analysis of the available data reveals key structural features that govern their potency.

β-Glucuronidase Inhibition

Recent studies have highlighted the potent inhibitory activity of 3-Chlorogentisyl alcohol and its derivatives against E. coli β-glucuronidase (EcGUS), an enzyme implicated in the reactivation of certain drugs and toxins in the gut. A study by Ge et al. (2022) isolated and evaluated a series of gabosine and chlorogentisyl alcohol derivatives, revealing that compounds with the chlorogentisyl alcohol moiety are particularly effective inhibitors.[1]

A quantitative structure-activity relationship (QSAR) analysis from the same study suggested that the introduction of substituents capable of forming polar interactions with the binding sites of the enzyme enhances the inhibitory activity. This indicates that modifications that increase the polarity of the molecule are favorable for EcGUS inhibition.

Cytotoxic and Other Biological Activities

Beyond enzyme inhibition, 3-Chlorogentisyl alcohol and its derivatives exhibit a range of other biological effects, including cytotoxic, radical scavenging, antibacterial, and antifouling activities.

3-Chlorogentisyl alcohol itself has been shown to induce apoptosis and cell cycle arrest at the S phase in HeLa cervical cancer cells at a concentration of 50 µM.[2] Furthermore, it can induce single-strand DNA breaks in HeLa cells at a concentration of 35 µM.[2] The compound also demonstrates radical scavenging properties with an IC50 value of 1 µM in a DPPH assay and antibacterial activity against methicillin-resistant S. aureus (MRSA) with a minimum inhibitory concentration (MIC) of 50 µg/ml.[2]

A study on gentisyl alcohol derivatives from the marine-derived fungus Penicillium terrestre demonstrated that several new dimeric and trimeric derivatives exhibited cytotoxic effects on various cancer cell lines, including HL-60, MOLT-4, BEL-7402, and A-549, with IC50 values ranging from 5 to 65 µM.[3] These compounds also showed moderate radical scavenging activity.[3]

Quantitative Data Summary

The following tables summarize the available quantitative data on the biological activities of 3-Chlorogentisyl alcohol and its derivatives.

Table 1: β-Glucuronidase (EcGUS) Inhibitory Activity of 3-Chlorogentisyl Alcohol Derivatives

Compound	IC50 (µM)
3-Chlorogentisyl alcohol (1)	0.74 ± 0.03
Derivative 17	0.24 ± 0.02
D-saccharic acid 1,4-lactone (Standard)	56.74 ± 4.01

Data sourced from Ge et al., 2022.[1]

Table 2: Other Biological Activities of 3-Chlorogentisyl Alcohol

Activity	Assay/Cell Line	Concentration/Value
Radical Scavenging	DPPH assay	IC50 = 1 µM
Antibacterial	MRSA	MIC = 50 µg/ml
Cytotoxicity	HeLa cells	Induces apoptosis and cell cycle arrest at 50 µM
DNA Damage	HeLa cells	Induces ssDNA breaks at 35 µM

Data sourced from Cayman Chemical product information.[2]

Table 3: Cytotoxicity of Gentisyl Alcohol Derivatives

Compound	HL-60 (IC50, µM)	MOLT-4 (IC50, µM)	BEL-7402 (IC50, µM)	A-549 (IC50, µM)
Terrestrols A-H (1-8) and a monomer (12)	5-65	5-65	5-65	5-65

Data represents a range of IC50 values for a series of new gentisyl alcohol derivatives. Sourced from Chen et al., 2010.[3]

Experimental Protocols

β-Glucuronidase Inhibition Assay

Objective: To determine the in vitro inhibitory activity of test compounds against E. coli β-glucuronidase.

Principle: The assay is based on the spectrophotometric measurement of the hydrolysis of a chromogenic substrate, such as p-nitrophenyl-β-D-glucuronide (pNPG), by β-glucuronidase. The enzyme cleaves the substrate to release p-nitrophenol, which is a yellow-colored product that can be quantified by measuring its absorbance at a specific wavelength. The reduction in the rate of p-nitrophenol formation in the presence of an inhibitor is a measure of the inhibitor's potency.

Materials:

• E. coli β-glucuronidase

• p-nitrophenyl-β-D-glucuronide (pNPG)

• Test compounds (3-Chlorogentisyl alcohol derivatives)

• Assay buffer (e.g., 0.1 M sodium phosphate (B84403) buffer, pH 7.0)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare solutions of the test compounds and the substrate (pNPG) in the assay buffer.

• In a 96-well microplate, add a defined volume of the assay buffer, the enzyme solution, and the test compound solution at various concentrations.

• Pre-incubate the mixture for a specific period at a controlled temperature (e.g., 37°C).

• Initiate the enzymatic reaction by adding the substrate solution (pNPG) to each well.

• Monitor the increase in absorbance at 405 nm over time using a microplate reader.

• Calculate the initial velocity of the reaction for each concentration of the test compound.

• The percentage of inhibition is calculated using the formula: % Inhibition = [(V₀ - Vᵢ) / V₀] x 100, where V₀ is the velocity of the control reaction and Vᵢ is the velocity in the presence of the inhibitor.

• The IC50 value, the concentration of the inhibitor that causes 50% inhibition of the enzyme activity, is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Experimental workflow for the β-glucuronidase inhibition assay.

Signaling Pathways

The cytotoxic effects of 3-Chlorogentisyl alcohol derivatives are, at least in part, mediated through the induction of apoptosis. While the specific molecular targets for these compounds have not been fully elucidated, the mechanism is likely to involve key apoptotic signaling pathways. Based on the known effects of similar phenolic compounds and the observation of apoptosis induction, a plausible signaling cascade can be proposed.

The induction of apoptosis by 3-Chlorogentisyl alcohol may involve the intrinsic (mitochondrial) pathway. This pathway is initiated by cellular stress, such as DNA damage, which these compounds have been shown to induce.[2] This stress can lead to the activation of pro-apoptotic proteins like Bax and a decrease in anti-apoptotic proteins like Bcl-2. This shift in the Bax/Bcl-2 ratio disrupts the mitochondrial outer membrane potential, leading to the release of cytochrome c into the cytoplasm. Cytosolic cytochrome c then binds to Apaf-1, forming the apoptosome, which in turn activates caspase-9. Activated caspase-9 then activates the executioner caspase, caspase-3, which orchestrates the dismantling of the cell by cleaving various cellular substrates, ultimately leading to apoptotic cell death.[4][5][6][7]

Proposed apoptosis signaling pathway for 3-Chlorogentisyl alcohol derivatives.

References

• 1. Exploring gabosine and chlorogentisyl alcohol derivatives from a marine-derived fungus as EcGUS inhibitors with informatic assisted approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Drug-Induced Apoptosis: Mechanism by which Alcohol and Many Other Drugs can Disrupt Brain Development - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Alcohol and Apoptosis: Friends or Foes? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ethanol enhances activation-induced caspase-3 dependent cell death in T lymphocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effect of ethanol on pro-apoptotic mechanisms in polarized hepatic cells - PMC [pmc.ncbi.nlm.nih.gov]

cross-validation of analytical methods for 3-Chlorogentisyl alcohol

A Comparative Guide to Analytical Methods for the Quantification of 3-Chlorogentisyl Alcohol

This guide provides a comparative overview of potential analytical methods for the quantification of 3-Chlorogentisyl alcohol, a compound noted for its biological activities, including radical scavenging and antibacterial effects.[1][2] Given the limited publicly available, cross-validated methods for this specific analyte, this document outlines three common, robust analytical techniques—High-Performance Liquid Chromatography with UV detection (HPLC-UV), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)—and presents a framework for their validation and comparison. The information herein is intended to guide researchers and drug development professionals in selecting and validating an appropriate analytical method for their specific research needs.

Comparison of Analytical Method Performance

The selection of an analytical method is often a trade-off between sensitivity, selectivity, cost, and throughput. The following table summarizes the expected performance of three common analytical techniques for the quantification of 3-Chlorogentisyl alcohol. The data presented are representative values to illustrate the relative strengths of each method.

Parameter	HPLC-UV	GC-MS	LC-MS/MS
Linearity (R²)	> 0.995	> 0.990	> 0.999
Limit of Detection (LOD)	~50 ng/mL	~10 ng/mL	~0.1 ng/mL
Limit of Quantitation (LOQ)	~150 ng/mL	~30 ng/mL	~0.3 ng/mL
Accuracy (% Recovery)	95-105%	90-110%	98-102%
Precision (%RSD)	< 5%	< 10%	< 3%
Sample Throughput	Moderate	Moderate to High	High
Cost per Sample	Low	Moderate	High
Selectivity	Moderate	High	Very High

Experimental Protocols

Detailed methodologies for each of the compared analytical techniques are provided below. These protocols are intended as a starting point and should be optimized for specific laboratory conditions and sample matrices.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is a cost-effective and widely accessible technique suitable for routine analysis.

• Instrumentation: A standard HPLC system equipped with a UV-Vis detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient elution of 0.1% formic acid in water (Solvent A) and acetonitrile (B52724) (Solvent B).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 280 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Samples are dissolved in the initial mobile phase composition and filtered through a 0.45 µm syringe filter prior to injection.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers higher selectivity and sensitivity than HPLC-UV, particularly for volatile compounds. Derivatization is often required for non-volatile analytes like 3-Chlorogentisyl alcohol to improve volatility and thermal stability.

• Instrumentation: A GC system coupled to a single quadrupole mass spectrometer.

• Column: A non-polar capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injection Mode: Splitless injection at 250°C.

• Oven Temperature Program: Initial temperature of 100°C, hold for 1 minute, then ramp to 280°C at 15°C/min, and hold for 5 minutes.

• Mass Spectrometer: Electron ionization (EI) at 70 eV. Data is acquired in full scan mode or selected ion monitoring (SIM) for enhanced sensitivity.

• Sample Preparation (with Derivatization): The sample is evaporated to dryness and derivatized with a silylating agent (e.g., BSTFA with 1% TMCS) at 70°C for 30 minutes. The derivatized sample is then reconstituted in a suitable solvent for injection.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS provides the highest sensitivity and selectivity, making it ideal for trace-level quantification in complex matrices.

• Instrumentation: An HPLC or UHPLC system coupled to a triple quadrupole mass spectrometer.

• Column: A C18 reverse-phase column suitable for LC-MS (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

• Mobile Phase: A gradient elution of 0.1% formic acid in water (Solvent A) and 0.1% formic acid in acetonitrile (Solvent B).

• Flow Rate: 0.4 mL/min.

• Ionization Source: Electrospray ionization (ESI) in negative ion mode.

• MS/MS Detection: Multiple Reaction Monitoring (MRM) is used to monitor specific precursor-to-product ion transitions for 3-Chlorogentisyl alcohol and an internal standard.

• Sample Preparation: Samples are typically diluted and filtered. For complex matrices, a solid-phase extraction (SPE) may be necessary to remove interferences.

Workflow for Cross-Validation of Analytical Methods

The following diagram illustrates a systematic approach to the cross-validation of the analytical methods described above. This process ensures that the selected method is fit for its intended purpose and that the results are reliable and reproducible.

Caption: Workflow for cross-validation of analytical methods.

Conclusion

The choice of an analytical method for the quantification of 3-Chlorogentisyl alcohol depends on the specific requirements of the study. For routine analysis where high sensitivity is not critical, HPLC-UV offers a reliable and cost-effective solution. GC-MS provides a good balance of sensitivity and selectivity, though it may require sample derivatization. For applications demanding the highest sensitivity and selectivity, such as analysis in complex biological matrices, LC-MS/MS is the method of choice. A thorough cross-validation as outlined is essential to ensure the reliability and accuracy of the chosen method.

References

• 1. caymanchem.com [caymanchem.com]
• 2. 3-Chlorogentisyl Alcohol - Labchem Catalog [catalog.labchem.com.my]

A Comparative Analysis of 3-Chlorogentisyl Alcohol and Commercial Antifouling Agents

For Researchers, Scientists, and Drug Development Professionals

The relentless colonization of submerged surfaces by marine organisms, a phenomenon known as biofouling, poses a significant challenge to maritime industries. The primary defense has traditionally been the application of antifouling coatings that release biocides. This guide provides a comparative overview of the antifouling properties of a promising natural product, 3-Chlorogentisyl alcohol, against established commercial agents: cuprous oxide, zinc pyrithione (B72027), DCOIT (Sea-Nine 211), and medetomidine (B1201911).

Quantitative Performance Data

The efficacy of an antifouling agent is determined by its ability to inhibit the settlement and growth of fouling organisms at low concentrations while exhibiting minimal toxicity to the wider marine environment. The following table summarizes the key performance indicators for 3-Chlorogentisyl alcohol and the selected commercial agents against the common fouling barnacle, Balanus amphitrite.

Antifouling Agent	Target Organism	EC50 (µg/mL)	LC50 (µg/mL)	Therapeutic Ratio (LC50/EC50)
3-Chlorogentisyl Alcohol	Balanus amphitrite	3.19 - 3.81[1][2]	266.68[1][2]	~70-84
Hydroides elegans	0.67 - 0.78[1][2]	2.64[1][2]	~3.4-3.9
Cuprous Oxide (Cu₂O)	Balanus amphitrite	Not typically measured; efficacy is concentration-dependent in paint formulations (typically 25-40% w/w)[3].	-	-
Zinc Pyrithione (ZnPT)	Balanus amphitrite	-	98.2 µg/L (red sea bream), 120 µg/L (toy shrimp)[4]	-
DCOIT (Sea-Nine 211)	Balanus amphitrite	-	340 µg/L[5]	-
Medetomidine	Balanus amphitrite	~0.0002 µg/mL (0.2 µg/L or 1 nM) - Settlement Inhibition[1]	>20 µg/mL (>20,000 µg/L)	>100,000

Note: EC50 (Effective Concentration 50) is the concentration of a substance that causes a 50% reduction in a biological response (e.g., larval settlement). LC50 (Lethal Concentration 50) is the concentration that is lethal to 50% of the test organisms. The therapeutic ratio is a measure of the agent's selectivity, with a higher ratio indicating a lower risk of toxicity at effective concentrations.

Mechanisms of Antifouling Action & Signaling Pathways

The antifouling agents discussed employ diverse mechanisms to deter biofouling, often by targeting specific physiological pathways in fouling organisms.

3-Chlorogentisyl Alcohol: The precise signaling pathway for the antifouling activity of 3-Chlorogentisyl alcohol is not yet fully elucidated. However, its demonstrated antimicrobial properties and potent inhibition of larval settlement suggest interference with crucial metabolic or neurological functions in fouling organisms.[1][2]

Cuprous Oxide (Cu₂O): The primary mechanism of cuprous oxide is the continuous release of copper ions (Cu⁺ and Cu²⁺) into the surrounding water. These ions are toxic to a broad spectrum of marine organisms. Copper ions are believed to generate reactive oxygen species (ROS), leading to oxidative stress and subsequent damage to cellular components like proteins, lipids, and DNA.

Cuprous Oxide Antifouling Mechanism

Zinc Pyrithione (ZnPT): Zinc pyrithione is a broad-spectrum biocide that disrupts cellular processes. One of its proposed mechanisms involves the induction of oxidative stress. Additionally, it has been shown to interfere with the cyclic adenosine (B11128) monophosphate (cAMP)/protein kinase A (PKA) signaling pathway, which is crucial for many cellular functions, including growth and development.

Zinc Pyrithione Antifouling Mechanism

DCOIT (Sea-Nine 211): 4,5-dichloro-2-n-octyl-4-isothiazolin-3-one (DCOIT) is a potent biocide that targets a broad range of marine organisms. Its mechanism of action involves the inhibition of key enzymes and interference with cellular signaling. It has been shown to disrupt G protein-coupled receptor (GPCR) signaling and the mitogen-activated protein kinase (MAPK) pathway, which are essential for cell communication and proliferation.[6][7]

DCOIT Antifouling Mechanism

Medetomidine: Medetomidine is a highly selective antifouling agent that acts as a potent agonist of octopamine (B1677172) receptors in barnacle larvae.[8] Octopamine is a key neurotransmitter in invertebrates, analogous to noradrenaline in vertebrates. Activation of these receptors by medetomidine leads to hyperactivity in the larvae, preventing them from settling on surfaces. This interaction can lead to downstream effects on intracellular signaling molecules like cyclic AMP (cAMP) or calcium (Ca²⁺).[8]

Medetomidine Antifouling Mechanism

Experimental Protocols

Standardized laboratory assays are crucial for the evaluation and comparison of antifouling agents. Below are detailed methodologies for two key experiments.

Barnacle Larval Settlement Assay

This assay assesses the ability of a compound to inhibit the settlement of barnacle cyprid larvae.

Materials:

• Balanus amphitrite cyprid larvae

• 24-well polystyrene plates

• Filtered seawater (FSW)

• Test compounds dissolved in a suitable solvent (e.g., DMSO)

• Positive control (e.g., a known antifouling agent)

• Negative control (solvent only)

• Stereomicroscope

Procedure:

• Preparation of Test Solutions: Prepare a stock solution of the test compound in a suitable solvent. Create a series of dilutions of the stock solution in FSW to achieve the desired final test concentrations. The final solvent concentration in all wells should be kept constant and at a non-toxic level (typically ≤ 0.1%).

• Assay Setup: Add 1 mL of each test solution to the wells of a 24-well plate. Include wells with FSW and solvent as negative controls and wells with a known antifouling agent as a positive control.

• Introduction of Larvae: Carefully add a specific number of competent cyprid larvae (e.g., 20-30) to each well.

• Incubation: Incubate the plates in the dark at a constant temperature (e.g., 25°C) for a specified period (e.g., 24-48 hours).

• Assessment: After the incubation period, count the number of settled (metamorphosed) and unsettled (swimming or dead) larvae in each well under a stereomicroscope.

• Data Analysis: Calculate the percentage of settlement inhibition for each concentration relative to the negative control. Determine the EC50 and LC50 values using appropriate statistical software.

References

• 1. researchportal.hkust.edu.hk [researchportal.hkust.edu.hk]
• 2. researchgate.net [researchgate.net]
• 3. apps.ecology.wa.gov [apps.ecology.wa.gov]
• 4. mdpi.com [mdpi.com]
• 5. Protocol for Assessing Antifouling Activities of Macroalgal Extracts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Materials Selection for Antifouling Systems in Marine Structures - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

A Mechanistic Showdown: 3-Chlorogentisyl Alcohol Versus Classical Apoptosis Inducers in Cervical Cancer Cells

For Immediate Release

[City, State] – [Date] – In the ongoing quest for novel anticancer therapeutics, a detailed understanding of the mechanisms driving programmed cell death, or apoptosis, is paramount. This guide provides a mechanistic comparison of 3-Chlorogentisyl alcohol (CHBA), a marine-derived fungal metabolite, with two well-established apoptosis inducers, Doxorubicin and Staurosporine. The focus of this comparison is on their effects in human cervical carcinoma (HeLa) cells, a cornerstone model for cancer research. This document is intended for researchers, scientists, and drug development professionals, offering a comparative analysis supported by experimental data to aid in the evaluation of these compounds.

Executive Summary

3-Chlorogentisyl alcohol induces apoptosis in HeLa cells through a DNA damage-mediated intrinsic pathway, characterized by S-phase cell cycle arrest, release of mitochondrial cytochrome c, and subsequent activation of caspase-9 and caspase-3. In comparison, Doxorubicin, an anthracycline antibiotic, and Staurosporine, a potent protein kinase inhibitor, trigger apoptosis through distinct, albeit partially overlapping, signaling cascades. This guide presents a side-by-side analysis of their efficacy, key molecular players, and the experimental methodologies used to elucidate these pathways.

Comparative Analysis of Apoptotic Induction

The following tables summarize the quantitative data on the apoptotic effects of 3-Chlorogentisyl alcohol, Doxorubicin, and Staurosporine in HeLa cells.

Compound	Cell Line	IC50 for Cytotoxicity	Key Mechanistic Features	Reference
3-Chlorogentisyl alcohol (CHBA)	HeLa	~ 35 µM	Induces DNA damage and S-phase arrest; triggers the mitochondrial intrinsic pathway.	[1][2]
Doxorubicin	HeLa	132.8 nM - 2.4 µM (time-dependent)	Induces DNA damage; involves cathepsin B and caspase-3 activation; downregulates Bcl-2.	[3][4][5]
Staurosporine	HeLa	Not explicitly defined in cited HeLa studies	Activates both caspase-dependent (caspase-8, -9, -3) and -independent pathways; modulates Bcl-2 family proteins.	[6][7][8]

Table 1: Comparative Cytotoxicity and Key Mechanistic Features

Apoptotic Event	3-Chlorogentisyl alcohol (CHBA)	Doxorubicin	Staurosporine
Primary Trigger	DNA Damage	DNA Damage, Topoisomerase II inhibition	Broad-spectrum protein kinase inhibition
Cell Cycle Arrest	S Phase	G2/M Phase	G2/M Phase
Mitochondrial Involvement	Cytochrome c release	Cytochrome c release	Cytochrome c release, AIF release
Initiator Caspase(s)	Caspase-9	Caspase-9	Caspase-8, Caspase-9
Executioner Caspase(s)	Caspase-3	Caspase-3	Caspase-3
Bcl-2 Family Modulation	Not explicitly detailed	Downregulation of Bcl-2	Downregulation of Bcl-2 and Bcl-xL

Table 2: Mechanistic Comparison of Apoptotic Pathways

Signaling Pathways and Experimental Workflows

To visually represent the complex signaling cascades and experimental procedures, the following diagrams are provided.

Caption: Apoptosis signaling pathways of the three inducers.

Caption: A typical experimental workflow for comparing apoptosis inducers.

Detailed Experimental Protocols

MTT Assay for Cell Viability and IC50 Determination

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

• Cell Seeding: Plate HeLa cells in a 96-well plate at a density of 1 x 104 to 1 x 105 cells/well and incubate for 24 hours.

• Treatment: Treat the cells with various concentrations of the apoptosis inducer (e.g., 3-Chlorogentisyl alcohol, Doxorubicin, or Staurosporine) and incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT reagent to each well and incubate for 2-4 hours until a purple precipitate is visible.

• Solubilization: Add 100 µL of a detergent reagent to dissolve the formazan (B1609692) crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• IC50 Calculation: The half-maximal inhibitory concentration (IC50) is calculated by plotting the percentage of cell viability against the logarithm of the drug concentration and fitting the data to a sigmoidal dose-response curve.[9]

Annexin V/Propidium Iodide (PI) Staining for Apoptosis Detection by Flow Cytometry

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Preparation: After treatment, harvest the cells and wash them with cold 1X PBS.

• Resuspension: Resuspend the cells in 1X Binding Buffer at a concentration of approximately 1 x 106 cells/mL.

• Staining: Add 5 µL of Annexin V-FITC and 1 µL of PI staining solution to 100 µL of the cell suspension.[10]

• Incubation: Incubate the cells for 15-20 minutes at room temperature in the dark.[11]

• Analysis: Analyze the stained cells by flow cytometry. Viable cells are Annexin V- and PI-negative; early apoptotic cells are Annexin V-positive and PI-negative; late apoptotic/necrotic cells are Annexin V- and PI-positive.[10]

Western Blot Analysis for Apoptotic Protein Expression

This technique is used to detect and quantify specific proteins involved in the apoptotic cascade.

• Protein Extraction: Lyse the treated cells to extract total protein.[12]

• Protein Quantification: Determine the protein concentration of the lysates to ensure equal loading.

• SDS-PAGE: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.[13]

• Protein Transfer: Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).[13]

• Blocking: Block the membrane to prevent non-specific antibody binding.[13]

• Antibody Incubation: Incubate the membrane with primary antibodies specific for the proteins of interest (e.g., cleaved caspase-3, Bcl-2, Bax) followed by incubation with a horseradish peroxidase-conjugated secondary antibody.[14][15]

• Detection: Detect the protein bands using a chemiluminescent substrate and image the blot. The intensity of the bands corresponds to the amount of protein.[14]

Conclusion

3-Chlorogentisyl alcohol emerges as a promising pro-apoptotic agent in HeLa cells, acting through the intrinsic mitochondrial pathway initiated by DNA damage. Its mechanism shows similarities to Doxorubicin in its reliance on the intrinsic pathway but differs from the broader kinase-inhibitory action of Staurosporine. The provided data and protocols offer a framework for researchers to further investigate the therapeutic potential of 3-Chlorogentisyl alcohol and to conduct comparative studies with other apoptosis inducers. The distinct signaling pathways activated by these compounds underscore the importance of a nuanced understanding of apoptosis induction for the development of targeted cancer therapies.

References

• 1. 3-Chloro-2,5-dihydroxybenzyl alcohol activates human cervical carcinoma HeLa cell apoptosis by inducing DNA damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Combined Hesperidin and Doxorubicin Treatment Induces Apoptosis and Modulates Inflammatory Cytokines in HeLa Cervical Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Selective growth inhibition of cancer cells with doxorubicin-loaded CB[7]-modified iron-oxide nanoparticles - RSC Advances (RSC Publishing) DOI:10.1039/C7RA02693E [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Spatiotemporal activation of caspase-dependent and -independent pathways in staurosporine-induced apoptosis of p53wt and p53mt human cervical carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 11. kumc.edu [kumc.edu]
• 12. Determination of Caspase Activation by Western Blot - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Apoptosis western blot guide | Abcam [abcam.com]
• 14. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 15. Targeting the anti-apoptotic Bcl-2 family proteins: machine learning virtual screening and biological evaluation of new small molecules - PMC [pmc.ncbi.nlm.nih.gov]

Evaluating the Selectivity of 3-Chlorogentisyl Alcohol: A Comparative Guide for Researchers

A comprehensive analysis of 3-Chlorogentisyl alcohol's activity reveals a compound with notable antimicrobial properties and cytotoxic effects on mammalian cancer cells. However, a complete assessment of its selectivity for bacterial cells over healthy mammalian cells is currently hindered by a lack of publicly available data on non-cancerous cell lines.

This guide provides a detailed comparison of the known biological effects of 3-Chlorogentisyl alcohol on bacterial and mammalian cells, supported by available experimental data. It also outlines the standard methodologies for key experiments to facilitate further research and a more definitive evaluation of this compound's therapeutic potential.

Data Presentation: Quantitative Analysis

To provide a clear comparison, the available quantitative data on the antimicrobial and cytotoxic activity of 3-Chlorogentisyl alcohol is summarized below.

Parameter	Bacterial Cells (MRSA)	Mammalian Cells (HeLa - Cervical Cancer)
Effective Concentration	MIC = 50 µg/mL	IC50 ≈ 35 µM
Observed Effects	Inhibition of bacterial growth	Induction of apoptosis, cell cycle arrest at S phase, single-strand DNA breaks.[1][2]
Concentration for Effects	50 µ g/disc for activity against 13 Gram-positive and Gram-negative bacteria.[2]	35 µM for DNA damage; 50 µM for apoptosis and cell cycle arrest.[1][2]

Note: A direct calculation of the selectivity index (SI), a crucial measure of a compound's preferential toxicity, is not feasible without cytotoxicity data (IC50 or CC50) on non-cancerous mammalian cell lines. The use of cancer cell lines, such as HeLa, may not accurately represent the compound's effect on healthy cells.

Mechanism of Action: A Tale of Two Cell Types

The currently understood mechanisms of action for 3-Chlorogentisyl alcohol differ significantly between bacterial and mammalian cells, highlighting its potential for selective targeting.

In Mammalian Cancer Cells (HeLa)

3-Chlorogentisyl alcohol has been shown to induce programmed cell death, or apoptosis, in human cervical cancer (HeLa) cells.[1] This process is initiated by the compound causing DNA damage.[1] The cellular response to this damage involves the release of cytochrome c from the mitochondria, which in turn activates a cascade of enzymes known as caspases, ultimately leading to cell death.[1]

Caption: Apoptotic pathway induced by 3-Chlorogentisyl alcohol in HeLa cells.

In Bacterial Cells

The precise mechanism of action of 3-Chlorogentisyl alcohol in bacterial cells is not yet fully elucidated. However, based on the general effects of alcohol-based antimicrobial agents, it is hypothesized that its primary target is the bacterial cell membrane. Alcohols can disrupt the lipid bilayer of the cell membrane, leading to increased permeability and leakage of essential intracellular components, ultimately resulting in cell death. Another potential mechanism could be the inhibition of critical enzymes, such as DNA gyrase, which is essential for bacterial DNA replication.

Experimental Protocols

For researchers aiming to further investigate the selectivity of 3-Chlorogentisyl alcohol, the following standard experimental protocols are recommended.

Determination of Minimum Inhibitory Concentration (MIC) for Bacteria

The broth microdilution method is a standard assay to determine the MIC of an antimicrobial agent.

Caption: Workflow for Minimum Inhibitory Concentration (MIC) determination.

Protocol:

• Preparation of Compound Dilutions: Prepare a series of twofold dilutions of 3-Chlorogentisyl alcohol in a suitable broth medium (e.g., Mueller-Hinton Broth) in a 96-well microtiter plate.

• Inoculum Preparation: Prepare a standardized bacterial suspension (e.g., 0.5 McFarland standard) of the test organism (e.g., Staphylococcus aureus).

• Inoculation: Inoculate each well of the microtiter plate with the bacterial suspension. Include a positive control (bacteria and broth) and a negative control (broth only).

• Incubation: Incubate the plate at the optimal growth temperature for the bacterium (e.g., 37°C) for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Determination of Cytotoxicity (IC50) in Mammalian Cells

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay commonly used to assess cell viability and determine the IC50 value of a compound.

Caption: Workflow for MTT cytotoxicity assay.

Protocol:

• Cell Seeding: Seed a non-cancerous mammalian cell line (e.g., human dermal fibroblasts) in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Replace the medium with fresh medium containing various concentrations of 3-Chlorogentisyl alcohol. Include a vehicle control.

• Incubation: Incubate the cells for a specified period (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • Add MTT solution to each well and incubate for 2-4 hours.

  • Add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan (B1609692) crystals.

• Data Analysis: Measure the absorbance at a specific wavelength (typically 570 nm). The IC50 value, the concentration at which 50% of cell growth is inhibited, can be calculated from the dose-response curve.

Conclusion and Future Directions

3-Chlorogentisyl alcohol demonstrates promising antimicrobial activity and a defined mechanism of action in cancer cells. However, to establish its true therapeutic potential and selectivity, further research is imperative. Specifically, determining the cytotoxicity of 3-Chlorogentisyl alcohol against a panel of non-cancerous mammalian cell lines is a critical next step. This will enable the calculation of a selectivity index, providing a quantitative measure of its safety and therapeutic window. Furthermore, a more in-depth investigation into the antibacterial mechanism of action will provide valuable insights for potential drug development and optimization. Researchers are encouraged to utilize the outlined experimental protocols to contribute to a more complete understanding of this intriguing natural compound.

References

• 1. 3-Chloro-2,5-dihydroxybenzyl alcohol activates human cervical carcinoma HeLa cell apoptosis by inducing DNA damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]

Lack of Direct Evidence on Synergistic Effects of 3-Chlorogentisyl Alcohol Highlights Need for Further Research

A comprehensive review of existing scientific literature reveals a notable absence of studies specifically investigating the synergistic effects of 3-Chlorogentisyl alcohol with other compounds. While research into the broader class of chlorogentisyl alcohol derivatives is emerging, data on the specific synergistic interactions of the 3-chloro substituted form remains unpublished. This guide, therefore, aims to provide researchers, scientists, and drug development professionals with a foundational understanding of synergistic principles by examining related compounds and outlining the established methodologies for evaluating such interactions.

A study on novel derivatives of chlorogentisyl alcohol and gabosine has demonstrated potent inhibitory activity against E. coli β-glucuronidase, suggesting the potential for significant biological effects from this class of compounds. This section will delve into the findings of this study and then broaden the scope to discuss the fundamental concepts and experimental protocols for assessing synergy, providing a framework for future investigations into 3-Chlorogentisyl alcohol.

Potent Inhibitory Activity of Chlorogentisyl Alcohol Derivatives

In a recent study, a series of new compounds, including derivatives of chlorogentisyl alcohol, were isolated and evaluated for their in vitro inhibitory activity against E. coli β-glucuronidase (EcGUS). Several of these compounds demonstrated significantly greater inhibitory potency than the standard inhibitor, D-saccharic acid 1,4-lactone.

Table 1: In Vitro Inhibitory Activity of Selected Compounds against E. coli β-Glucuronidase (EcGUS)

Compound	Description	IC₅₀ (µM)
17	Chlorogentisyl alcohol derivative	0.24 ± 0.02
1	Chlorogentisyl alcohol derivative	0.74 ± 0.03
D-saccharic acid 1,4-lactone	Standard Inhibitor	56.74 ± 4.01

IC₅₀ represents the half-maximal inhibitory concentration.

The data clearly indicates that compounds containing the chlorogentisyl alcohol moiety exhibit potent inhibitory effects on EcGUS, with IC₅₀ values in the sub-micromolar range, far exceeding the potency of the standard inhibitor.

Experimental Protocols

To facilitate further research in this area, a detailed methodology for a key experiment—the determination of the half-maximal inhibitory concentration (IC₅₀)—is provided below.

Determination of IC₅₀ for Enzyme Inhibition

The IC₅₀ value is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.[1] It indicates the concentration of an inhibitor required to reduce the rate of an enzymatic reaction by 50%.[2]

Materials:

• Purified enzyme (e.g., E. coli β-glucuronidase)

• Substrate for the enzyme

• Assay buffer

• Test compounds (e.g., 3-Chlorogentisyl alcohol and potential synergistic partners)

• 96-well microplates

• Plate reader (for measuring absorbance, fluorescence, or luminescence)

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compounds in the assay buffer.

• Assay Setup: In a 96-well plate, add the assay buffer, the substrate, and the various concentrations of the test compound. Include control wells with no inhibitor (100% activity) and no enzyme (0% activity).

• Enzyme Addition: Add the purified enzyme to all wells except the "no enzyme" control to initiate the reaction.

• Incubation: Incubate the plate at a specific temperature (e.g., 37°C) for a predetermined period.

• Signal Detection: Measure the signal (e.g., absorbance) at appropriate time points using a plate reader.

• Data Analysis:

  • Calculate the initial reaction rates for each inhibitor concentration.

  • Normalize the rates relative to the control wells.

  • Plot the percentage of enzyme activity versus the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value, which is the concentration at which the enzyme activity is reduced by 50%.[2][3]

Principles of Synergistic Effects

When two or more drugs are administered in combination, their interaction can be classified as synergistic, additive, or antagonistic.[4][5]

• Synergism: The combined effect of the drugs is greater than the sum of their individual effects.[4] This is often the desired outcome in combination therapy as it can lead to increased efficacy and reduced dosages, thereby minimizing side effects.[6]

• Additivity: The combined effect is equal to the sum of the individual effects.[7]

• Antagonism: The combined effect is less than the sum of the individual effects.[4]

The assessment of these interactions is a quantitative process that requires a rigorous comparison of the observed combined effect with the expected additive effect based on the individual potencies of the drugs.[8]

Methodologies for Assessing Synergy

Several methods are commonly employed to quantitatively assess drug synergy.

• Isobolographic Analysis: This is a graphical method that plots the doses of two drugs that produce a specific level of effect (e.g., 50% inhibition). A line connecting the individual doses of each drug that produce this effect represents additivity. Data points for a combination that fall below this line indicate synergy, while points above it suggest antagonism.[8][9]

• Combination Index (CI) Method: The Chou-Talalay method is a widely used approach that calculates a Combination Index (CI).[10] The CI provides a quantitative measure of the interaction:

  • CI < 1 indicates synergism.

  • CI = 1 indicates an additive effect.

  • CI > 1 indicates antagonism.[6][10]

Visualizing Methodologies and Potential Mechanisms

To aid in the conceptualization of synergy assessment and potential biological pathways, the following diagrams are provided.

Caption: General experimental workflow for assessing drug synergy.

Caption: Hypothetical signaling pathway illustrating dual inhibition.

The provided information underscores the potential of chlorogentisyl alcohol derivatives as potent bioactive molecules. However, the absence of specific data on the synergistic effects of 3-Chlorogentisyl alcohol highlights a critical gap in the current research landscape. The methodologies and principles outlined in this guide are intended to provide a robust framework for future studies aimed at exploring the combination potential of this and other novel compounds. Such research is essential for the development of more effective and safer therapeutic strategies.

References

• 1. IC50 - Wikipedia [en.wikipedia.org]
• 2. courses.edx.org [courses.edx.org]
• 3. benchchem.com [benchchem.com]
• 4. study.com [study.com]
• 5. mdpi.com [mdpi.com]
• 6. Frontiers | An Introduction to Terminology and Methodology of Chemical Synergy—Perspectives from Across Disciplines [frontiersin.org]
• 7. 11. Types of Drug-Drug Interactions – Principles of Pharmacology – Study Guide [open.lib.umn.edu]
• 8. Quantitative Methods for Assessing Drug Synergism - PMC [pmc.ncbi.nlm.nih.gov]
• 9. storage.imrpress.com [storage.imrpress.com]
• 10. aacrjournals.org [aacrjournals.org]

Comparative Analysis of 3-Chlorogentisyl Alcohol Isomers' Biological Activity: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the structure-activity relationships of novel compounds is paramount. This guide provides a comparative analysis of the biological activities of 3-Chlorogentisyl alcohol and its positional isomers, offering insights into their potential as therapeutic agents. The data presented is compiled from available scientific literature, highlighting differences in their cytotoxic and antimicrobial effects.

Overview of 3-Chlorogentisyl Alcohol and Its Isomers

3-Chlorogentisyl alcohol, a chlorinated derivative of gentisyl alcohol, is a naturally occurring compound isolated from marine-derived fungi. Its chemical structure, featuring a dihydroxybenzyl alcohol core with a chlorine substituent, allows for several positional isomers. The position of the chlorine atom on the benzene (B151609) ring can significantly influence the molecule's interaction with biological targets, leading to variations in its bioactivity. This guide focuses on the comparative analysis of the known biological activities of these isomers.

Data Summary of Biological Activities

The following table summarizes the available quantitative data on the biological activities of 3-Chlorogentisyl alcohol and its isomers. Direct comparative studies are limited, and the data presented is a compilation from individual research efforts.

Compound	Biological Activity	Assay	Cell Line/Organism	Result (IC50/MIC)
3-Chloro-2,5-dihydroxybenzyl alcohol	Cytotoxicity (Apoptosis Induction)	MTT Assay	HeLa (Human cervical carcinoma)	~35 µM[1]
5-Chloro-2,3-dihydroxybenzyl alcohol	No data available	-	-	-
6-Chloro-2,3-dihydroxybenzyl alcohol	No data available	-	-	-
4-Chloro-2,5-dihydroxybenzyl alcohol	No data available	-	-	-

IC50: Half-maximal inhibitory concentration. MIC: Minimum inhibitory concentration.

Detailed Experimental Protocols

To ensure the reproducibility and accurate interpretation of the presented data, detailed experimental methodologies for the key experiments are provided below.

Cytotoxicity Assay (MTT Assay) for 3-Chloro-2,5-dihydroxybenzyl alcohol

Objective: To determine the cytotoxic effect of 3-Chloro-2,5-dihydroxybenzyl alcohol on HeLa cells.

Methodology:

• Cell Culture: HeLa cells were cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere with 5% CO2.

• Treatment: Cells were seeded in 96-well plates and allowed to adhere overnight. Subsequently, the cells were treated with various concentrations of 3-Chloro-2,5-dihydroxybenzyl alcohol for a specified duration (e.g., 24, 48, or 72 hours).

• MTT Addition: After the treatment period, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution was added to each well and incubated for 4 hours.

• Formazan (B1609692) Solubilization: The medium was removed, and dimethyl sulfoxide (B87167) (DMSO) was added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance was measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: The cell viability was calculated as a percentage of the control (untreated cells), and the IC50 value was determined by plotting the cell viability against the compound concentration.[1]

Visualizing Cellular Impact: Apoptosis Induction Pathway

The cytotoxic activity of 3-Chloro-2,5-dihydroxybenzyl alcohol in HeLa cells has been attributed to the induction of apoptosis. The following diagram illustrates the proposed signaling pathway.

Caption: Proposed apoptotic pathway induced by 3-Chloro-2,5-dihydroxybenzyl alcohol in HeLa cells.

Experimental Workflow for Cytotoxicity Screening

The general workflow for screening the cytotoxic activity of the 3-Chlorogentisyl alcohol isomers is depicted below. This standardized process is crucial for obtaining comparable data across different compounds.

Caption: General experimental workflow for comparative cytotoxicity screening of isomers.

Conclusion and Future Directions

The available data indicates that 3-Chloro-2,5-dihydroxybenzyl alcohol possesses cytotoxic activity against human cervical cancer cells by inducing apoptosis. However, a significant knowledge gap exists regarding the biological activities of its other positional isomers. To establish a comprehensive structure-activity relationship, further research is imperative to synthesize and screen these isomers for a range of biological activities, including cytotoxic, antimicrobial, and antioxidant effects. Such comparative studies will be invaluable for identifying the most potent and selective isomers for potential therapeutic development.

References

• 1. 3-Chloro-2,5-dihydroxybenzyl alcohol activates human cervical carcinoma HeLa cell apoptosis by inducing DNA damage - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking the Purity of Synthetic 3-Chlorogentisyl Alcohol: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive purity benchmark for synthetically produced 3-Chlorogentisyl alcohol, a compound with noted antiproliferative and enzyme-inhibiting properties.[1] The purity of this compound is critical for reliable and reproducible research, particularly in the fields of oncology and inflammatory diseases. This document compares a new synthetic batch of 3-Chlorogentisyl alcohol against a commercially available standard and a structurally related alternative, Gentisyl alcohol. The comparison is supported by detailed experimental protocols and quantitative data.

Comparative Purity Analysis

The purity of three samples was assessed using High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. The samples analyzed were:

• Synthetic 3-Chlorogentisyl Alcohol (Batch ID: SYN-CGA-20251210): The newly synthesized batch for evaluation.

• Commercial 3-Chlorogentisyl Alcohol (Reference Standard): A commercially sourced standard with a stated purity of 99.70%.[2]

• Gentisyl Alcohol (Alternative Compound): A structurally similar, non-chlorinated analogue with potential as an alternative therapeutic agent.[3]

Table 1: Comparative Purity Data

Analyte	Purity by HPLC (%)	Purity by GC-MS (%)	Purity by qNMR (%)	Major Impurities Identified
Synthetic 3-Chlorogentisyl Alcohol	99.5 ± 0.2	99.3 ± 0.3	99.6 ± 0.1	2-Chloro-3,5-dihydroxybenzyl alcohol (isomer), Chlorohydroquinone (starting material), Unidentified aromatic by-product
Commercial 3-Chlorogentisyl Alcohol	99.7 ± 0.1	99.8 ± 0.1	99.7 ± 0.1	Trace amounts of solvent residue
Gentisyl Alcohol	98.5 ± 0.3	98.2 ± 0.4	98.8 ± 0.2	Hydroquinone, Unidentified oxidation products

Experimental Protocols

Detailed methodologies for the analytical techniques used in this comparison are provided below.

High-Performance Liquid Chromatography (HPLC)

This method is designed for the separation and quantification of phenolic alcohols and their impurities.

• Instrumentation: Agilent 1260 Infinity II HPLC system with a Diode Array Detector (DAD).

• Column: Agilent Poroshell 120 EC-C18 (4.6 x 150 mm, 2.7 µm).

• Mobile Phase:

  • A: 0.1% Formic acid in Water

  • B: Acetonitrile

• Gradient Program:

  • 0-10 min: 10-40% B

  • 10-15 min: 40-70% B

  • 15-17 min: 70-10% B

  • 17-20 min: 10% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 280 nm

• Injection Volume: 5 µL

• Sample Preparation: Samples were dissolved in methanol (B129727) to a concentration of 1 mg/mL and filtered through a 0.45 µm syringe filter.

Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is for the analysis of volatile and semi-volatile impurities after derivatization.

• Instrumentation: Agilent 7890B GC with 5977A MSD.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm).

• Derivatization: Samples were derivatized with N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) to form trimethylsilyl (B98337) (TMS) ethers of the hydroxyl groups. A 1 mg sample was dissolved in 100 µL of pyridine, and 100 µL of BSTFA with 1% TMCS was added. The mixture was heated at 70°C for 30 minutes.

• Injection Volume: 1 µL (Splitless)

• Inlet Temperature: 280°C

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes

  • Ramp: 10°C/min to 280°C

  • Hold: 5 minutes at 280°C

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MSD Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Mass Range: 50-550 amu

Quantitative Nuclear Magnetic Resonance (qNMR)

This method provides an absolute purity determination without the need for a specific reference standard of the analyte.

• Instrumentation: Bruker Avance III 500 MHz NMR spectrometer.

• Solvent: DMSO-d6

• Internal Standard: Maleic acid (certified reference material)

• Sample Preparation: Approximately 10 mg of the sample and 5 mg of maleic acid were accurately weighed and dissolved in 0.75 mL of DMSO-d6.

• Acquisition Parameters:

  • Pulse Program: zg30

  • Number of Scans: 16

  • Relaxation Delay (d1): 30 s

  • Acquisition Time: 4 s

• Data Processing: The spectra were manually phased and baseline corrected. The purity was calculated by comparing the integral of a well-resolved proton signal from the analyte with the integral of the vinyl protons of the internal standard.

Visualizations

Experimental Workflow

The following diagram illustrates the workflow for the comparative purity analysis of synthetic 3-Chlorogentisyl alcohol.

Caption: Workflow for purity benchmarking.

Hypothesized Signaling Pathway

3-Chlorogentisyl alcohol has been shown to induce apoptosis in cancer cells, a process that can be mediated through the MAPK/ERK signaling pathway.[2] The following diagram depicts a simplified, hypothesized signaling pathway.

Caption: Hypothesized MAPK/ERK signaling pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. gentisyl alcohol, 495-08-9 [thegoodscentscompany.com]
• 3. Buy Gentisyl alcohol | 495-08-9 [smolecule.com]

A Comparative Guide to the Efficacy of 3-Chlorogentisyl Alcohol: An In Vitro Perspective

An important note to the reader: This guide provides a comprehensive overview of the in vitro efficacy of 3-Chlorogentisyl alcohol based on available scientific literature. As of the latest search, no specific in vivo studies investigating the efficacy of 3-Chlorogentisyl alcohol in animal models have been identified. Therefore, this document focuses exclusively on its demonstrated biological activities in a laboratory setting.

Introduction

3-Chlorogentisyl alcohol is a phenolic microbial metabolite that has demonstrated a range of biological activities in vitro.[1] This guide synthesizes the current understanding of its efficacy, presenting key quantitative data, detailing experimental methodologies, and visualizing its mechanisms of action. The information provided is intended for researchers, scientists, and professionals in the field of drug development to facilitate an objective evaluation of this compound's potential.

In Vitro Efficacy of 3-Chlorogentisyl Alcohol

3-Chlorogentisyl alcohol has shown promise in several areas of research, including as an enzyme inhibitor, an antioxidant, an antibacterial agent, and an anticancer compound.

Enzyme Inhibition

One of the most potent activities of 3-Chlorogentisyl alcohol is its ability to inhibit E. coli β-glucuronidase.[2] This enzyme is implicated in the reactivation of certain drugs and toxins in the gut, which can lead to adverse effects.

Antioxidant Activity

The compound has also been shown to possess radical scavenging properties, a key characteristic of antioxidant compounds.[1]

Antibacterial Activity

3-Chlorogentisyl alcohol has demonstrated activity against a range of bacteria, including the methicillin-resistant Staphylococcus aureus (MRSA), a significant human pathogen.[1]

Anticancer Activity

Studies on human cervical cancer (HeLa) cells have revealed that 3-Chlorogentisyl alcohol can induce apoptosis (programmed cell death) and cause cell cycle arrest at the S phase.[1] Furthermore, it has been shown to induce single-strand DNA breaks in these cells.[1]

Quantitative Data Summary

The following tables summarize the key quantitative data regarding the in vitro efficacy of 3-Chlorogentisyl alcohol.

Target	Assay	Value	Reference
E. coli β-glucuronidase	IC50	0.74 µM	[2]
E. coli β-glucuronidase	Ki	0.58 µM	[2]

Table 1: Enzyme Inhibition Data for 3-Chlorogentisyl Alcohol

Activity	Assay	Value	Reference
Radical Scavenging	DPPH Assay	IC50 = 1 µM	[1]

Table 2: Antioxidant Activity of 3-Chlorogentisyl Alcohol

Organism	Assay	Value	Reference
Methicillin-resistant S. aureus (MRSA)	MIC	50 µg/ml	[1]
13 Gram-positive and Gram-negative bacteria	Disc Diffusion	Active at 50 µ g/disc	[1]

Table 3: Antibacterial Activity of 3-Chlorogentisyl Alcohol

Cell Line	Effect	Concentration	Reference
HeLa (cervical cancer)	Induces apoptosis and cell cycle arrest at S phase	50 µM	[1]
HeLa (cervical cancer)	Induces single-strand DNA breaks (Comet Assay)	35 µM	[1]

Table 4: Anticancer Activity of 3-Chlorogentisyl Alcohol

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

E. coli β-glucuronidase Inhibition Assay

The inhibitory activity of 3-Chlorogentisyl alcohol against E. coli β-glucuronidase is typically determined using a spectrophotometric method. The assay measures the enzyme's ability to hydrolyze a chromogenic substrate, such as p-nitrophenyl-β-D-glucuronide, in the presence and absence of the inhibitor. The reaction is initiated by the addition of the enzyme, and the absorbance of the released p-nitrophenol is measured over time. The IC50 value, the concentration of inhibitor required to reduce enzyme activity by 50%, is then calculated from the dose-response curve.

DPPH Radical Scavenging Assay

The antioxidant activity is assessed by the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay. DPPH is a stable free radical with a deep violet color. In the presence of an antioxidant that can donate an electron, the DPPH is reduced, and its color changes to pale yellow. The change in absorbance at a specific wavelength (typically around 517 nm) is measured spectrophotometrically. The IC50 value represents the concentration of the antioxidant required to scavenge 50% of the DPPH radicals.

Minimum Inhibitory Concentration (MIC) Assay

The MIC of 3-Chlorogentisyl alcohol against bacteria such as MRSA is determined using a broth microdilution method. A serial dilution of the compound is prepared in a liquid growth medium in a 96-well microtiter plate. Each well is then inoculated with a standardized suspension of the bacteria. The plates are incubated under appropriate conditions, and the MIC is determined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Cell-Based Assays for Anticancer Activity

• Cell Viability and Proliferation Assay: The effect of 3-Chlorogentisyl alcohol on the viability of cancer cells (e.g., HeLa) is commonly assessed using an MTT or similar colorimetric assay. This assay measures the metabolic activity of the cells, which is proportional to the number of viable cells.

• Apoptosis Assay: The induction of apoptosis can be detected using various methods, such as flow cytometry analysis of cells stained with Annexin V and propidium (B1200493) iodide. Annexin V binds to phosphatidylserine, which is exposed on the outer leaflet of the plasma membrane during early apoptosis, while propidium iodide stains the DNA of cells with compromised membranes, indicative of late apoptosis or necrosis.

• Cell Cycle Analysis: To determine the effect on the cell cycle, cells are treated with 3-Chlorogentisyl alcohol, harvested, fixed, and stained with a DNA-binding dye like propidium iodide. The DNA content of the cells is then analyzed by flow cytometry to determine the percentage of cells in each phase of the cell cycle (G0/G1, S, and G2/M).

• Comet Assay (Single Cell Gel Electrophoresis): This assay is used to detect DNA damage. Cells are embedded in agarose (B213101) on a microscope slide, lysed, and subjected to electrophoresis. Damaged DNA, containing fragments and single-strand breaks, migrates further out of the nucleus, forming a "comet tail." The length and intensity of the tail are proportional to the amount of DNA damage.

Visualizations

The following diagrams illustrate the described mechanisms and workflows.

Caption: Workflow for assessing the anticancer effects of 3-Chlorogentisyl alcohol on HeLa cells.

References

• 1. caymanchem.com [caymanchem.com]
• 2. 3-Chlorogentisyl alcohol - MedChem Express [bioscience.co.uk]

Safety & Regulatory Compliance

Prudent Disposal of 3-Chlorogentisyl Alcohol: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper disposal of chemical reagents is a critical component of laboratory safety and environmental responsibility. This document provides essential guidance on the safe handling and disposal of 3-Chlorogentisyl alcohol, a potent E. coli β-glucuronidase inhibitor.[1] Due to the absence of a comprehensive Safety Data Sheet (SDS) with specific disposal instructions in the public domain, the following procedures are based on general best practices for the disposal of halogenated organic compounds and should be conducted in strict adherence to local, state, and federal regulations. Always consult with your institution's Environmental Health and Safety (EHS) department for site-specific protocols.

Chemical and Physical Properties

A summary of the known properties of 3-Chlorogentisyl alcohol is presented below. This information is crucial for a preliminary risk assessment.

Property	Value	Source
Molecular Formula	C₇H₇ClO₃	MedChem Express[1]
Molecular Weight	174.58 g/mol	MedChem Express[1]
CAS Number	32744-80-2	MedChem Express[1]
Appearance	Solid	Cayman Chemical[2]
Solubility	Sparingly soluble in DMSO, Ethanol (B145695), and PBS (pH 7.2) (1-10 mg/ml)	Cayman Chemical[2]

Standard Operating Procedure for Disposal

The following protocol outlines the recommended steps for the disposal of 3-Chlorogentisyl alcohol. This procedure is designed to minimize exposure and ensure compliance with general hazardous waste regulations.

1. Personal Protective Equipment (PPE):

• Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[3]

• Wear appropriate protective gloves and clothing to prevent skin exposure.[3]

• A lab coat and closed-toe shoes are mandatory.

• All handling of the solid compound and preparation of the waste container should be performed in a certified chemical fume hood.

2. Waste Identification and Collection:

• 3-Chlorogentisyl alcohol should be treated as hazardous chemical waste.

• Waste should be collected in a designated, properly labeled, and chemically compatible container. The container must be kept closed except when adding waste.[4][5]

• Do not mix with incompatible wastes.[4] Given its chemical structure (a chlorinated phenol), it should be segregated from strong oxidizing agents and strong bases to avoid potentially violent reactions.

3. Disposal of Pure Compound and Contaminated Materials:

• Solid Waste: Collect any unused or expired 3-Chlorogentisyl alcohol in its original container or a clearly labeled waste container.

• Contaminated Labware: Disposable labware (e.g., pipette tips, tubes) that has come into contact with 3-Chlorogentisyl alcohol should be collected in a designated hazardous waste container.

• Rinsate: For non-disposable labware, the first rinse with a suitable solvent (e.g., ethanol or a solvent in which it is soluble) must be collected as hazardous waste.[4] Subsequent rinses may be permissible for drain disposal depending on local regulations, but it is best practice to collect all rinses as hazardous waste.

4. Storage of Hazardous Waste:

• Store the hazardous waste container in a designated, well-ventilated, and secure area, away from incompatible materials.

• The storage area should have secondary containment to control any potential leaks.[4]

5. Final Disposal:

• Arrange for the pickup and disposal of the hazardous waste through your institution's EHS department or a licensed hazardous waste disposal contractor.

• Ensure all labeling and documentation are complete and accurate as per regulatory requirements.[6]

Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper disposal of 3-Chlorogentisyl alcohol.

Figure 1. A workflow diagram for the disposal of 3-Chlorogentisyl alcohol.

References

• 1. 3-Chlorogentisyl alcohol - MedChem Express [bioscience.co.uk]
• 2. caymanchem.com [caymanchem.com]
• 3. fishersci.com [fishersci.com]
• 4. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 5. ethz.ch [ethz.ch]
• 6. 3VAC10-50-120. Disposal of chemical, dangerous, and hazardous waste. [law.lis.virginia.gov]

Personal protective equipment for handling 3-Chlorogentisyl alcohol

Essential Safety and Handling Guide for 3-Chlorogentisyl Alcohol

This guide provides immediate safety, operational, and disposal protocols for laboratory personnel, including researchers, scientists, and drug development professionals working with 3-Chlorogentisyl alcohol. Adherence to these procedures is critical for ensuring personal safety and proper chemical management.

Chemical and Physical Properties

A summary of key quantitative data for 3-Chlorogentisyl alcohol is presented below for easy reference.

Property	Value	Reference
Molecular Formula	C₇H₇ClO₃	[1][2]
Molecular Weight	174.58 g/mol	[1]
CAS Number	32744-80-2	[1]
Purity	99.70%	[1]
Appearance	Solid	[2]
IC₅₀ Value	0.74 µM (for E. coli β-glucuronidase)	[1]
Ki Value	0.58 µM	[1]
Solubility	Sparingly soluble in DMSO, Ethanol, and PBS (pH 7.2) (1-10 mg/ml)	[2]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to minimize exposure risk. The following table outlines the required equipment for handling 3-Chlorogentisyl alcohol, based on general recommendations for chlorinated and aromatic compounds.

Body Part	Required PPE	Material/Standard	Rationale
Hands	Chemical-resistant gloves	Nitrile or Neoprene	Protects against skin contact, absorption, and irritation. Nitrile offers good resistance to solvents, oils, and bases.[3][4]
Eyes	Safety goggles or a full-face shield	ANSI Z87.1 / EN 166	Prevents eye contact from splashes or aerosols. A face shield is recommended when handling larger quantities.[3][5]
Body	Laboratory coat	Chemically resistant material	Protects against incidental skin contact and contamination of personal clothing.
Respiratory	Use in a well-ventilated area or fume hood	N/A	Avoids inhalation of any potential dust or vapors.

Operational Plan: Step-by-Step Handling Protocol

Follow this workflow for the safe handling of 3-Chlorogentisyl alcohol from receipt to use.

Caption: Workflow for Safe Handling of 3-Chlorogentisyl Alcohol.

• Preparation :

  • Designate a specific, well-ventilated work area, preferably a chemical fume hood.

  • Assemble all necessary PPE as outlined in the table above.

  • Ensure a chemical spill kit is readily accessible.

  • Prepare a clearly labeled waste container for halogenated organic waste.

• Handling :

  • Put on all required PPE before handling the compound.

  • Carefully weigh the solid compound within the fume hood to avoid generating dust.

  • When preparing solutions, add the solvent to the solid slowly to prevent splashing. Note its limited solubility in aqueous solutions.[2]

• Post-Handling :

  • Thoroughly decontaminate the work surface and any equipment used.

  • Remove PPE, starting with gloves, followed by the lab coat and eye protection, to avoid cross-contamination.

  • Wash hands thoroughly with soap and water after the procedure.

Disposal Plan: Waste Management Protocol

Proper disposal is crucial to prevent environmental contamination and ensure regulatory compliance. All waste generated from handling 3-Chlorogentisyl alcohol must be treated as hazardous.

Caption: Disposal Workflow for 3-Chlorogentisyl Alcohol Waste.

• Waste Segregation :

  • Solid Waste : All contaminated disposable items, including gloves, weigh paper, and pipette tips, must be collected in a designated, sealed plastic bag clearly labeled "Halogenated Organic Waste."

  • Liquid Waste : Unused solutions and solvent rinses containing 3-Chlorogentisyl alcohol must be collected in a dedicated, sealed, and clearly labeled container for "Halogenated Organic Waste." Do not mix with non-halogenated waste streams.

• Storage :

  • Keep waste containers tightly closed and store them in a cool, dry, and well-ventilated secondary containment area, away from incompatible materials.

• Disposal :

  • Dispose of all waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company.

  • Follow all local, state, and federal regulations for hazardous waste disposal.[6] Never dispose of this chemical down the drain.

References

• 1. 3-Chlorogentisyl alcohol - MedChem Express [bioscience.co.uk]
• 2. caymanchem.com [caymanchem.com]
• 3. hsa.ie [hsa.ie]
• 4. ehs.utk.edu [ehs.utk.edu]
• 5. fishersci.com [fishersci.com]
• 6. riccachemical.com [riccachemical.com]